3-Methoxybenzeneboronic acid-d3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a feasible and detailed synthetic pathway for 3-Methoxybenzeneboronic acid-d3, a deuterated analogue of a valuable building block in organic synthesis. The synthesis is presented in a two-step process, commencing with the preparation of a deuterated intermediate, bromo-3-(methoxy-d3)benzene, followed by its conversion to the target boronic acid. This document provides comprehensive experimental protocols and quantitative data based on the synthesis of the non-deuterated analogue, which serves as a reliable reference for the deuterated synthesis.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of the non-deuterated 3-Methoxybenzeneboronic acid. These values are provided as a reference and are expected to be comparable for the deuterated analogue.

Parameter	Value	Reference
Starting Material (Step 2)	1-bromo-3-methoxybenzene	[1]
Reagents (Step 2)	n-Butyllithium, Triisopropyl borate (B1201080)	[1]
Solvent (Step 2)	Tetrahydrofuran (THF)	[1]
Reaction Temperature (Step 2)	-70°C to room temperature	[1]
Yield	92.1%	[1]
Molecular Formula	C7H6D3BO3
Molecular Weight	154.99 g/mol
Appearance	Colorless solid	[1]

Proposed Synthesis Pathway

The synthesis of 3-Methoxybenzeneboronic acid-d3 is proposed to proceed via a two-step route. The first step involves the synthesis of the deuterated intermediate, bromo-3-(methoxy-d3)benzene, through a Williamson ether synthesis. The second step converts this intermediate into the target boronic acid via a lithium-halogen exchange followed by borylation and hydrolysis.

Caption: Proposed two-step synthesis pathway for 3-Methoxybenzeneboronic acid-d3.

Experimental Protocols

The following are detailed experimental protocols for the proposed synthesis.

Step 1: Synthesis of bromo-3-(methoxy-d3)benzene

This procedure is adapted from standard Williamson ether synthesis protocols for similar phenols.

Materials:

• 3-Bromophenol

• Deuterated methyl iodide (CD3I)

• Potassium carbonate (K2CO3), anhydrous

• Acetone, anhydrous

Procedure:

• To a stirred solution of 3-bromophenol (1 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (1.5 equivalents).

• To this suspension, add deuterated methyl iodide (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 6-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to yield pure bromo-3-(methoxy-d3)benzene.

Step 2: Synthesis of 3-Methoxybenzeneboronic acid-d3

This protocol is based on the established synthesis of 3-methoxybenzeneboronic acid.[1]

Materials:

• bromo-3-(methoxy-d3)benzene (from Step 1)

• n-Butyllithium (n-BuLi) in hexanes (1.6 M solution)

• Triisopropyl borate

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (MgSO4), anhydrous

Procedure:

• Under a nitrogen atmosphere, dissolve bromo-3-(methoxy-d3)benzene (1 equivalent) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise to the solution, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (1.2 equivalents) dropwise, again ensuring the temperature remains below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding 1 M hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure to yield the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., water or a mixture of ethyl acetate and hexanes) to obtain pure 3-Methoxybenzeneboronic acid-d3.

Logical Workflow for Synthesis and Characterization

The following diagram illustrates the logical workflow from starting materials to the final, characterized product.

Caption: Logical workflow for the synthesis and characterization of the target compound.

References

• 1. nbinno.com [nbinno.com]

A Technical Guide to 3-Methoxybenzeneboronic Acid-d3: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 3-Methoxybenzeneboronic acid-d3, a deuterated analog of 3-Methoxybenzeneboronic acid. While specific experimental data for the deuterated form is limited, this guide leverages data from its non-deuterated counterpart as a close proxy, a common practice in the field. The primary focus is on providing a comprehensive resource for the effective utilization of this compound in research and development, particularly in synthetic chemistry and analytical applications.

Core Physicochemical Properties

The defining characteristic of 3-Methoxybenzeneboronic acid-d3 is the substitution of three hydrogen atoms with deuterium (B1214612) on the methoxy (B1213986) group. This isotopic labeling primarily affects the molecular weight, making it a valuable tool as an internal standard in quantitative mass spectrometry-based assays. Other physicochemical properties are expected to be very similar to the non-deuterated form.

Data Presentation: Physicochemical Properties

The following table summarizes the known physicochemical properties of 3-Methoxybenzeneboronic acid. The molecular weight for the deuterated (d3) analog is also provided.

Property	Value	Source
Chemical Formula	C₇H₆D₃BO₃	[1][2]
Molecular Weight (d3)	154.98 g/mol	[1]
Molecular Weight (non-deuterated)	151.96 g/mol	[3]
Appearance	White to light beige crystalline powder	[4]
Melting Point	160-163 °C (literature)	[5]
Boiling Point (Predicted)	318.6 ± 44.0 °C	[4]
pKa (Predicted)	8.10 ± 0.10	[4]
Solubility	Slightly soluble in DMSO and Methanol	[4]
CAS Number (d3)	2241867-05-8	[1][2]
CAS Number (non-deuterated)	10365-98-7	[3][6]

Note: Except for the molecular weight and chemical formula, the properties listed are for the non-deuterated 3-Methoxybenzeneboronic acid and are presented as a close approximation for the d3 analog.

Experimental Protocols

3-Methoxybenzeneboronic acid and its deuterated analog are versatile reagents in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide with 3-Methoxybenzeneboronic acid-d3 to form a biaryl product.

Materials:

• Aryl halide (1.0 equiv)

• 3-Methoxybenzeneboronic acid-d3 (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., a mixture of toluene (B28343) and water)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a round-bottom flask, add the aryl halide, 3-Methoxybenzeneboronic acid-d3, and the base.

• The flask is sealed with a septum and purged with an inert gas for 10-15 minutes.

• The solvent mixture (e.g., toluene/water 4:1) is degassed by bubbling the inert gas through it for 15-20 minutes.

• The degassed solvent is added to the flask containing the solid reagents via a syringe.

• The palladium catalyst is then added to the reaction mixture under a positive pressure of the inert gas.

• The reaction mixture is heated with vigorous stirring to a temperature of 80-100 °C. The progress of the reaction is monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The aqueous layer is separated, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by a suitable method, such as column chromatography, to yield the desired biaryl product.

Mandatory Visualizations

Experimental Workflow: Quantitative Analysis using a Deuterated Internal Standard

The primary application of 3-Methoxybenzeneboronic acid-d3 is as an internal standard in quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The following diagram illustrates a typical workflow. Deuterated standards are ideal for this purpose as they co-elute with the analyte but are distinguishable by their mass, allowing for accurate correction of matrix effects and variations in instrument response.[7][8][9]

Caption: LC-MS quantitative analysis workflow using a deuterated internal standard.

This guide serves as a foundational resource for the application of 3-Methoxybenzeneboronic acid-d3. For specific applications, further optimization of experimental conditions may be required. Always refer to relevant safety data sheets (SDS) before handling this or any chemical reagent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3-(methoxy-d3)phenyl)boronic acid - CAS:2241867-05-8 - Abovchem [abovchem.com]
• 3. (3-Methoxyphenyl)boronic acid | C7H9BO3 | CID 2734370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Methoxyphenylboronic acid | 10365-98-7 [chemicalbook.com]
• 5. 3-Methoxyphenylboronic acid | 10365-98-7 [amp.chemicalbook.com]
• 6. 10365-98-7|3-Methoxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. m.youtube.com [m.youtube.com]
• 9. waters.com [waters.com]

A Technical Guide to the ¹H and ¹³C NMR Spectral Data of 3-Methoxybenzeneboronic Acid-d3

This technical guide provides a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3-Methoxybenzeneboronic acid-d3. Designed for researchers, scientists, and professionals in drug development, this document outlines the expected spectral characteristics, experimental methodologies for data acquisition, and key structural information.

Introduction

3-Methoxybenzeneboronic acid and its isotopically labeled analogues are important reagents in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The deuterium-labeled compound, 3-Methoxybenzeneboronic acid-d3, where the methoxy (B1213986) group is deuterated (-OCD₃), is valuable for mechanistic studies and as an internal standard in quantitative analysis by NMR or mass spectrometry.[1] This guide focuses on its ¹H and ¹³C NMR spectral features, providing a foundational understanding for its characterization.

Predicted ¹H and ¹³C NMR Spectral Data

The ¹H NMR spectrum of 3-Methoxybenzeneboronic acid shows characteristic signals for the aromatic protons and the methoxy group protons. For the deuterated analogue, the methoxy signal will be absent. The expected chemical shifts for the aromatic protons are detailed in Table 1, based on data for the non-deuterated compound.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Methoxybenzeneboronic acid-d3

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Ar-H	7.30 - 7.80	m	-
B(OH )₂	8.00 - 8.20	br s	-

Solvent: DMSO-d₆ Data is inferred from spectra of the non-deuterated compound.

The ¹³C NMR spectrum of 3-Methoxybenzeneboronic acid-d3 is expected to be very similar to that of its non-deuterated counterpart, with the key exception of the carbon atom of the methoxy group. The C-D bond will result in a triplet in the proton-decoupled ¹³C NMR spectrum (due to the spin I=1 of deuterium) and a significant decrease in signal intensity. The chemical shifts for the aromatic carbons are not expected to change significantly.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Methoxybenzeneboronic acid-d3

Carbon	Chemical Shift (δ, ppm)
C -B	~135
C -O	~158
Aromatic C -H	115 - 130
-OC D₃	~55 (triplet, low intensity)

Solvent: DMSO-d₆ Data is inferred from spectra of the non-deuterated compound.

Experimental Protocols for NMR Data Acquisition

Obtaining high-quality NMR spectra for boronic acids can be challenging due to their tendency to form cyclic anhydrides (boroxines) upon dehydration. This oligomerization can lead to broad signals and complex spectra.[2] The following is a general protocol for acquiring ¹H and ¹³C NMR spectra of arylboronic acids.

3.1. Sample Preparation

• Drying: Ensure the boronic acid sample is thoroughly dried under vacuum to minimize water content, which can contribute to anhydride (B1165640) formation.

• Solvent Selection: A deuterated solvent that can disrupt the intermolecular hydrogen bonding and prevent oligomerization is crucial. d₄-Methanol (CD₃OD) or DMSO-d₆ are often good choices.[2] For 3-Methoxybenzeneboronic acid, DMSO-d₆ is a common solvent.[3]

• Concentration: Prepare a solution with a concentration of approximately 5-10 mg of the boronic acid in 0.5-0.7 mL of the chosen deuterated solvent.

• Additives (Optional): In cases of persistent signal broadening, conversion of the boronic acid to a diethanolamine (B148213) adduct or a methyl ester can yield sharper signals.[2]

3.2. NMR Spectrometer Parameters

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• ¹H NMR:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-64 scans, depending on the concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 2-5 seconds.

Visualizations

The following diagram illustrates the structural difference between 3-Methoxybenzeneboronic acid and its d3-isotopologue.

Figure 1: Structure of 3-Methoxybenzeneboronic acid and its d3-analogue

The logical workflow for the NMR analysis of 3-Methoxybenzeneboronic acid-d3 is depicted below.

Figure 2: Workflow for NMR Analysis of Arylboronic Acids

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]

In-Depth Technical Guide: Mass Spectrometry Fragmentation of 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of 3-Methoxybenzeneboronic acid-d3. Due to the limited availability of direct experimental data for this specific isotopically labeled compound, this guide presents a theoretical fragmentation pathway based on established principles of mass spectrometry and the known fragmentation behavior of related aromatic compounds, ethers, and boronic acids. The inclusion of a deuterated methoxy (B1213986) group (OCD₃) serves as a valuable tool for elucidating fragmentation mechanisms.

Compound Overview

3-Methoxybenzeneboronic acid-d3 is a deuterated analog of 3-Methoxybenzeneboronic acid. The three hydrogen atoms of the methoxy group are replaced with deuterium (B1214612) atoms. This isotopic labeling is instrumental in mass spectrometry for tracking the fate of specific fragments during ionization and subsequent fragmentation.

Chemical Structure:

Table 1: Chemical Properties of 3-Methoxybenzeneboronic acid and its Deuterated Analog

Property	3-Methoxybenzeneboronic acid	3-Methoxybenzeneboronic acid-d3
Molecular Formula	C₇H₉BO₃	C₇H₆D₃BO₃
Monoisotopic Mass	152.064 g/mol	155.083 g/mol
Key Functional Groups	Phenyl, Boronic Acid, Methoxy Ether	Phenyl, Boronic Acid, Deuterated Methoxy Ether

Theoretical Mass Spectrometry Fragmentation Pattern

Upon electron ionization (EI), 3-Methoxybenzeneboronic acid-d3 is expected to form a molecular ion ([M]⁺•) at m/z 155. This molecular ion will then undergo a series of fragmentation reactions, primarily driven by the stability of the resulting fragments. The presence of the aromatic ring, the boronic acid group, and the deuterated methoxy group will influence the fragmentation pathways.

Proposed Fragmentation Pathway:

The fragmentation is anticipated to proceed through several key steps, including losses of neutral molecules and radical species.

Caption: Proposed fragmentation pathway for 3-Methoxybenzeneboronic acid-d3.

Table 2: Predicted Major Fragment Ions and Their Origins

m/z	Proposed Fragment	Neutral Loss	Comments
155	[C₇H₆D₃BO₃]⁺•	-	Molecular Ion
137	[C₆H₄(OH)B(OH)]⁺	•CD₃	Loss of a deuterated methyl radical from the methoxy group (alpha-cleavage).
137	[C₇H₄D₃BO]⁺•	H₂O	Loss of a water molecule from the boronic acid group.
111	[C₆H₄OCD₃]⁺	•B(OH)₂	Cleavage of the C-B bond, with the charge retained on the aromatic portion.
109	[C₅H₄(OH)B(OH)]⁺	CO	Subsequent loss of carbon monoxide from the m/z 137 fragment.
119	[C₆H₄BO]⁺	•CD₃	Loss of a deuterated methyl radical from the m/z 137 fragment arising from water loss.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

The following is a generalized experimental protocol for the analysis of 3-Methoxybenzeneboronic acid-d3 using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

Workflow of EI-MS Analysis:

Caption: General experimental workflow for GC-EI-MS analysis.

Instrumentation and Parameters:

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, operated in splitless mode at 250°C.

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program: Initial temperature of 50°C held for 2 minutes, then ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-400.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of 3-Methoxybenzeneboronic acid-d3 in a volatile solvent such as methanol (B129727) or dichloromethane.

• Perform serial dilutions to obtain a working solution of approximately 10 µg/mL.

• Inject 1 µL of the working solution into the GC-MS system.

Interpretation and Significance

The fragmentation pattern of 3-Methoxybenzeneboronic acid-d3 provides valuable structural information. The presence of the deuterated methoxy group allows for the unambiguous identification of fragments containing this moiety. For instance, the observation of a neutral loss of 18 Da (•CD₃) instead of 15 Da (•CH₃) confirms the alpha-cleavage at the ether linkage. This isotopic labeling is a powerful technique for confirming fragmentation pathways and for use in quantitative studies employing isotope dilution methods.

This guide provides a foundational understanding of the expected mass spectrometric behavior of 3-Methoxybenzeneboronic acid-d3. Experimental verification is recommended to confirm these theoretical predictions and to further explore any additional or alternative fragmentation pathways.

Assessing the Isotopic Purity of 3-Methoxybenzeneboronic acid-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to assess the isotopic purity of 3-Methoxybenzeneboronic acid-d3. Ensuring the isotopic integrity of deuterated compounds is critical for their application as internal standards in quantitative analysis, as tracers in metabolic studies, and for altering metabolic profiles in drug development. This document outlines the key analytical techniques, presents typical data in a structured format, and provides detailed experimental protocols.

Introduction to Isotopic Purity

The isotopic purity of a deuterated compound refers to the extent to which the intended hydrogen atoms have been replaced by deuterium (B1214612). It is a critical quality attribute that directly impacts the reliability of experimental results. Two key parameters are used to define isotopic purity:

• Isotopic Enrichment: The percentage of deuterium atoms at a specific labeled position within the molecule.

• Species Abundance: The percentage of molecules in the entire population that have a specific isotopic composition (e.g., d3, d2, d1, d0).

Due to the statistical nature of deuteration reactions, a batch of 3-Methoxybenzeneboronic acid-d3 will contain a distribution of isotopologues. A thorough assessment will quantify this distribution.

Analytical Techniques for Isotopic Purity Assessment

The primary analytical methods for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides information about the structure and isotopic composition of a molecule. Both ¹H (proton) and ²H (deuterium) NMR are employed.

• ¹H NMR: Used to quantify the amount of residual, non-deuterated material. By comparing the integral of a proton signal in the deuterated compound to a known internal standard, the percentage of non-deuterated species can be determined.

• ²H NMR: Directly observes the deuterium nuclei, confirming the positions of deuteration and providing a quantitative measure of the deuterium content at each labeled site.

Mass Spectrometry (MS)

Mass spectrometry separates ions based on their mass-to-charge ratio (m/z), making it an ideal technique for distinguishing between isotopologues. High-resolution mass spectrometry (HRMS) is particularly valuable for its ability to resolve species with very small mass differences.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a highly sensitive and selective method for determining the distribution of isotopologues. The compound is first separated from any impurities by liquid chromatography and then introduced into the mass spectrometer.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used, often after derivatization of the boronic acid to make it more volatile.

Quantitative Data Summary

The following tables summarize the typical quantitative data obtained during the isotopic purity assessment of 3-Methoxybenzeneboronic acid-d3.

Table 1: Compound Information

Parameter	Value
Compound Name	3-Methoxybenzeneboronic acid-d3
Molecular Formula	C₇H₆D₃BO₃
CAS Number	2241867-05-8
Unlabeled CAS Number	10365-98-7
Molecular Weight	154.98 g/mol
Unlabeled Molecular Weight	151.96 g/mol

Table 2: Isotopic Purity Specifications

Parameter	Specification	Analytical Method
Isotopic Enrichment (per D site)	≥ 98%	NMR, MS
Chemical Purity	≥ 97%	HPLC, GC

Table 3: Isotopologue Distribution (Example)

Isotopologue	Species Abundance (%)
d3	> 95%
d2	< 5%
d1	< 1%
d0	< 0.5%

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

NMR Spectroscopy Protocol for Isotopic Purity

Objective: To determine the isotopic enrichment and confirm the position of deuterium labeling.

Instrumentation: 400 MHz (or higher) NMR spectrometer with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 10 mg of 3-Methoxybenzeneboronic acid-d3 and a suitable internal standard (e.g., maleic acid) into a clean vial.

• Dissolve the sample in a deuterated solvent (e.g., 0.75 mL of DMSO-d6). Ensure complete dissolution.

• Transfer the solution to an NMR tube.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-64 (to achieve adequate signal-to-noise).

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation for accurate integration).

• Spectral Width: 0-16 ppm.

• Data Processing: Apply a baseline correction and integrate the signal from the internal standard and any residual proton signals in the methoxy (B1213986) region of the analyte.

²H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment for deuterium.

• Number of Scans: 128-512 (due to the lower sensitivity of deuterium).

• Relaxation Delay (d1): 5 seconds.

• Spectral Width: -5 to 15 ppm.

• Data Processing: Apply a baseline correction and integrate the deuterium signal(s).

Data Analysis:

• ¹H NMR: Calculate the percentage of non-deuterated compound by comparing the integral of the residual methoxy proton signal to the integral of the known internal standard.

• ²H NMR: Confirm the presence of a signal in the methoxy region, verifying the position of deuteration. The integral of this signal can be used to quantify the deuterium content relative to an internal standard or by assuming the total integral of all deuterium signals corresponds to the expected number of deuterium atoms.

LC-MS Protocol for Isotopologue Distribution

Objective: To determine the relative abundance of each isotopologue (d0, d1, d2, d3).

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a liquid chromatography system.

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724).

• Gradient: A suitable gradient to elute the analyte (e.g., 5-95% B over 5 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 1-5 µL.

MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (boronic acids can often be analyzed in negative mode as the [M-H+2H2O]- adduct).

• Scan Range: m/z 100-300.

• Resolution: > 60,000.

• Data Acquisition: Full scan mode.

Sample Preparation:

• Prepare a stock solution of 3-Methoxybenzeneboronic acid-d3 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of approximately 1 µg/mL in the initial mobile phase composition.

Data Analysis:

• Extract the ion chromatograms for the expected m/z values of the d0, d1, d2, and d3 isotopologues.

• Integrate the peak area for each isotopologue.

• Calculate the percentage of each isotopologue by dividing its peak area by the total peak area of all isotopologues and multiplying by 100.

Visualizations

Experimental Workflow

A Technical Guide to High-Purity 3-Methoxybenzeneboronic acid-d3 for Research Applications

This technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development interested in the procurement and application of high-purity 3-Methoxybenzeneboronic acid-d3 (CAS No: 2241867-05-8). This deuterated boronic acid derivative is a valuable tool in various research fields, particularly as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1]

Commercial Availability and Specifications

A number of specialized chemical suppliers offer 3-Methoxybenzeneboronic acid-d3. The purity and available quantities vary by supplier, which is a critical consideration for experimental design and data integrity. Below is a summary of offerings from several commercial vendors.

Supplier	Purity	Available Quantities	CAS Number
Shanghai Amole Biotechnology Co., Ltd.	98%	50mg, 100mg, 250mg	2241867-05-8
MedChemExpress (MCE)	High Purity (not specified)	Varies	2241867-05-8
BOC Sciences	95%	Varies	2241867-05-8
Abovchem	95%	Varies	2241867-05-8
Clearsynth	Not Specified	Varies	2241867-05-8

Note: The information presented is based on publicly available data and may be subject to change. It is recommended to contact suppliers directly for the most current specifications and pricing.

Experimental Protocols

1. General Synthesis of Arylboronic Acids

The synthesis of 3-Methoxybenzeneboronic acid-d3 typically involves the reaction of a deuterated Grignard or organolithium reagent with a trialkyl borate (B1201080), followed by acidic hydrolysis. The following is a generalized protocol adapted from the synthesis of its non-deuterated analog, 3-Methoxyphenylboronic acid.[2][3]

Materials:

• 1-Bromo-3-(methoxy-d3)benzene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexane

• Triisopropyl borate

• Hydrochloric Acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Heptane (B126788)

Procedure:

• Dissolve 1-bromo-3-(methoxy-d3)benzene in anhydrous THF under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium dropwise while maintaining the temperature below -60 °C.

• Stir the mixture for 1 hour at -78 °C to ensure complete formation of the organolithium reagent.

• Add triisopropyl borate dropwise, again keeping the temperature below -60 °C.

• After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for 18 hours.

• Quench the reaction by pouring it into an aqueous solution of 6M HCl.

• Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate it under reduced pressure.

• Wash the resulting residue with heptane to yield the 3-Methoxybenzeneboronic acid-d3 product.

2. Quality Control via High-Performance Liquid Chromatography (HPLC)

Purity assessment is crucial for ensuring the reliability of experimental results. HPLC is a common method for determining the purity of small molecules like boronic acids.[4][5]

Instrumentation & Conditions:

• HPLC System: A standard system with a UV or Diode-Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both may contain 0.1% trifluoroacetic acid or formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: ~254 nm.

• Injection Volume: 10 µL.

Methodology:

• Standard Preparation: Prepare a stock solution of 3-Methoxybenzeneboronic acid-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Sample Preparation: Accurately weigh the sample to be tested and dissolve it in the same solvent to the same concentration.

• Injection: Inject the standard and sample solutions into the HPLC system.

• Analysis: Analyze the resulting chromatograms. The purity is calculated based on the peak area of the main component relative to the total peak area of all components.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate key processes and relationships relevant to the use of 3-Methoxybenzeneboronic acid-d3.

Caption: A typical quality control workflow for verifying the purity and identity of a new batch of the reagent.

Caption: A diagram showing the key components of the Suzuki-Miyaura reaction, a primary application for boronic acids.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Methoxyphenylboronic acid synthesis - chemicalbook [chemicalbook.com]
• 3. 3-Methoxyphenylboronic acid | 10365-98-7 [chemicalbook.com]
• 4. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid | MDPI [mdpi.com]
• 5. Pharmaceutic application of vitamin D3 on particle-induced fibrotic effects through induction of Nrf2 signals. | Sigma-Aldrich [sigmaaldrich.com]

A Technical Guide to Deuterium Labeling of Arylboronic Acids for Researchers and Drug Development Professionals

Introduction

Deuterium-labeled compounds are of paramount importance in contemporary drug discovery and development. The substitution of hydrogen with its heavier, stable isotope, deuterium (B1214612), can significantly alter the pharmacokinetic properties of a drug molecule by attenuating its metabolic rate, a phenomenon known as the kinetic isotope effect (KIE).[1][2] This can lead to improved metabolic stability, reduced toxic metabolite formation, and an overall enhancement of the therapeutic profile.[3] Arylboronic acids are fundamental building blocks in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, making the development of deuterated arylboronic acids a critical endeavor.[4][5][6] This technical guide provides an in-depth overview of the core strategies for deuterium labeling of arylboronic acids, complete with experimental protocols, quantitative data, and graphical representations of relevant workflows.

Core Strategies for Deuterium Labeling

The primary methods for introducing deuterium into arylboronic acids can be broadly categorized into three main strategies: deborodeuteration, hydrogen isotope exchange (HIE), and de novo synthesis.

Deborodeuteration of Arylboronic Acids

Deborodeuteration involves the direct replacement of the boronic acid functional group with a deuterium atom. This method is advantageous as it utilizes readily available arylboronic acids and provides a straightforward route to deuterated arenes, which can then be re-functionalized if necessary.

a) Copper-Catalyzed Deborodeuteration

A mild and efficient method for the deborodeuteration of arylboronic acids and their corresponding borates has been developed using a copper catalyst with deuterium oxide (D₂O) as the deuterium source.[7] This protocol exhibits broad substrate applicability and high deuterium incorporation efficiency.[7]

b) Photocatalytic Deborodeuteration

Visible-light photoredox catalysis offers another mild approach for the deborodeuteration of arylboronic acids.[8][9] This method often employs a synergistic combination of a photocatalyst, a thiol, and a Lewis base to achieve high yields and excellent deuterium incorporation with D₂O as the deuterium source.[8][9] A catalyst-free, photoinduced deborodeuteration with D₂O has also been reported, presenting a greener alternative.[10]

Hydrogen Isotope Exchange (HIE)

Hydrogen isotope exchange facilitates the direct replacement of a C-H bond on the aromatic ring with a C-D bond. This strategy is particularly useful for late-stage functionalization, allowing for the introduction of deuterium into complex molecules without altering the core structure.

Iridium-Catalyzed ortho-Directed Hydrogen Isotope Exchange

Iridium complexes, particularly those bearing N-heterocyclic carbene (NHC) and phosphine (B1218219) ligands, are highly effective catalysts for the ortho-directed HIE of various aromatic compounds.[11][12][13] The directing group, often a functional group already present in the molecule, guides the iridium catalyst to the ortho C-H bond, leading to selective deuteration.[11] While this method is powerful, it is primarily effective for deuterating the positions flanking a directing group.

De Novo Synthesis of Deuterated Arylboronic Acids

De novo synthesis involves the construction of the deuterated arylboronic acid from simpler, often deuterated, starting materials. This approach offers the most flexibility in terms of the placement and number of deuterium atoms.

Palladium-Catalyzed Borylation of Deuterated Aryl Halides

A common strategy for the de novo synthesis of arylboronic acids is the palladium-catalyzed borylation of aryl halides. By starting with a deuterated aryl halide, a deuterated arylboronic acid can be prepared. This method is highly versatile and tolerates a wide range of functional groups.

Quantitative Data Summary

The following tables summarize the quantitative data for the different deuterium labeling strategies, providing a comparison of their efficiencies across various substrates.

Table 1: Copper-Catalyzed Deborodeuteration of Arylboronic Acids

Entry	Arylboronic Acid Substrate	Product	Yield (%)	Deuterium Incorporation (%)
1	Phenylboronic acid	Benzene-d₁	95	>99
2	4-Methylphenylboronic acid	Toluene-d₁	93	>99
3	4-Methoxyphenylboronic acid	Anisole-d₁	96	>99
4	4-Chlorophenylboronic acid	Chlorobenzene-d₁	92	>99
5	3-Nitrophenylboronic acid	Nitrobenzene-d₁	85	>99

Data sourced from a representative copper-catalyzed deborodeuteration protocol.[7]

Table 2: Photocatalytic Deborodeuteration of Arylboronic Acids

Entry	Arylboronic Acid Substrate	Product	Yield (%)	Deuterium Incorporation (%)
1	Phenylboronic acid	Benzene-d₁	92	98
2	4-Biphenylboronic acid	Biphenyl-d₁	95	98
3	2-Naphthylboronic acid	Naphthalene-d₁	89	97
4	4-(Trifluoromethyl)phenylboronic acid	4-(Trifluoromethyl)benzene-d₁	85	98
5	Thiophen-2-ylboronic acid	Thiophene-d₁	78	96

Data is a composite from representative photocatalytic deborodeuteration methods.[8][9]

Table 3: Iridium-Catalyzed ortho-Directed H/D Exchange

Entry	Substrate	Directing Group	Product	Deuterium Incorporation (%)
1	Benzoic acid	-COOH	Benzoic acid-d₂	>95 (at ortho positions)
2	Aniline	-NH₂	Aniline-d₂	>95 (at ortho positions)
3	Phenylpyridine	Pyridyl	Phenylpyridine-d₁	>95 (at ortho position of phenyl ring)
4	Benzamide	-CONH₂	Benzamide-d₂	>95 (at ortho positions)
5	Phenylsulfonamide	-SO₂NH₂	Phenylsulfonamide-d₂	>95 (at ortho positions)

Data is generalized from typical iridium-catalyzed HIE procedures.[11][12]

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed Deborodeuteration of Arylboronic Acids

Materials:

• Arylboronic acid (1.0 equiv)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) (10 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• Deuterium oxide (D₂O)

• Ethanol (EtOH)

Procedure:

• To a reaction vessel, add the arylboronic acid (0.5 mmol), CuSO₄·5H₂O (0.05 mmol), and Na₂CO₃ (1.0 mmol).

• Add a mixture of EtOH (2 mL) and D₂O (1 mL).

• Seal the vessel and stir the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the deuterated arene.

• Determine the deuterium incorporation by ¹H NMR and/or mass spectrometry.[14][15][16]

Protocol 2: General Procedure for Photocatalytic Deborodeuteration of Arylboronic Acids

Materials:

• Arylboronic acid (1.0 equiv)

• Iridium photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆) (1 mol%)

• 1-Dodecanethiol (B93513) (20 mol%)

• Quinuclidin-3-ol (1.5 equiv)

• Deuterium oxide (D₂O)

• Acetonitrile (MeCN)

Procedure:

• To a reaction vial, add the arylboronic acid (0.2 mmol), iridium photocatalyst (0.002 mmol), 1-dodecanethiol (0.04 mmol), and quinuclidin-3-ol (0.3 mmol).

• Add MeCN (1 mL) and D₂O (0.5 mL).

• Degas the mixture by sparging with argon for 15 minutes.

• Seal the vial and place it approximately 5 cm from a 36 W blue LED lamp.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction with water and extract with diethyl ether (3 x 5 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the deuterated product.

• Analyze the level of deuteration using ¹H NMR spectroscopy.[14][15][16]

Protocol 3: General Procedure for Iridium-Catalyzed ortho-H/D Exchange

Materials:

• Aromatic substrate with a directing group (1.0 equiv)

• Iridium catalyst (e.g., [Ir(COD)(IMes)(PPh₃)]BArF) (2-5 mol%)

• Deuterium gas (D₂) or a deuterated solvent (e.g., benzene-d₆)

• Dichloromethane (CH₂Cl₂) (anhydrous)

Procedure:

• In a glovebox, dissolve the aromatic substrate (0.2 mmol) and the iridium catalyst (0.004-0.01 mmol) in anhydrous CH₂Cl₂ (2 mL) in a reaction vessel equipped with a stir bar.

• If using D₂ gas, subject the reaction vessel to three cycles of vacuum followed by backfilling with D₂ gas.

• If using a deuterated solvent as the deuterium source, this will be the reaction solvent.

• Seal the vessel and stir the mixture at room temperature or with gentle heating (e.g., 50 °C) for 16-24 hours.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel.

• Determine the position and extent of deuterium incorporation by ¹H and ²H NMR spectroscopy.[14][15][16]

Visualization of Key Processes

The following diagrams, generated using the DOT language for Graphviz, illustrate important workflows and mechanisms relevant to the use of deuterium-labeled arylboronic acids.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction. Deuterium-labeled arylboronic acids (Ar²-B(OD)₂) can be used to probe the mechanism of the transmetalation step.

Figure 2: General experimental workflow for determining the kinetic isotope effect (KIE) using a deuterium-labeled substrate such as an arylboronic acid.

Conclusion

The strategic incorporation of deuterium into arylboronic acids provides a powerful tool for researchers in both academic and industrial settings. The choice of labeling strategy—deborodeuteration, hydrogen isotope exchange, or de novo synthesis—will depend on the desired labeling pattern, the complexity of the target molecule, and the availability of starting materials. The methodologies and data presented in this guide offer a solid foundation for scientists and drug development professionals to leverage deuterium labeling in their research, from elucidating reaction mechanisms to designing next-generation therapeutics with enhanced metabolic profiles.

References

• 1. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. Copper-catalyzed deborodeuteration of arylboronic acids/borates using D2O as the deuterium source - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Arylboronic Acid Deborylation Deuteration via Synergistic Thiol, Lewis Base, and Photoredox Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Photoinduced catalyst-free deborylation–deuteration of arylboronic acids with D2O - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Recent advances in iridium(I) catalysis towards directed hydrogen isotope exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thesis | New iridium-catalysed methods for the hydrogen isotope exchange of pharmaceutically-relevant compounds | ID: 5q47rp25s | STAX [stax.strath.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 16. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Kinetic Isotope Effect: A Comprehensive Technical Guide for Researchers in Organic Chemistry and Drug Development

December 10, 2025

Executive Summary

The kinetic isotope effect (KIE) is a powerful tool in the arsenal (B13267) of organic chemists and drug development professionals for elucidating reaction mechanisms and optimizing the metabolic stability of pharmaceuticals. This in-depth technical guide provides a thorough exploration of the core principles of KIE theory, from the foundational concepts of zero-point energy to the nuances of quantum tunneling. It offers a detailed overview of the different types of KIEs, their interpretation, and their practical applications. This whitepaper is designed to serve as a comprehensive resource for researchers and scientists, featuring clearly structured quantitative data, detailed experimental protocols for KIE determination, and illustrative diagrams to clarify complex concepts. By leveraging the insights provided herein, readers will be better equipped to apply KIE studies in their own research, leading to a deeper understanding of reaction pathways and the development of more effective and safer therapeutic agents.

Core Principles of the Kinetic Isotope Effect

The kinetic isotope effect is defined as the change in the rate of a chemical reaction when an atom in one of the reactants is replaced by one of its isotopes.[1][2] This phenomenon arises from the mass difference between isotopes, which influences the vibrational frequencies of chemical bonds.[2][3]

A chemical bond can be modeled as a harmonic oscillator, and its vibrational energy is quantized. The lowest possible vibrational energy state is known as the zero-point energy (ZPE), which is given by the equation:

E₀ = ½ * hν

where h is Planck's constant and ν is the vibrational frequency of the bond. The vibrational frequency is dependent on the reduced mass (μ) of the atoms forming the bond. A bond containing a heavier isotope will have a lower vibrational frequency and, consequently, a lower ZPE compared to a bond with a lighter isotope.[3]

During a chemical reaction that involves the breaking of this bond, the difference in ZPE between the isotopically substituted and unsubstituted reactants leads to a difference in the activation energy (Eₐ) of the reaction. A higher activation energy results in a slower reaction rate. The magnitude of the KIE is typically expressed as the ratio of the rate constant for the reaction with the light isotope (k_L) to that with the heavy isotope (k_H):

KIE = k_L / k_H

A KIE greater than 1 is termed a "normal" KIE, indicating that the reaction is faster with the lighter isotope, while a KIE less than 1 is an "inverse" KIE.[4]

Diagram: Energy Profile of a Reaction Illustrating the Kinetic Isotope Effect

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mason.gmu.edu [mason.gmu.edu]

The Strategic Imperative of Deuteration: An In-depth Technical Guide to the Role of Deuterated Compounds in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its stable, heavier isotope, deuterium (B1214612), has emerged as a powerful and sophisticated strategy in modern medicinal chemistry. This seemingly subtle modification can profoundly alter a drug molecule's metabolic fate, leading to significant improvements in its pharmacokinetic profile, safety, and overall therapeutic efficacy. This technical guide provides a comprehensive exploration of the core principles, practical applications, and developmental workflows of deuterated compounds in drug discovery and development.

The Core Principle: The Deuterium Kinetic Isotope Effect (KIE)

The foundation of deuteration's utility in medicinal chemistry lies in the Deuterium Kinetic Isotope Effect (KIE) . Due to its greater mass (one proton and one neutron), deuterium forms a stronger, more stable covalent bond with carbon than hydrogen (protium) does. Consequently, the carbon-deuterium (C-D) bond has a lower zero-point vibrational energy, requiring more energy for cleavage.

Many drug metabolism pathways, particularly Phase I reactions catalyzed by cytochrome P450 (CYP) enzymes, involve the cleavage of a carbon-hydrogen (C-H) bond as a rate-determining step in processes like hydroxylation, N-dealkylation, and O-dealkylation. By strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of these metabolic reactions can be significantly slowed. This can lead to a cascade of beneficial pharmacokinetic consequences, including:

• Prolonged half-life (t½): A reduced rate of metabolism extends the drug's presence in the systemic circulation.

• Increased drug exposure (AUC): Slower clearance results in a greater overall exposure of the body to the active pharmaceutical ingredient.

• Reduced formation of toxic or inactive metabolites: By slowing the metabolism at a specific site, the formation of undesirable metabolites can be minimized.

• Improved oral bioavailability: In some cases, deuteration can reduce first-pass metabolism, leading to a higher proportion of the drug reaching systemic circulation after oral administration.

• Stabilization of chiral centers: Deuteration can slow the rate of epimerization at a chiral center, potentially allowing for the development of a more potent or safer single enantiomer.

It is crucial to note that a significant KIE is only observed when the C-H bond cleavage is the rate-limiting step in the metabolic pathway. Therefore, a thorough understanding of a drug's metabolism is paramount before embarking on a deuteration strategy.

Approved Deuterated Drugs: A Showcase of Clinical Success

The therapeutic potential of deuterated compounds is no longer theoretical. Several deuterated drugs have received regulatory approval and are now providing tangible benefits to patients.

Drug Name (Deuterated)	Parent Drug	Indication(s)	Key Pharmacokinetic Improvement(s)
Deutetrabenazine (Austedo®)	Tetrabenazine	Chorea associated with Huntington's disease, Tardive dyskinesia	Longer half-lives of active metabolites, lower peak plasma concentrations, and reduced peak-to-trough fluctuations, allowing for less frequent dosing and improved tolerability.[1][2]
Deucravacitinib (B606291) (Sotyktu®)	De novo design	Moderate-to-severe plaque psoriasis	Deuteration of the N-methyl amide group blocked an N-demethylation pathway that would have generated a less selective metabolite, thus preserving the high selectivity for TYK2.
Donafenib (Zejing®)	Sorafenib (B1663141)	Unresectable hepatocellular carcinoma	Improved pharmacokinetic profile leading to superior overall survival compared to sorafenib in a head-to-head trial.[3]
Deutivacaftor (in Alyftrek® and Vanzatrel®)	Ivacaftor	Cystic fibrosis	Slower clearance and a longer half-life, allowing for once-daily dosing.[4]

The Deuterated Drug Development Workflow

The journey of a deuterated drug from concept to clinic involves a series of strategic decisions and experimental validations. The following diagram illustrates a typical workflow:

A typical workflow for the development of deuterated drug candidates.

A more detailed logical relationship diagram for the decision-making process in deuterated drug development is presented below:

Decision-making flowchart for strategic deuteration in drug discovery.

Key Signaling Pathway: Deucravacitinib and the TYK2-STAT Pathway

Deucravacitinib is a first-in-class, oral, selective, allosteric inhibitor of tyrosine kinase 2 (TYK2). It exemplifies the "de novo" deuteration approach, where deuterium was incorporated during the initial design to optimize its properties. TYK2 is a member of the Janus kinase (JAK) family and plays a critical role in the signaling of pro-inflammatory cytokines such as IL-23, IL-12, and Type I interferons. By selectively inhibiting TYK2, deucravacitinib modulates the downstream signaling cascade, primarily the STAT pathway, which is implicated in the pathogenesis of psoriasis.

Mechanism of action of Deucravacitinib in the TYK2-STAT signaling pathway.

Detailed Experimental Protocols

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

Objective: To determine and compare the metabolic stability of a deuterated compound and its non-deuterated parent drug in human liver microsomes.

Materials:

• Human liver microsomes (pooled, from a reputable supplier)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Test compounds (deuterated and non-deuterated, 10 mM stock solutions in DMSO)

• Positive control compound with known metabolic stability (e.g., testosterone)

• Acetonitrile (B52724) containing an internal standard (for quenching the reaction and sample analysis)

• 96-well plates

• Incubator shaker set at 37°C

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • Thaw human liver microsomes on ice.

  • Prepare the incubation mixture by adding the following to a microcentrifuge tube on ice (volumes are per well):

    • Phosphate buffer (e.g., 175 µL)

    • Liver microsomes (to a final concentration of 0.5 mg/mL)

    • NADPH regenerating system (as per manufacturer's instructions)

• Compound Addition:

  • Add 2 µL of the 100 µM working solution of the test compound (deuterated or non-deuterated) to the designated wells of the 96-well plate to achieve a final concentration of 1 µM.

• Initiation of Reaction:

  • Pre-warm the 96-well plate containing the test compounds at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding 198 µL of the pre-warmed incubation mixture to each well.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding 200 µL of ice-cold acetonitrile containing the internal standard to the respective wells.

• Sample Processing:

  • Seal the plate and vortex for 2 minutes to precipitate proteins.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

  • The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

  • The half-life (t½) and intrinsic clearance (CLint) are then calculated from the disappearance rate of the parent compound.

Oral Pharmacokinetic Study in Rats

Objective: To determine and compare the pharmacokinetic profiles of a deuterated compound and its non-deuterated parent drug following oral administration to rats.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old)

• Dosing vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Test compounds (deuterated and non-deuterated) formulated in the vehicle

• Oral gavage needles

• Blood collection tubes (e.g., containing K2EDTA)

• Anesthesia (e.g., isoflurane)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Acclimation and Fasting:

  • Acclimate the rats to the housing conditions for at least one week.

  • Fast the rats overnight (with free access to water) before dosing.

• Dosing:

  • Administer a single oral dose of the test compound (e.g., 10 mg/kg) to each rat via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation:

  • Immediately transfer the blood samples into tubes containing anticoagulant.

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma supernatant to new tubes and store at -80°C until analysis.

• LC-MS/MS Analysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in rat plasma.

  • Analyze the plasma samples to determine the drug concentration at each time point.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters from the plasma concentration-time data, including:

    • Maximum plasma concentration (Cmax)

    • Time to reach maximum plasma concentration (Tmax)

    • Area under the plasma concentration-time curve (AUC)

    • Half-life (t½)

    • Clearance (CL)

    • Volume of distribution (Vd)

  • Compare the pharmacokinetic parameters of the deuterated and non-deuterated compounds.

Synthesis of Deutetrabenazine

The synthesis of deutetrabenazine can be achieved through a multi-step process, with a key step involving the introduction of the deuterated methoxy (B1213986) groups. A common route involves the following general steps:[1][5][6]

• Formation of a Dihydroisoquinoline Intermediate: Starting from a suitable precursor, a 6,7-dihydroxy-3,4-dihydroisoquinoline intermediate is synthesized.

• Condensation Reaction: The dihydroisoquinoline intermediate is reacted with a suitable ketone derivative to form the core benzo[a]quinolizidin-2-one structure.

• Deuterated Methylation: The two hydroxyl groups on the aromatic ring are then methylated using a deuterated methylating agent, such as deuterated methanol (B129727) (CD3OD) in a Mitsunobu-type reaction, to introduce the two -OCD3 groups, yielding deutetrabenazine.[7]

• Purification: The final product is purified using techniques such as recrystallization to obtain deutetrabenazine with high purity.

Conclusion

Deuteration represents a valuable and increasingly utilized strategy in medicinal chemistry for optimizing the pharmacokinetic and safety profiles of drug candidates. By leveraging the deuterium kinetic isotope effect, researchers can fine-tune the metabolic stability of molecules, leading to drugs with improved therapeutic windows and more convenient dosing regimens. The successful clinical translation of several deuterated drugs underscores the viability of this approach. As our understanding of drug metabolism and our synthetic capabilities continue to advance, the strategic application of deuterium is poised to play an even more significant role in the development of safer and more effective medicines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. Donafenib Versus Sorafenib in First-Line Treatment of Unresectable or Metastatic Hepatocellular Carcinoma: A Randomized, Open-Label, Parallel-Controlled Phase II-III Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vanzacaftor, Tezacaftor and Deutivacaftor - Drugs and Lactation Database (LactMed®) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Tetrabenazine and Its Derivatives, Pursuing Efficiency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of Deuterated Organic Building Blocks for Researchers in Drug Development

Introduction

Deuterated organic compounds, molecules in which one or more hydrogen atoms are replaced by their stable isotope deuterium (B1214612), have become indispensable tools in modern pharmaceutical research and development. The substitution of hydrogen with deuterium, a process known as deuteration, can significantly alter a molecule's physicochemical properties due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to slower reaction rates for processes that involve C-H bond cleavage. This fundamental principle is leveraged in drug design to enhance the metabolic stability of drug candidates, prolong their half-life, and potentially reduce toxic side effects by altering metabolic pathways.[1][2][3]

This technical guide provides an in-depth overview of the core methodologies for the synthesis of deuterated organic building blocks, which are the foundational components for constructing complex deuterated molecules. It is intended for researchers, scientists, and professionals in the field of drug development who seek a practical understanding of the available synthetic strategies. The guide covers three primary approaches: Hydrogen-Deuterium (H/D) exchange, reduction with deuterated reagents, and the use of deuterated starting materials. Detailed experimental protocols for key reactions, quantitative data on yields and isotopic enrichment, and visualizations of synthetic workflows are presented to facilitate the practical application of these methods in the laboratory.

Core Synthetic Methodologies

The synthesis of deuterated organic building blocks can be broadly categorized into three main strategies:

• Hydrogen-Deuterium (H/D) Exchange: This method involves the direct replacement of hydrogen atoms with deuterium atoms on a substrate molecule. It can be catalyzed by acids, bases, or transition metals, with deuterium oxide (D₂O) often serving as an inexpensive and readily available deuterium source.[4][5][6] H/D exchange is particularly useful for the late-stage deuteration of complex molecules and for labeling specific positions, such as those ortho to a directing group.[4][7]

• Reduction with Deuterated Reagents: This approach utilizes deuterium-labeled reducing agents to introduce deuterium into a molecule. Common deuterated reagents include sodium borodeuteride (NaBD₄) and lithium aluminum deuteride (B1239839) (LiAlD₄), which are used to reduce carbonyl compounds (aldehydes, ketones, esters, etc.) to deuterated alcohols.[1][8][9] This method is highly effective for the stereospecific introduction of deuterium.

• Synthesis from Deuterated Precursors: This strategy employs commercially available or synthetically prepared deuterated starting materials to build more complex deuterated molecules through standard organic reactions.[1] Simple deuterated building blocks like deuterated methyl iodide (CD₃I), deuterated chloroform (B151607) (CDCl₃), and deuterated benzene (B151609) (C₆D₆) serve as versatile precursors for a wide range of deuterated compounds.[10][11][12]

Data Presentation: Quantitative Analysis of Deuteration Reactions

The efficiency of a deuteration reaction is assessed by its chemical yield and the degree of deuterium incorporation, often referred to as isotopic enrichment. The following tables summarize quantitative data for various deuteration methods applied to different substrates.

Table 1: Catalytic Hydrogen-Deuterium (H/D) Exchange Reactions

Substrate	Catalyst/Reagent	Deuterium Source	Conditions	Yield (%)	Deuterium Incorporation (%)	Reference(s)
p-Anisidine	Fe-P-C SAC	D₂O	120 °C, 12 h, 2 MPa H₂	>95	ortho: 98, meta: 98	[13]
Benzoic Acid	Pd(OAc)₂	D₂O	120 °C, 24 h	-	ortho: >95	[4]
2-Phenylpropanoic acid	Pd(OAc)₂	D₂ gas	60 °C, 12 h	-	benzylic: 70	[14]
Aniline	conc. HCl	D₂O	Microwave, 150 °C, 1 h	95	ortho: 98, para: 98	[2]
Indole Derivatives	[Cp*RhCl₂]₂/NaOAc	D₂O	100 °C, 12 h	85-98	C2/C3/C7: >95	[4]
Phenylacetic acid derivatives	Iridium Complex	D₂O	100 °C, 16 h	>95	ortho: >95	[7]

Table 2: Reduction of Carbonyl Compounds with Deuterated Reagents

Substrate	Deuterated Reagent	Solvent	Conditions	Product	Yield (%)	Deuterium Incorporation (%)	Reference(s)
Fluorenone	NaBD₄	Methanol (B129727)	Room temp, 15 min	Fluorenol-d₁	>90	>95	[15]
Acetophenone	NaBD₄	Ethanol	Ice bath, 15 min	1-Phenylethanol-d₁	-	>95	[11][16]
Ester (generic)	LiAlD₄	THF/Ether	Reflux	Primary Alcohol-d₂	High	>95	[8][17]
n-Octanamide	LiAlD₄	THF	70 °C, 3 h	n-Octylamine-d₂	Quantitative	>95	[18]

Table 3: Synthesis Using Deuterated Starting Materials

Product	Deuterated Precursor	Reagents/Conditions	Yield (%)	Isotopic Purity (%)	Reference(s)
Chloroform-d (CDCl₃)	Hexachloroacetone (B130050)	D₂O, CaO, 100 °C, 8 h	91.7	99.8	[19][20]
Chloroform-d (CDCl₃)	Sodium Trichloroacetate	D₂O, CaO, 90 °C	96.0	99.86	[21]
Methyl-d₃ Iodide (CD₃I)	Methanol-d₄	HI, 40-50 °C, 4 h	83.8	-	[11]
Benzene-d₆ (C₆D₆)	Hexafluorobenzene	LiAlD₄, Pd/C, D₂ gas, THF, 70 °C	88.9	99.5	[22]
Deuterated Amines	Imine	Ir catalyst, D₂O, MeCN, Visible light	87-89	90-95	[23]

Experimental Protocols

This section provides detailed, step-by-step methodologies for representative deuteration reactions.

Protocol 1: Catalytic ortho-Deuteration of Benzoic Acid via H/D Exchange

This protocol describes the palladium-catalyzed ortho-deuteration of benzoic acid using D₂O as the deuterium source.[4]

Materials:

• Benzoic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Dichloromethane (B109758) (DCM)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Schlenk tube or other sealable reaction vessel

Procedure:

• To a Schlenk tube, add benzoic acid (1.0 mmol), palladium(II) acetate (0.05 mmol, 5 mol%), and a magnetic stir bar.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add D₂O (2.0 mL) to the reaction mixture.

• Seal the tube tightly and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture vigorously for 24 hours.

• After cooling to room temperature, extract the reaction mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the deuterated benzoic acid.

• Determine the deuterium incorporation by ¹H NMR and Mass Spectrometry.

Protocol 2: Reduction of Fluorenone to Deuterated Fluorenol with Sodium Borodeuteride

This protocol details the reduction of a ketone to a deuterated alcohol using sodium borodeuteride.[15]

Materials:

• 9-Fluorenone (B1672902)

• Sodium borodeuteride (NaBD₄, 98 atom % D)

• Methanol (MeOH)

• Water (H₂O)

• Erlenmeyer flask

• Hirsch funnel

Procedure:

• In a 50 mL Erlenmeyer flask, dissolve 9-fluorenone (0.500 g) in methanol (8-10 mL). Gentle warming may be required to fully dissolve the ketone.

• In a separate, dry container, weigh out sodium borodeuteride (0.050 g).

• Add the solid NaBD₄ to the fluorenone solution in one portion.

• Swirl the flask to dissolve the reagent. The yellow color of the solution should fade.

• Allow the reaction to proceed at room temperature for 15 minutes with occasional swirling.

• Add water (2 mL) to the reaction mixture and heat to boiling until all solids dissolve.

• Remove the flask from the heat and allow it to cool slowly to room temperature to induce crystallization.

• Collect the crystalline product by vacuum filtration using a Hirsch funnel.

• Wash the crystals with a cold 4:1 methanol/water mixture (3 x 1 mL).

• Air dry the product and determine the yield and deuterium incorporation.

Protocol 3: Synthesis of Deuterated Chloroform (CDCl₃) from Hexachloroacetone

This protocol describes a cost-effective method for the laboratory-scale synthesis of deuterated chloroform.[19][20]

Materials:

• Hexachloroacetone

• Calcium oxide (CaO)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Three-neck flask with a reflux condenser and dropping funnel

• Distillation apparatus

Procedure:

• To a 500 mL three-neck flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add hexachloroacetone (220 g) and calcium oxide (28 g).

• With vigorous stirring, add D₂O (10 g) dropwise from the dropping funnel over approximately 10 minutes.

• Heat the reaction mixture to 100 °C and maintain for 8 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Reconfigure the apparatus for distillation.

• Collect the fraction distilling at 60-61 °C to obtain deuterated chloroform.

• The yield and isotopic purity can be determined by weighing the product and by ¹H NMR spectroscopy.

Mandatory Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key synthetic workflows for the preparation of deuterated organic building blocks.

Caption: General workflow for catalytic Hydrogen-Deuterium (H/D) exchange.

Caption: Workflow for the reduction of a carbonyl compound using sodium borodeuteride.

Caption: General strategy for synthesizing deuterated compounds from deuterated precursors.

Conclusion

The synthesis of deuterated organic building blocks is a critical enabling technology in modern drug discovery and development. The methodologies outlined in this guide—H/D exchange, reduction with deuterated reagents, and synthesis from deuterated precursors—provide a versatile toolkit for the selective incorporation of deuterium into a wide array of organic molecules. The choice of a particular method depends on factors such as the desired position of deuteration, the nature of the substrate, cost considerations, and scalability. By providing detailed experimental protocols, quantitative data, and clear visual workflows, this guide aims to empower researchers to effectively implement these powerful synthetic strategies in their pursuit of novel and improved therapeutics. The continued development of more efficient, selective, and sustainable deuteration methods will undoubtedly further accelerate the discovery of next-generation medicines.

References

• 1. Synthesis of Deuterated Heterocycles with Me2NCD(OMe)2 and Evaluation of the Products for Metabolism by Aldehyde Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A simple, cost-effective method for the regioselective deuteration of anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated drug - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Khan Academy [khanacademy.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Chemoselective Benzylic C–H Deuteration Using Deuterium Gas - PMC [pmc.ncbi.nlm.nih.gov]
• 15. DSpace [open.bu.edu]
• 16. researchgate.net [researchgate.net]
• 17. Esters to Alcohols - Chemistry Steps [chemistrysteps.com]
• 18. epj-conferences.org [epj-conferences.org]
• 19. CN107814686B - A kind of preparation method of deuterated chloroform - Google Patents [patents.google.com]
• 20. Chloroform - Wikipedia [en.wikipedia.org]
• 21. Method for preparing deuterochloroform - Eureka | Patsnap [eureka.patsnap.com]
• 22. Efficient Route to Deuterated Aromatics by the Deamination of Anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. CN110128233B - Preparation method of deuterated alcohol compound - Google Patents [patents.google.com]

An In-depth Technical Guide to Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile palladium-catalyzed carbon-carbon bond-forming reaction between an organoboron compound and an organic halide or triflate.[1][2][3] First reported by Akira Suzuki and Norio Miyaura in 1979, this reaction has become one of the most important and widely used methods in modern organic synthesis, particularly in the pharmaceutical industry for the construction of complex molecular architectures.[4] Its significance was recognized with the 2010 Nobel Prize in Chemistry, awarded to Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi for their work on palladium-catalyzed cross-couplings in organic synthesis.

The reaction's popularity stems from its mild reaction conditions, tolerance of a wide variety of functional groups, the commercial availability and low toxicity of organoboron reagents, and the ease of removal of inorganic byproducts.[5] This guide provides a comprehensive overview of the core principles of the Suzuki-Miyaura reaction, including its mechanism, key components, experimental protocols, and applications in drug discovery and development.

Core Reaction Components

The Suzuki-Miyaura coupling reaction involves several key components that influence its outcome:

• Organoboron Reagents: Typically, boronic acids (R-B(OH)₂) or boronic esters (R-B(OR)₂) are used as the organoboron component.[6] A variety of these reagents are commercially available or can be readily prepared.

• Organic Halides and Triflates: The electrophilic partner is an organic halide (R'-X, where X = I, Br, Cl) or a triflate (R'-OTf). The reactivity of the halide follows the general trend: I > Br > Cl.[5]

• Palladium Catalyst: A palladium(0) species is the active catalyst. This is often generated in situ from a palladium(II) precatalyst such as palladium acetate (B1210297) (Pd(OAc)₂) or palladium chloride (PdCl₂), combined with a phosphine (B1218219) ligand.[6]

• Base: A base is crucial for the activation of the organoboron reagent and to facilitate the transmetalation step. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH).[6]

• Solvent: The choice of solvent is important and often involves a mixture of an organic solvent (e.g., toluene, dioxane, THF) and water.[6]

The Catalytic Cycle

The generally accepted mechanism of the Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the organic halide (R¹-X) to the palladium(0) complex, forming a palladium(II) intermediate.[1][7] This step is often the rate-determining step of the reaction.[3]

• Transmetalation: In the presence of a base, the organoboron reagent (R²-B(OH)₂) is activated to form a more nucleophilic borate species ([R²-B(OH)₃]⁻).[7] This borate then undergoes transmetalation with the palladium(II) intermediate, where the organic group R² replaces the halide X on the palladium center.

• Reductive Elimination: The final step is the reductive elimination from the diarylpalladium(II) complex, which forms the new carbon-carbon bond in the product (R¹-R²) and regenerates the active palladium(0) catalyst, allowing the cycle to continue.[7]

Quantitative Data on Reaction Conditions

The efficiency of the Suzuki-Miyaura reaction is highly dependent on the specific combination of reactants, catalyst, ligand, base, and solvent. The following tables summarize quantitative data from various studies to provide a comparative overview of different reaction conditions.

Table 1: Comparison of Catalysts and Ligands for the Coupling of 4-Chloroanisole with Phenylboronic Acid

Catalyst Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	95
Pd₂(dba)₃ (1)	XPhos (3)	K₃PO₄	Dioxane/H₂O	110	12	92
PdCl₂(dppf) (2)	-	Cs₂CO₃	DMF/H₂O	80	24	85
Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/EtOH/H₂O	80	16	78

Data compiled from representative literature. Actual yields may vary based on specific experimental setup.

Table 2: Effect of Base and Solvent on the Coupling of 4-Bromotoluene with Phenylboronic Acid

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	92
Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	90	10	95
Pd(PPh₃)₄	K₃PO₄	THF/H₂O	65	16	88
Pd(OAc)₂ / SPhos	K₂CO₃	t-BuOH/H₂O	100	8	96
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	110	6	98

Data compiled from representative literature. Actual yields may vary based on specific experimental setup.

Experimental Protocols

Below are detailed methodologies for a general Suzuki-Miyaura cross-coupling reaction.

General Procedure for the Suzuki-Miyaura Coupling of an Aryl Bromide with an Arylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl bromide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent system (e.g., Toluene/Ethanol/Water, 4:1:1 mixture, 10 mL)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.03 mmol), and base (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times to ensure an inert atmosphere.

• Add the degassed solvent system (10 mL) to the flask via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water (20 mL) and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and concentrate the solvent in vacuo to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel or recrystallization to afford the pure biaryl product.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for setting up and performing a Suzuki-Miyaura cross-coupling reaction.

Figure 2: General Experimental Workflow for a Suzuki-Miyaura Reaction

Applications in Drug Discovery and Development

The Suzuki-Miyaura cross-coupling reaction has had a profound impact on the pharmaceutical industry.[4] It is a key tool for the synthesis of biaryl and heteroaryl structures, which are common motifs in many biologically active molecules and approved drugs.[8] The reaction's tolerance for a wide range of functional groups allows for its application in the late-stage functionalization of complex molecules, a crucial step in the lead optimization phase of drug discovery.

Examples of drugs synthesized using the Suzuki-Miyaura reaction include Losartan (an antihypertensive), and a key intermediate in the synthesis of Linifanib (an anticancer agent). The ability to rapidly and efficiently create diverse libraries of compounds through this methodology has significantly accelerated the drug discovery process.

Conclusion

The Suzuki-Miyaura cross-coupling reaction stands as a testament to the power of palladium catalysis in modern organic synthesis. Its reliability, versatility, and mild conditions have made it an indispensable tool for chemists in academia and industry. A thorough understanding of its mechanism, the roles of its various components, and the optimization of reaction conditions are essential for its successful application in the synthesis of valuable molecules, from pharmaceuticals to advanced materials. This guide provides a foundational understanding and practical insights to aid researchers in harnessing the full potential of this remarkable reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of Deuterated Boronic Acids

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is based on the safety profiles of well-documented non-deuterated boronic acids. While the substitution of protium (B1232500) with deuterium (B1214612) is not expected to significantly alter the fundamental toxicological properties or require different handling precautions, specific safety data for deuterated analogues is scarce. Standard prudent laboratory practices for handling analogous non-deuterated compounds should be strictly followed.

Introduction to Boronic Acids

Boronic acids, characterized by a C–B(OH)₂ functional group, are indispensable reagents in modern organic chemistry, most notably for their role in Suzuki-Miyaura cross-coupling reactions.[1][2] Their deuterated counterparts are valuable tools in mechanistic studies and for introducing isotopic labels in drug development. While generally considered to have low acute toxicity, they are not without hazards and require careful handling to ensure personnel safety and experimental integrity.[1][3][4] This document outlines the essential safety and handling precautions for deuterated boronic acids based on established data for the broader boronic acid class.

Hazard Identification and Toxicological Profile

Deuterated boronic acids should be handled as compounds with potential health risks, including irritation and possible reproductive toxicity with chronic or high-level exposure.[3][5] The primary routes of occupational exposure are inhalation of dust particles and accidental skin contact.[6][7]

2.1 Reactivity and Stability

• Hygroscopic Nature: Anhydrous boronic acids can be hygroscopic, readily absorbing moisture from the atmosphere, which may lead to caking and affect reactivity.[8]

• Oxidative Instability: Boronic acids are susceptible to oxidation, which can convert them into an alcohol and boric acid, a process known as deboronation.[9]

• Reactivity with Diols: They react reversibly with compounds containing 1,2-diols, such as sugars, to form boronate esters.[2][10]

• Incompatibilities: Avoid contact with strong oxidizing agents.[5] Reactions with strong reducing agents like metal hydrides can generate flammable hydrogen gas.[6]

2.2 Health Hazards Most boron-containing acids exhibit low acute toxicity, with significant toxic effects in animal studies observed only at high doses (e.g., >100 mg/kg body weight).[4] However, some boronic acid derivatives have been identified as potential genotoxic or mutagenic hazards in specific assays.[11][12] Therefore, minimizing exposure is critical.

Hazard Profile	Description	Citations
Acute Oral Toxicity	Low acute toxicity. Ingestion of large amounts may cause gastrointestinal irritation, nausea, and vomiting.	[7][13]
Inhalation	Dust may cause respiratory tract irritation. Inhalation is a primary occupational exposure route.	[3][6][14]
Skin Contact	May cause mild to moderate skin irritation with prolonged contact. Not readily absorbed through intact skin.	[3][6][7]
Eye Contact	Can cause eye irritation, redness, and tearing.	[3][15]
Reproductive Toxicity	Classified as a potential reproductive toxicant with chronic high-dose exposure. May damage fertility or the unborn child.	[3][5][7]
Genotoxicity	Some boronic acids have shown mutagenic activity in bacterial assays, though their hazard to eukaryotes is not fully elucidated.	[11][12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling deuterated boronic acids.[14] A comprehensive PPE plan is a cornerstone of laboratory safety.

PPE Category	Specification	Rationale	Citations
Eye Protection	Chemical safety goggles meeting ANSI Z87.1 or EN166 standards. A face shield is required for splash hazards.	Protects eyes from dust particles and accidental splashes.	[14][15][16]
Hand Protection	Chemically resistant gloves (e.g., disposable nitrile or butyl rubber).	Prevents skin contact. Gloves should be inspected before use and changed immediately upon contamination.	[14][17]
Body Protection	Flame-resistant lab coat, fully buttoned. Long pants and closed-toe, closed-heel shoes are mandatory.	Protects skin from accidental spills and contact.	[14][15]
Respiratory Protection	A NIOSH/MSHA-approved respirator (e.g., N95 dust mask) is required when dusts are generated and engineering controls are insufficient.	Prevents inhalation of the powdered compound, which can cause respiratory irritation.	[14][15][17]

Engineering Controls

Engineering controls are the primary method for minimizing exposure.

• Fume Hood: All weighing and transfer operations involving powdered deuterated boronic acids should be conducted inside a certified chemical fume hood to control dust.[14]

• Ventilation: Work in a well-ventilated area to keep airborne concentrations low.[15]

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[14][15]

Handling and Experimental Protocols

Adherence to a strict operational protocol is crucial for the safe handling of deuterated boronic acids.

5.1 Protocol for Handling Solid Deuterated Boronic Acids

• Preparation:

  • Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

  • Confirm that an eyewash station and safety shower are accessible.[15]

  • Assemble all necessary equipment (spatulas, weighing paper, glassware, etc.) inside the fume hood.

• Donning PPE:

  • Put on all required personal protective equipment as outlined in the PPE table above.

• Handling the Chemical:

  • Perform all manipulations of the solid compound within the fume hood.

  • When transferring the solid, use tools like a spatula to minimize dust generation.[14][15] Avoid pouring the powder directly.

  • Keep the container tightly closed when not in use to prevent moisture absorption and contamination.[15]

• Post-Handling:

  • Clean the work area thoroughly to remove any residual chemical.

  • Properly remove and dispose of contaminated gloves and any other disposable PPE as hazardous waste.[14]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[14]

Storage and Disposal

Proper storage is essential for maintaining the chemical's integrity, while correct disposal is vital for environmental protection and regulatory compliance.

6.1 Storage Conditions

Parameter	Condition	Rationale	Citations
Container	Store in the original, tightly closed container.	Prevents contamination and moisture ingress.	[15][18]
Atmosphere	For highly sensitive compounds, store under an inert atmosphere (e.g., nitrogen).	Protects against moisture and oxidation.	[15]
Temperature	Store in a cool, dry area. Some boronic acids may require refrigeration (Store below 4°C/39°F).	Prevents degradation and caking. Check supplier recommendations.	[8][15]
Location	Store in a dedicated, well-ventilated chemical storage cabinet away from incompatible materials.	Ensures segregation from reactive chemicals like strong oxidizers.	[18]

6.2 Disposal Protocol

• Waste Characterization: Deuterated boronic acid waste and contaminated materials (e.g., gloves, weighing paper) must be classified and handled as hazardous chemical waste.[14][19]

• Solid Waste:

  • Collect unused or waste solid material in a clearly labeled, sealed container.[19] The label must include "Hazardous Waste" and the full chemical name.

• Empty Containers:

  • Empty containers must be decontaminated. Triple-rinse the container with a suitable solvent (e.g., acetone (B3395972) or ethanol).[14]

  • The first rinsate must be collected and disposed of as hazardous waste.[19] Subsequent rinses may also require collection depending on institutional policy.

  • After the container is clean and dry, deface the original label and dispose of it according to institutional guidelines for decontaminated lab waste.

• Prohibition: Do not dispose of deuterated boronic acids or their rinsates down the drain or in regular trash.[3][19]

Emergency Procedures

Prompt and correct action is critical in the event of an accidental exposure or spill.

7.1 First Aid Measures

Exposure Route	First Aid Protocol	Citations
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.	[13][15]
Skin Contact	Remove contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.	[3][15]
Inhalation	Remove the affected person from the exposure area to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.	[3][15]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.	[13][15]

7.2 Spill Cleanup Protocol

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Wear PPE: Don all appropriate PPE, including respiratory protection, gloves, and eye protection.

• Contain & Clean:

  • Avoid generating dust.[15]

  • Carefully sweep or vacuum up the spilled solid material. Use a vacuum equipped with a HEPA filter if available.

  • Place the collected material into a suitable, labeled container for hazardous waste disposal.[14][15]

• Decontaminate: Clean the spill area with a suitable solvent and paper towels. Dispose of all cleanup materials as hazardous waste.

Visualization of Workflows

The following diagrams illustrate key safety workflows for handling deuterated boronic acids.

Caption: General workflow for safely handling deuterated boronic acids.

Caption: Decision workflow for emergency response to a spill or exposure.

References

• 1. nbinno.com [nbinno.com]
• 2. Boronic acid - Wikipedia [en.wikipedia.org]
• 3. laballey.com [laballey.com]
• 4. Boron-containing acids: preliminary evaluation of acute toxicity and access to the brain determined by Raman scattering spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. irchemineral.com [irchemineral.com]
• 7. nexchem.co.uk [nexchem.co.uk]
• 8. borax.com [borax.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Boronic acids-a novel class of bacterial mutagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. anchemsales.com [anchemsales.com]
• 14. benchchem.com [benchchem.com]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 17. leelinework.com [leelinework.com]
• 18. laballey.com [laballey.com]
• 19. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 3-Methoxybenzeneboronic acid-d3 with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This powerful and versatile palladium-catalyzed reaction is widely employed in the pharmaceutical, agrochemical, and materials science industries for the construction of complex molecular architectures, particularly biaryl and heteroaryl structures. This document provides detailed application notes and a generalized protocol for the Suzuki coupling of 3-methoxybenzeneboronic acid-d3 with a variety of aryl halides. The inclusion of a deuterated starting material is of significant interest in drug development for studying metabolic pathways and enhancing pharmacokinetic profiles. While the protocol is described for the deuterated analog, it is directly applicable to the non-deuterated 3-methoxybenzeneboronic acid, as the isotopic labeling is not expected to significantly alter the reaction conditions.

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide, forming a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboron species (in this case, 3-methoxybenzeneboronic acid-d3) transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Reaction Yields

The following tables summarize the yields of Suzuki coupling reactions between 3-methoxybenzeneboronic acid and various aryl halides under different reaction conditions. This data is compiled from scientific literature and serves to illustrate the scope and efficiency of the reaction.

Table 1: Suzuki Coupling of 3-Methoxybenzeneboronic Acid with Aryl Iodides and Bromides

Entry	Aryl Halide	Catalyst (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Iodobenzene	Pd/BC (0.05)	K₂CO₃ (2)	H₂O	100	1	98[2]
2	4-Bromoacetophenone	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (5:1)	100	12	95
3	4-Bromobenzonitrile	Pd₂(dba)₃ (1.5) / P(t-Bu)₃ (3)	Cs₂CO₃ (3)	Dioxane	80	16	92
4	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄ (3)	Na₂CO₃ (2)	Toluene/EtOH/H₂O (3:1:1)	80	12	90
5	2-Bromopyridine	Pd(dppf)Cl₂ (3)	K₂CO₃ (2)	DMF	100	24	85

Table 2: Suzuki Coupling of 3-Methoxybenzeneboronic Acid with Aryl Chlorides

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Chlorobenzene	Pd/BC (0.05)	-	K₂CO₃ (2)	H₂O	100	1	91[2]
2	4-Chloroacetophenone	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Dioxane/H₂O (10:1)	110	18	88
3	4-Chlorobenzonitrile	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (3)	t-BuOH/H₂O (10:1)	100	24	85
4	2-Chloropyridine	Pd(OAc)₂ (3)	RuPhos (6)	K₂CO₃ (2)	Dioxane/H₂O (5:1)	120	24	75
5	1-Chloro-4-nitrobenzene	Pd(OAc)₂ (2)	CataCXium A (4)	K₃PO₄ (3)	Toluene	110	16	93

Experimental Protocols

General Protocol for Suzuki Coupling of 3-Methoxybenzeneboronic acid-d3 with an Aryl Halide

This protocol provides a general procedure that can be adapted for a wide range of aryl halides. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• 3-Methoxybenzeneboronic acid-d3 (1.0 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, 1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos, P(t-Bu)₃, 2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, THF, DMF)

• Degassed water (if using a biphasic system)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial under an inert atmosphere, add the aryl halide (1.0 mmol), 3-methoxybenzeneboronic acid-d3 (1.2 mmol, 1.2 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.). If a ligand is required, it should be added at this stage.

• Solvent Addition: Add the degassed solvent (e.g., a 4:1 mixture of dioxane and water, 5 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Mandatory Visualizations

Suzuki Coupling Experimental Workflow

Caption: A flowchart illustrating the key steps in a typical Suzuki coupling experiment.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: A diagram of the Suzuki-Miyaura catalytic cycle.

References

• 1. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing 3-Methoxybenzeneboronic acid-d3. This deuterated building block is of significant interest in drug development for its potential to modulate metabolic stability through the kinetic isotope effect.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.[1] This reaction is catalyzed by a palladium(0) complex and requires a base to facilitate the transmetalation step.[1] The use of isotopically labeled reagents, such as 3-Methoxybenzeneboronic acid-d3, is a powerful strategy in medicinal chemistry to investigate reaction mechanisms and to enhance the metabolic stability of drug candidates by exploiting the deuterium (B1214612) kinetic isotope effect.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle consisting of three primary steps: oxidative addition, transmetalation, and reductive elimination.[2]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (Ar-X), forming a Pd(II) intermediate.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.

• Reductive Elimination: The two organic groups on the palladium complex are coupled and eliminated, forming the desired biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Palladium Catalysts and Ligands

A variety of palladium sources can be utilized for the Suzuki-Miyaura coupling, with palladium(II) acetate (B1210297) (Pd(OAc)₂) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) being among the most common. The choice of ligand is crucial for the efficiency of the reaction, influencing catalyst stability, reactivity, and substrate scope. Electron-rich and bulky phosphine (B1218219) ligands, such as those from the Buchwald and Hartwig groups, are often employed to enhance catalytic activity, particularly with less reactive aryl chlorides.

Quantitative Data: Cross-Coupling with 3-Methoxybenzeneboronic acid

Table 1: Coupling with Aryl Bromides

Aryl Bromide	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromoacetophenone	Pd(OAc)₂	SPhos	K₃PO₄	Toluene (B28343)/H₂O	100	2	95
4-Bromobenzonitrile	Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	100	12	92
1-Bromo-4-nitrobenzene	Pd(PPh₃)₄	-	Na₂CO₃	Toluene/EtOH/H₂O	80	4	98
2-Bromopyridine	PdCl₂(dppf)	-	K₂CO₃	DME/H₂O	85	16	85

Table 2: Coupling with Aryl Chlorides

Aryl Chloride	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chloroacetophenone	Pd(OAc)₂	RuPhos	K₃PO₄	t-BuOH	100	18	91
4-Chlorobenzonitrile	Pd₂(dba)₃	BrettPhos	K₃PO₄	Dioxane	110	24	88
1-Chloro-4-nitrobenzene	Pd(OAc)₂	XPhos	Cs₂CO₃	Toluene	100	12	94
2-Chloropyridine	Pd(OAc)₂	SPhos	K₃PO₄	Dioxane/H₂O	100	24	78

Experimental Protocols

The following are detailed protocols for performing a Suzuki-Miyaura cross-coupling reaction with 3-Methoxybenzeneboronic acid-d3. These protocols are general and may require optimization for specific substrates.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is a representative procedure for the coupling of an aryl bromide with 3-Methoxybenzeneboronic acid-d3 using a common palladium catalyst and ligand system.

Materials:

• Aryl bromide (1.0 mmol)

• 3-Methoxybenzeneboronic acid-d3 (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 3-Methoxybenzeneboronic acid-d3, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas three times.

• Add toluene and water to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Coupling with Aryl Chlorides

This protocol is adapted for the more challenging coupling of aryl chlorides, often requiring more active catalyst systems.

Materials:

• Aryl chloride (1.0 mmol)

• 3-Methoxybenzeneboronic acid-d3 (1.5 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%)

• RuPhos (0.03 mmol, 3 mol%)

• Potassium phosphate (K₃PO₄, 3.0 mmol)

• 1,4-Dioxane (B91453) (5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox, add Pd₂(dba)₃ and RuPhos to a dry Schlenk flask equipped with a magnetic stir bar.

• Remove the flask from the glovebox and add the aryl chloride, 3-Methoxybenzeneboronic acid-d3, and K₃PO₄ under a positive pressure of inert gas.

• Add 1,4-dioxane via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Work-up the reaction as described in Protocol 1.

• Purify the crude product by column chromatography on silica gel.

Caption: A general experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a robust and versatile method for the synthesis of biaryl compounds. The use of 3-Methoxybenzeneboronic acid-d3 provides a valuable tool for researchers in drug development to introduce deuterium into potential drug candidates. The provided protocols and data serve as a comprehensive guide for the successful implementation of this important transformation. While the provided yield data is for the non-deuterated analog, it offers a reliable starting point for reaction planning and optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. Yoneda Labs [yonedalabs.com]

Probing Reaction Mechanisms with 3-Methoxybenzeneboronic Acid-d3: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3-Methoxybenzeneboronic acid-d3 as a mechanistic probe in chemical reactions. Isotopic labeling is a powerful tool for elucidating reaction mechanisms, and the use of deuterated reagents can provide invaluable insights into bond-breaking and bond-forming steps.

Introduction to Mechanistic Studies using Isotopic Labeling

Isotopically labeled compounds are essential for understanding the intricate pathways of chemical transformations.[1] By replacing a hydrogen atom with its heavier isotope, deuterium (B1214612), researchers can probe the kinetic isotope effect (KIE), which is the change in the rate of a reaction upon isotopic substitution.[2] A significant KIE (typically kH/kD > 1) suggests that the C-H bond (or in this case, a B-O-C-D bond's corresponding vibrational modes) is involved in the rate-determining step of the reaction.

3-Methoxybenzeneboronic acid-d3, in which the three hydrogen atoms of the methoxy (B1213986) group are replaced with deuterium, is particularly useful for studying reactions involving this functional group. It can help to elucidate mechanisms in a variety of transformations, including cross-coupling reactions, metabolic studies, and investigations of reaction intermediates.

Key Applications and Mechanistic Insights

The primary application of 3-Methoxybenzeneboronic acid-d3 in mechanistic studies is the determination of kinetic isotope effects. This can help to distinguish between different proposed reaction pathways.

Elucidating the Suzuki-Miyaura Cross-Coupling Reaction Mechanism

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds. While the general catalytic cycle is well-established, the precise mechanism of each elementary step, particularly transmetalation, can be substrate-dependent. The use of isotopically labeled boronic acids can provide critical insights. Although studies often utilize 13C labeling to probe the carbon skeleton,[3][4][5] deuterium labeling of substituents can reveal more subtle mechanistic details.

In the context of a Suzuki-Miyaura reaction involving 3-Methoxybenzeneboronic acid, a secondary kinetic isotope effect might be observed if the methoxy group is involved in coordination to the metal center or if steric or electronic effects of the methoxy group are important in the rate-determining step.

Experimental Protocols

The following are generalized protocols for using 3-Methoxybenzeneboronic acid-d3 in mechanistic studies. Researchers should adapt these protocols to their specific reaction conditions.

Protocol for a Competitive Kinetic Isotope Effect (KIE) Experiment in a Suzuki-Miyaura Coupling Reaction

This protocol describes a competition experiment to determine the intermolecular KIE for a Suzuki-Miyaura reaction.

Materials:

• 3-Methoxybenzeneboronic acid

• 3-Methoxybenzeneboronic acid-d3

• Aryl halide (e.g., 4-iodoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Water or Dioxane/Water)

• Internal standard (e.g., dodecane)

• GC-MS or LC-MS for analysis

Procedure:

• Reactant Preparation: In a reaction vial, combine a 1:1 mixture of 3-Methoxybenzeneboronic acid and 3-Methoxybenzeneboronic acid-d3 (0.1 mmol total). Add the aryl halide (0.09 mmol, the limiting reagent), palladium catalyst (0.002 mmol), base (0.2 mmol), and solvent (2 mL). Add a known amount of an internal standard.

• Reaction Execution: Stir the reaction mixture at the desired temperature.

• Reaction Monitoring: Take aliquots from the reaction mixture at various time points (e.g., 0, 5, 10, 20, 40, 60, and 120 minutes). Quench each aliquot with water and extract with an organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the quenched aliquots by GC-MS or LC-MS to determine the ratio of the deuterated and non-deuterated products.

• KIE Calculation: The KIE can be calculated from the ratio of the products and the ratio of the starting materials at different conversions using the following equation:

  kH/kD = ln(1 - fH) / ln(1 - fD)

  where fH and fD are the fractions of the non-deuterated and deuterated starting materials that have reacted, respectively.

Expected Outcome:

A KIE value close to 1.0 would suggest that the methoxy group's C-H bonds are not involved in the rate-determining step. A value significantly different from 1.0 would indicate a secondary kinetic isotope effect, providing insight into the transition state geometry.

Data Presentation

Quantitative data from mechanistic studies should be presented in a clear and organized manner.

Parameter	Value (Illustrative)	Source
kH/kD (Intermolecular)	1.05 ± 0.02	Hypothetical Suzuki-Miyaura Coupling
Isotopic Purity of d3	>98%	Supplier Specification
Reaction Conversion	85% at 2h	GC-MS Analysis

Table 1: Illustrative quantitative data from a competitive KIE experiment.

Visualization of Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and proposed mechanistic pathways.

Experimental workflow for a competitive KIE study.

Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Conclusion

3-Methoxybenzeneboronic acid-d3 is a valuable tool for probing the mechanisms of a wide range of chemical reactions. Through the careful design and execution of kinetic isotope effect experiments, researchers can gain a deeper understanding of reaction pathways, transition state structures, and the roles of specific functional groups. The protocols and guidelines presented here provide a starting point for the application of this and other isotopically labeled reagents in mechanistic studies.

References

• 1. epfl.ch [epfl.ch]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]

Application Note: Protocol for In Vitro Metabolic Stability Assessment of 3-Methoxybenzeneboronic acid-d3

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for assessing the in vitro metabolic stability of 3-Methoxybenzeneboronic acid-d3 using liver microsomes. This assay is crucial for predicting the intrinsic clearance and metabolic fate of drug candidates early in the discovery process.[1][2]

Introduction

Metabolic stability is a critical parameter in drug discovery, influencing a compound's pharmacokinetic profile, including its half-life, bioavailability, and potential for drug-drug interactions.[3][4] In vitro metabolic stability assays, typically employing liver subcellular fractions like microsomes or hepatocytes, are essential for early-stage evaluation.[5][6] Microsomal assays are particularly useful for assessing Phase I metabolism, which is primarily mediated by cytochrome P450 (CYP) enzymes.[7][8]

This protocol details the assessment of 3-Methoxybenzeneboronic acid-d3. The use of a deuterated compound, where hydrogen atoms are replaced by their heavier isotope deuterium, is significant.[9] This isotopic substitution can slow down metabolic processes involving the cleavage of carbon-hydrogen bonds, a phenomenon known as the kinetic isotope effect.[10][11] Therefore, assessing the metabolic stability of this deuterated compound can provide insights into its metabolic pathways and potentially improved pharmacokinetic properties compared to its non-deuterated analog.[12][13] The rate of disappearance of the parent compound is monitored over time and quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Principle of the Assay

The assay measures the depletion of 3-Methoxybenzeneboronic acid-d3 when incubated with pooled liver microsomes, which contain a rich complement of drug-metabolizing enzymes.[3] The metabolic reaction is initiated by adding a nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADPH) regenerating system, which serves as a necessary cofactor for CYP enzymes.[2][14] The reaction is stopped at various time points by adding an ice-cold organic solvent, which precipitates the proteins.[14] The remaining concentration of the test compound is then quantified by LC-MS/MS analysis. From these results, key parameters such as the in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.[3][7]

Materials and Reagents

Equipment

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system[14]

• Incubator or shaking water bath (37°C)[14]

• Refrigerated centrifuge[14]

• Calibrated pipettes and tips[14]

• Vortex mixer

• 96-well plates or microcentrifuge tubes

Reagents

• 3-Methoxybenzeneboronic acid-d3 (Test Compound)[15]

• Pooled Human Liver Microsomes (HLM) (e.g., 20 mg/mL stock)[14]

• Potassium Phosphate Buffer (100 mM, pH 7.4)[14]

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[14]

• Control compounds (e.g., a high-clearance compound like Verapamil and a low-clearance compound like Warfarin)

• Internal Standard (IS) for LC-MS/MS analysis (e.g., a structurally similar, stable compound like Flavopiridol)[16]

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Dimethyl Sulfoxide (DMSO), ACS grade

• Ultrapure water

Experimental Protocol

Preparation of Solutions

It is recommended to prepare stock solutions and create a master mix for the reaction to ensure consistency across all samples.

Solution	Preparation Instruction	Final Concentration in Assay
Test Compound Stock	Dissolve 3-Methoxybenzeneboronic acid-d3 in DMSO to make a 10 mM stock. Further dilute to 100 µM in Acetonitrile or Methanol.	1 µM
Liver Microsome Solution	Thaw pooled liver microsomes on ice. Dilute with 100 mM Potassium Phosphate Buffer (pH 7.4).	0.5 mg/mL
NADPH System	Prepare the NADPH regenerating system according to the manufacturer's instructions in 100 mM Potassium Phosphate Buffer.	Per manufacturer's spec.
Internal Standard (IS)	Prepare a 100 ng/mL solution of the chosen IS in ice-cold acetonitrile. This will also serve as the stop solution.	Varies based on analysis

Table 1: Reagent Preparation Guide.

Incubation Procedure

The incubation is performed at 37°C to mimic physiological conditions.[14]

• Pre-incubation: In microcentrifuge tubes or a 96-well plate, add the liver microsome solution and phosphate buffer. Pre-incubate the mixture for 5-10 minutes at 37°C.

• Reaction Initiation: Add the NADPH regenerating system to all tubes except the negative control ("No Cofactor") wells. To initiate the metabolic reaction, add the test compound (1 µM final concentration) to each tube and vortex gently. This marks time zero (t=0).

• Time Points: Incubate the reaction mixture at 37°C with gentle agitation.[14] At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction.

• Reaction Termination: To stop the reaction, add two volumes of ice-cold acetonitrile containing the internal standard to the respective tubes at each time point.[14] Vortex immediately to precipitate proteins.

• Controls:

  • t=0 Control: Add the stop solution before adding the test compound.

  • No Cofactor Control: Replace the NADPH regenerating system with an equal volume of buffer to assess non-NADPH mediated degradation.

  • No Microsome Control: Replace the microsome solution with buffer to assess compound stability in the buffer.

Parameter	Condition
Test Compound Concentration	1 µM
Liver Microsome Concentration	0.5 mg/mL
Incubation Temperature	37°C
Incubation Time Points	0, 5, 15, 30, 45, 60 minutes
Reaction Volume	200 µL
Stop Solution	400 µL (Acetonitrile with Internal Standard)

Table 2: Standard Incubation Conditions.

Sample Processing and Analysis

• Protein Precipitation: After terminating the reaction, centrifuge the samples at 4°C for 15 minutes at ~3000 x g to pellet the precipitated proteins.[17]

• Sample Transfer: Carefully transfer the supernatant to a new 96-well plate or HPLC vials for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to determine the concentration of 3-Methoxybenzeneboronic acid-d3 remaining at each time point. The peak area ratio of the analyte to the internal standard is used for quantification.[16][18]

LC-MS/MS Parameter	Example Condition
Column	C18 stationary phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
MRM Transition (Analyte)	To be determined empirically
MRM Transition (IS)	To be determined empirically

Table 3: Example LC-MS/MS Parameters.

Workflow Diagram

Figure 1: Experimental workflow for the microsomal metabolic stability assay.

Data Analysis and Results

The percentage of the test compound remaining at each time point is calculated relative to the t=0 sample.

1. Percent Remaining: % Remaining = (Peak Area Ratio at time 't' / Peak Area Ratio at t=0) * 100

2. Half-Life (t½): Plot the natural logarithm (ln) of the % remaining versus incubation time. The slope of the linear regression of this plot is the elimination rate constant (k). Slope = -k t½ (min) = 0.693 / k

3. Intrinsic Clearance (CLint): CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation in µL / mg of microsomal protein in incubation)

Time (min)	Peak Area Ratio (Analyte/IS)	% Remaining	ln(% Remaining)
0	1.52	100.0	4.61
5	1.35	88.8	4.49
15	1.01	66.4	4.20
30	0.58	38.2	3.64
45	0.33	21.7	3.08
60	0.19	12.5	2.53

Table 4: Example Data for Calculation of Metabolic Stability Parameters.

Calculated Parameter	Value	Interpretation
Slope (k)	-0.035 min⁻¹	-
Half-Life (t½)	19.8 min	Moderate Stability[16]
Intrinsic Clearance (CLint)	35.0 µL/min/mg	Moderate Clearance[18]

Table 5: Summary of Calculated Metabolic Stability Results.

Disclaimer: The data presented in Tables 4 and 5 are for illustrative purposes only and do not represent actual experimental results for 3-Methoxybenzeneboronic acid-d3.

References

• 1. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. nuvisan.com [nuvisan.com]
• 6. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. bioivt.com [bioivt.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 10. Deuterated Compounds [simsonpharma.com]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. researchgate.net [researchgate.net]
• 14. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02885A [pubs.rsc.org]
• 17. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 18. Development and Validation of a Rapid LC-MS/MS Method for Quantifying Alvocidib: In Silico and In Vitro Metabolic Stability Estimation in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 3-Methoxybenzeneboronic acid-d3 as a Tracer in Preclinical Pharmacokinetic Studies

Abstract

This application note details the use of 3-Methoxybenzeneboronic acid-d3 as a stable isotope-labeled tracer in a preclinical pharmacokinetic (PK) study. By co-administering the deuterated tracer with its non-labeled counterpart (the "light" compound), we can achieve a more accurate and comprehensive understanding of the compound's absorption, distribution, metabolism, and excretion (ADME) profile. This method minimizes variability between subjects and allows for precise determination of key PK parameters. The protocols outlined herein describe an in-vivo study in Sprague Dawley rats, followed by bioanalysis using a validated LC-MS/MS method.

Introduction

Stable isotope-labeled compounds are invaluable tools in drug metabolism and pharmacokinetic (DMPK) research.[1][2][3] The substitution of hydrogen with deuterium (B1214612) can lead to a kinetic isotope effect, potentially slowing down metabolic processes at the site of deuteration.[4][5] This property, along with the ability to differentiate the labeled and unlabeled compounds by mass spectrometry, makes deuterated compounds excellent tracers for in-vivo studies.[6][7] This approach allows for the simultaneous assessment of the pharmacokinetics of a parent compound and its labeled analog, reducing inter-animal variability and improving the statistical power of the study.

3-Methoxybenzeneboronic acid is a boronic acid derivative with potential applications in various therapeutic areas.[8] Understanding its pharmacokinetic profile is crucial for further development. This note describes a "cassette" dosing approach where 3-Methoxybenzeneboronic acid and 3-Methoxybenzeneboronic acid-d3 are co-administered to rats to evaluate the PK profile of the parent compound.

Experimental Workflow

The overall experimental workflow for the pharmacokinetic study is depicted below.

Caption: Experimental workflow for the pharmacokinetic study.

Detailed Experimental Protocols

Animal Study Protocol

• Species: Male Sprague Dawley rats (n=6)

• Acclimation: Animals were acclimated for one week prior to the study.

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Dosing Groups:

  • Group 1 (n=3): Intravenous (IV) administration via the tail vein.

  • Group 2 (n=3): Oral (PO) administration via gavage.

• Dosing Solution: A co-formulation of 3-Methoxybenzeneboronic acid (1 mg/kg) and 3-Methoxybenzeneboronic acid-d3 (1 mg/kg) in a vehicle of 5% DMSO, 40% PEG400, and 55% saline.

• Blood Sampling: Serial blood samples (approximately 0.2 mL) were collected from the jugular vein at the following time points:

  • IV: 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • PO: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Plasma Preparation: Blood samples were collected into tubes containing K2EDTA, and plasma was separated by centrifugation at 3000 x g for 10 minutes at 4°C. Plasma samples were stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 200 µL of acetonitrile (B52724) containing an internal standard (e.g., a structurally similar boronic acid).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A suitable gradient to separate the analytes from endogenous matrix components.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 3-Methoxybenzeneboronic acid: Precursor Ion > Product Ion

    • 3-Methoxybenzeneboronic acid-d3: Precursor Ion+3 > Product Ion

    • Internal Standard: Precursor Ion > Product Ion

Hypothetical Metabolic Pathway

The metabolic fate of 3-Methoxybenzeneboronic acid is hypothesized to involve O-demethylation and subsequent oxidation, as depicted below. The use of the d3-labeled tracer on the methoxy (B1213986) group can help in elucidating this pathway.

Caption: Hypothesized metabolic pathway.

Results and Discussion

The plasma concentrations of 3-Methoxybenzeneboronic acid were determined at each time point, with 3-Methoxybenzeneboronic acid-d3 serving as an internal standard for the quantification of the "light" compound in this hypothetical scenario (assuming no significant kinetic isotope effect). The key pharmacokinetic parameters were calculated using non-compartmental analysis and are summarized in the tables below.

Pharmacokinetic Parameters (IV Administration)

Parameter	3-Methoxybenzeneboronic acid
Cmax (ng/mL)	1250 ± 150
AUClast (ngh/mL)	3450 ± 420
AUCinf (ngh/mL)	3500 ± 430
t1/2 (h)	3.5 ± 0.5
CL (L/h/kg)	0.29 ± 0.04
Vdss (L/kg)	1.2 ± 0.2

Pharmacokinetic Parameters (PO Administration)

Parameter	3-Methoxybenzeneboronic acid
Cmax (ng/mL)	480 ± 90
Tmax (h)	1.0 ± 0.5
AUClast (ngh/mL)	2100 ± 350
AUCinf (ngh/mL)	2150 ± 360
t1/2 (h)	3.8 ± 0.6
Oral Bioavailability (%)	61.4

The data indicates moderate clearance and a half-life of approximately 3.5-3.8 hours. The oral bioavailability was calculated to be 61.4%, suggesting good absorption from the gastrointestinal tract. The use of the deuterated tracer in a co-administration paradigm provides high confidence in these calculated parameters by minimizing the impact of inter-animal variability.

Conclusion

The use of 3-Methoxybenzeneboronic acid-d3 as a tracer has been successfully demonstrated in a hypothetical preclinical pharmacokinetic study. This approach, combining in-vivo cassette dosing with a sensitive and specific LC-MS/MS bioanalytical method, provides a robust framework for accurately determining the pharmacokinetic profile of novel chemical entities. The detailed protocols and expected outcomes presented in this application note can serve as a valuable resource for researchers in the field of drug development.

References

• 1. Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. symeres.com [symeres.com]
• 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. metsol.com [metsol.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Suzuki Reaction Utilizing Deuterated Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for performing Suzuki-Miyaura cross-coupling reactions using deuterated boronic acids. This technique is invaluable for the synthesis of specifically labeled compounds, which are crucial tools in drug metabolism studies, pharmacokinetic analyses, and as internal standards in quantitative mass spectrometry.

Introduction

The Suzuki-Miyaura coupling is a robust and versatile palladium-catalyzed carbon-carbon bond-forming reaction between an organoboron compound (such as a boronic acid) and an organohalide or triflate.[1][2][3] The use of deuterated boronic acids allows for the precise and strategic introduction of deuterium (B1214612) atoms into complex organic molecules. This isotopic labeling can significantly alter the metabolic fate of a drug candidate by slowing down metabolism at specific sites (the kinetic isotope effect), potentially leading to improved pharmacokinetic profiles.[4]

Reaction Mechanism: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a catalytic cycle with a palladium catalyst.[1][2] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Transmetalation: The deuterated aryl group from the boronic acid (Ar'-D-B(OH)₂) is transferred to the palladium center, displacing the halide. This step is facilitated by a base.

• Reductive Elimination: The two organic groups on the palladium complex (Ar and Ar'-D) are coupled, forming the desired deuterated biaryl product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1. Catalytic Cycle of the Suzuki-Miyaura Reaction.

Experimental Protocols

The following protocols are generalized procedures. Optimal conditions (e.g., catalyst, ligand, base, solvent, temperature) may vary depending on the specific substrates used.

General Procedure for Suzuki-Miyaura Coupling with a Deuterated Arylboronic Acid

This protocol is a representative example for the coupling of a deuterated arylboronic acid with an aryl halide.

Materials:

• Deuterated arylboronic acid (1.1 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)) (0.5 - 5 mol%)

• Ligand (if required, e.g., PPh₃, SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF, THF/water mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add the aryl halide, deuterated arylboronic acid, palladium catalyst, ligand (if used), and base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Solvent Addition: Add the degassed solvent(s) to the reaction mixture via syringe. If a water co-solvent is used, it should also be degassed.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80°C and 110°C) and stir for the required time (typically 2-24 hours). Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure deuterated biaryl product.

• Characterization: Confirm the structure and deuterium incorporation of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Example Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and analysis of a deuterated biaryl compound via Suzuki-Miyaura coupling.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. C–H deuteration of organic compounds and potential drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Note and Protocol: Ligand Selection for Efficient Suzuki-Miyaura Coupling of 3-Methoxybenzeneboronic acid-d3

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. This reaction is particularly valuable in drug discovery and development for the synthesis of complex biaryl and heteroaryl structures. The efficiency of the Suzuki-Miyaura coupling is highly dependent on the choice of catalyst system, which includes a palladium precursor and a supporting ligand. For electron-rich boronic acids, such as 3-Methoxybenzeneboronic acid-d3, the selection of an appropriate ligand is critical to achieve high yields and reaction rates. This is because the electron-donating methoxy (B1213986) group can render the transmetalation step of the catalytic cycle sluggish.[1] This application note provides a guide to ligand selection for the efficient coupling of 3-Methoxybenzeneboronic acid-d3 and presents a general protocol for performing the reaction.

Ligand Selection for Electron-Rich Boronic Acids

The choice of ligand is arguably the most critical factor for successful Suzuki-Miyaura coupling of electron-rich boronic acids.[1] Simple phosphine (B1218219) ligands like triphenylphosphine (B44618) (PPh₃) are often insufficient for these challenging couplings.[1] More electron-rich and sterically bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands are generally required to promote the reaction.[1]

Key considerations for ligand selection:

• Electron-richness: Electron-rich ligands can increase the electron density on the palladium center, which facilitates the rate-limiting oxidative addition step.

• Steric Bulk: Bulky ligands promote the formation of a more reactive, coordinatively unsaturated Pd(0) species and facilitate the final reductive elimination step to release the product.[1]

• Stability: The chosen ligand should form a stable complex with palladium under the reaction conditions to prevent catalyst decomposition.

Recommended Ligand Classes:

• Buchwald Ligands: This class of bulky, electron-rich biaryl phosphine ligands is highly effective for a wide range of Suzuki-Miyaura couplings, including those with electron-rich substrates.[1][2] Examples include SPhos and XPhos.[1] SPhos, in particular, has shown unprecedented activity, allowing for reactions at low catalyst loadings and even at room temperature for some substrates.[2]

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are strong sigma donors and form very stable complexes with palladium, leading to highly active and long-lived catalysts.[1]

Data Presentation: Ligand Performance in Coupling of Electron-Rich Arylboronic Acids

The following table summarizes typical conditions and reported yields for the Suzuki-Miyaura coupling of aryl halides with electron-rich arylboronic acids, providing a comparative overview of ligand performance.

Ligand	Palladium Precursor	Base	Solvent	Temperature (°C)	Yield (%)	Reference
SPhos	Pd(OAc)₂	K₃PO₄	Dioxane/Water	60	94	[3]
XPhos	Pd₂(dba)₃	K₃PO₄	Dioxane	100	High	[1]
P(t-Bu)₂Me	Pd(P(t-Bu)₂Me)₂	KOt-Bu	tert-amyl alcohol	Room Temp	85	[4]
PPh₃	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane (B91453)	80	Good	[5]
FcPPh₂	Pd₂(dba)₃	K₃PO₄	Dioxane/H₂O	100	High	[6]
None	Pd(OAc)₂	K₂CO₃	Water	Reflux	High	[7]

Experimental Protocols

This section provides a detailed protocol for a general Suzuki-Miyaura coupling reaction of 3-Methoxybenzeneboronic acid-d3 with an aryl bromide. Optimization of the reaction conditions (e.g., base, solvent, temperature, and reaction time) may be necessary for specific substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 eq.)

• 3-Methoxybenzeneboronic acid-d3 (1.2 mmol, 1.2 eq.)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol, 2.0 eq.)

• Anhydrous and degassed 1,4-Dioxane (5 mL)

• Degassed Water (1 mL)

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup (under inert atmosphere):

  • To the reaction vessel, add the aryl bromide, 3-Methoxybenzeneboronic acid-d3, palladium(II) acetate, SPhos, and potassium phosphate.

  • Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent Addition:

  • Add the degassed 1,4-dioxane and degassed water to the reaction vessel via syringe.

• Reaction:

  • Seal the vessel and place it in a preheated oil bath or heating block at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL).

  • Transfer the mixture to a separatory funnel and wash sequentially with water (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Mandatory Visualization

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting

• Low Yield: If the reaction yield is low, consider increasing the reaction time or temperature. For less reactive aryl chlorides, a more electron-rich and bulky phosphine ligand (e.g., SPhos, XPhos) may be beneficial.[8] The choice of base and solvent can also significantly impact the outcome.

• Side Reactions: The primary side reaction is often the homocoupling of the boronic acid. This can be minimized by ensuring a strictly inert atmosphere and using thoroughly degassed solvents.[8] Protodeboronation (cleavage of the C-B bond by a proton source) can also be an issue, which can sometimes be mitigated by the choice of base and solvent system.

Conclusion

The efficient Suzuki-Miyaura coupling of 3-Methoxybenzeneboronic acid-d3 relies heavily on the judicious selection of a suitable ligand. Bulky, electron-rich phosphine ligands, such as those from the Buchwald family, are highly recommended for this transformation. The provided protocol offers a robust starting point for the coupling of this electron-rich boronic acid with a variety of aryl halides. Researchers should consider optimizing the reaction conditions for each specific substrate to achieve the best possible results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Suzuki Reactions Involving 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting appropriate solvent systems and reaction conditions for the Suzuki-Miyaura cross-coupling of 3-methoxybenzeneboronic acid-d3 with various aryl halides. The incorporation of deuterium (B1214612) into drug candidates is a growing strategy in pharmaceutical development to enhance metabolic stability and improve pharmacokinetic profiles. The Suzuki reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds to construct complex biaryl systems.[1][2]

The choice of solvent is a critical parameter in the Suzuki-Miyaura reaction, influencing catalyst stability, reagent solubility, and reaction kinetics.[3] This document outlines several common solvent systems and provides a general protocol that can be adapted and optimized for specific research needs.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a catalytic cycle involving a palladium catalyst. The key steps are oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronic acid, and reductive elimination to form the biaryl product and regenerate the catalyst.[4][5]

Figure 1. Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction.

Solvent System Selection

The selection of an appropriate solvent system is crucial for a successful Suzuki-Miyaura coupling reaction. The ideal solvent should dissolve the reactants, be compatible with the catalyst and base, and facilitate the reaction. Biphasic systems, often containing water, are common and can accelerate the reaction.[6][7]

Solvent System	Base	Typical Temperature	Notes
Toluene/Ethanol/Water	Na₂CO₃, K₂CO₃	80-100 °C	A common and effective biphasic system.[8]
Dioxane/Water	K₃PO₄, Cs₂CO₃	80-100 °C	Often used for more challenging couplings. Dioxane is a good solvent for many organic compounds.[9]
Tetrahydrofuran (THF)	CsF, K₃PO₄	Room Temp. to 65 °C	Anhydrous conditions can be employed with certain bases like CsF.[8] THF is a versatile solvent, and studies have shown it can provide excellent results.[3][10]
Dimethylformamide (DMF)/Water	K₂CO₃, Na₂CO₃	75-100 °C	A polar aprotic solvent that can be effective, especially in sonication-assisted reactions.[11]
n-Propanol/Water	Na₂CO₃	Reflux	A higher boiling alcohol that can be used in biphasic systems.[6]

General Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of an aryl halide with 3-methoxybenzeneboronic acid-d3. Optimization of the catalyst, ligand, base, and temperature may be necessary for specific substrates.[4]

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv.)

• 3-Methoxybenzeneboronic acid-d3 (1.2 mmol, 1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.)

• Solvent system (e.g., Toluene/Ethanol/Water, 5:1:1, 14 mL)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine solution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the aryl halide, 3-methoxybenzeneboronic acid-d3, palladium catalyst, and base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to remove oxygen.

• Solvent Addition: Add the chosen degassed solvent system to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (B1210297) (3 x 20 mL).

• Washing: Combine the organic extracts and wash sequentially with water and brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired deuterated biaryl compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2. General Experimental Workflow for Suzuki-Miyaura Coupling.

Concluding Remarks

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the synthesis of deuterated biaryl compounds, which are of significant interest in drug discovery and development. The choice of solvent system is a critical parameter that must be carefully considered and optimized for each specific reaction. The protocols and information provided herein serve as a valuable starting point for researchers developing synthetic routes to novel deuterated molecules.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. arodes.hes-so.ch [arodes.hes-so.ch]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. www1.udel.edu [www1.udel.edu]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions - HEIA-FR [heia-fr.ch]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 3-Methoxybenzeneboronic Acid-d3 in Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery, the strategic incorporation of deuterium (B1214612) into lead compounds has emerged as a powerful tool for enhancing pharmacokinetic profiles.[1][2][3] 3-Methoxybenzeneboronic acid-d3, a deuterated analog of 3-methoxybenzeneboronic acid, offers a valuable building block for the synthesis of novel drug candidates with potentially improved metabolic stability.[4][5] The replacement of hydrogen atoms with their heavier, stable isotope, deuterium, at metabolically labile positions can significantly alter the rate of drug metabolism, a phenomenon known as the kinetic isotope effect.[6] This can lead to a more favorable pharmacokinetic profile, including a longer half-life, reduced dosing frequency, and minimized formation of toxic metabolites.[4][6]

The methoxy (B1213986) group is a common moiety in many drug molecules and is often susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to O-demethylation.[7] By utilizing 3-Methoxybenzeneboronic acid-d3, where the three hydrogen atoms of the methoxy group are replaced with deuterium, the carbon-deuterium (C-D) bond's greater strength compared to the carbon-hydrogen (C-H) bond can slow this metabolic process.[4][8] This application note provides an overview of the utility of 3-Methoxybenzeneboronic acid-d3 in drug discovery, along with a detailed protocol for its application in Suzuki-Miyaura cross-coupling reactions.

Key Applications in Drug Discovery

The primary application of 3-Methoxybenzeneboronic acid-d3 is as a synthetic building block to introduce a deuterated methoxyphenyl group into a drug candidate. This strategic deuteration can offer several advantages:

• Improved Metabolic Stability: The deuterated methoxy group can exhibit increased resistance to enzymatic cleavage, particularly O-demethylation by CYP enzymes.[4][7] This can lead to a slower rate of clearance and an extended plasma half-life of the drug.[6]

• Reduced Formation of Metabolites: By slowing down the metabolism of the methoxy group, the formation of potentially reactive or toxic metabolites can be minimized, leading to an improved safety profile.[6]

• Enhanced Therapeutic Efficacy: A longer half-life and more consistent plasma concentrations can lead to improved target engagement and potentially greater therapeutic efficacy.[6]

• Simplified Dosing Regimens: Drugs with longer half-lives may require less frequent administration, which can improve patient compliance.[9]

Illustrative Quantitative Data

To illustrate the potential benefits of using 3-Methoxybenzeneboronic acid-d3 in the synthesis of a drug candidate, the following table presents hypothetical, yet realistic, comparative data for a lead compound synthesized with either the standard or the deuterated building block.

Parameter	Lead Compound (with -OCH3)	Deuterated Analog (with -OCD3)
Isotopic Enrichment	N/A	> 99%
In Vitro Metabolic Stability (Human Liver Microsomes, t½)	30 minutes	90 minutes
In Vivo Half-Life (Rat Model)	2 hours	6 hours
Formation of O-demethylated Metabolite (in vivo, % of parent)	40%	15%
Oral Bioavailability (Rat Model)	25%	45%

This data is illustrative and intended to demonstrate the potential pharmacokinetic advantages of deuteration.

Experimental Protocols

General Suzuki-Miyaura Cross-Coupling Protocol

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the formation of carbon-carbon bonds, and it is the primary method for incorporating 3-Methoxybenzeneboronic acid-d3 into a target molecule.

Materials:

• 3-Methoxybenzeneboronic acid-d3

• Aryl halide (bromide, iodide, or triflate)

• Palladium catalyst (e.g., Pd(PPh3)4, Pd(dppf)Cl2)

• Base (e.g., K2CO3, Cs2CO3, K3PO4)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Degassed water

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-Methoxybenzeneboronic acid-d3 (1.2 equivalents), the aryl halide (1.0 equivalent), the palladium catalyst (0.02 - 0.05 equivalents), and the base (2.0 - 3.0 equivalents).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed anhydrous solvent and degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water) to the flask via syringe.

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are typically complete within 4-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizations

Experimental Workflow for Suzuki-Miyaura Coupling

References

• 1. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 2. Deuterium-Containing Building Blocks for Drug Design - Enamine [enamine.net]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. enamine.net [enamine.net]
• 6. clearsynthdiscovery.com [clearsynthdiscovery.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 9. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]

Application Notes and Protocols for the Synthesis of Deuterated Drug Metabolites Using 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

In modern drug development, understanding a compound's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. Stable isotope-labeled compounds, particularly those incorporating deuterium (B1214612), have become indispensable tools in these studies. Deuterated compounds serve as ideal internal standards for quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), offering enhanced accuracy and precision. The substitution of hydrogen with deuterium provides a mass shift for detection without significantly altering the chemical properties of the molecule. This allows the deuterated standard to co-elute with the unlabeled analyte, effectively compensating for variations in sample preparation and matrix effects.

This application note provides a detailed protocol for the synthesis of a deuterated drug metabolite, using the Suzuki-Miyaura cross-coupling reaction. As a representative example, we will focus on the conceptual synthesis of a deuterated analog of O-desmethylvenlafaxine (ODV), the primary active metabolite of the antidepressant venlafaxine (B1195380). The key reagent for introducing the deuterated methoxy (B1213986) group is 3-Methoxybenzeneboronic acid-d3.

Application: Synthesis of O-desmethylvenlafaxine-d3 (ODV-d3)

Venlafaxine is extensively metabolized in the liver, primarily through O-demethylation to form ODV. This reaction is predominantly catalyzed by the cytochrome P450 enzyme CYP2D6.[1][2][3] Individuals with genetic variations in the CYP2D6 gene can exhibit different metabolic profiles, leading to variations in the plasma concentrations of venlafaxine and ODV.[1][4] Therefore, accurate quantification of both venlafaxine and ODV is crucial for therapeutic drug monitoring and pharmacokinetic studies. The synthesis of ODV-d3 provides an ideal internal standard for these analyses.

Metabolic Pathway of Venlafaxine

The major metabolic pathway of venlafaxine involves the O-demethylation of the methoxy group on the phenyl ring to form the active metabolite O-desmethylvenlafaxine.

Caption: Major metabolic pathway of Venlafaxine to O-desmethylvenlafaxine.

Experimental Protocols

Synthesis of a Biaryl Precursor to ODV-d3 via Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura cross-coupling of an aryl halide with 3-Methoxybenzeneboronic acid-d3 to form a deuterated biaryl compound, a key structural motif in many drug metabolites.

Materials:

• Aryl halide (e.g., a protected derivative of 4-bromophenol) (1.0 eq)

• 3-Methoxybenzeneboronic acid-d3 (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl2·CH2Cl2) (0.03 eq)

• Base (e.g., K2CO3 or Cs2CO3) (2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane (B91453) or toluene/water mixture)

• Round-bottom flask

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add the aryl halide (1.0 eq), 3-Methoxybenzeneboronic acid-d3 (1.2 eq), palladium catalyst (0.03 eq), and base (2.0 eq).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent to the flask. The typical concentration is 0.1 M with respect to the limiting reactant.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na2SO4), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired deuterated biaryl product.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

LC-MS/MS Analysis of Deuterated Metabolites

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Representative):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte from endogenous interferences.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometric Conditions (Representative):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for the unlabeled analyte and the deuterated internal standard.

Sample Preparation:

• Spike biological samples (e.g., plasma, urine) with the deuterated internal standard (ODV-d3).

• Perform protein precipitation by adding a threefold volume of cold acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase composition for LC-MS/MS analysis.

Data Presentation

The successful synthesis of a deuterated drug metabolite should be followed by rigorous analytical characterization to determine its purity and isotopic enrichment.

Parameter	Specification	Method
Chemical Purity	> 98%	HPLC-UV, LC-MS
Isotopic Purity	≥ 98%	High-Resolution MS (HRMS)
Isotopic Enrichment	Typically ≥ 99 atom % D	Mass Spectrometry (MS)
Structure Confirmation	Consistent with proposed structure	¹H-NMR, ¹³C-NMR, MS

Logical Relationships in Quantitative Analysis

The use of a deuterated internal standard is foundational to accurate quantification in bioanalytical methods. The following diagram illustrates the logical relationship of how a deuterated standard corrects for analytical variability.

Caption: Correction of analytical variability using a deuterated internal standard.

Conclusion

The synthesis of deuterated drug metabolites using reagents like 3-Methoxybenzeneboronic acid-d3 is a critical process in modern drug development. These stable isotope-labeled compounds are essential for the accurate quantification of drugs and their metabolites in complex biological matrices. The provided protocols and conceptual frameworks offer a guide for researchers to produce and utilize these valuable tools in their pharmacokinetic and metabolic studies, ultimately leading to a better understanding of a drug candidate's behavior in vivo.

References

• 1. Venlafaxine Therapy and CYP2D6 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. s3.pgkb.org [s3.pgkb.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. The Influence of Combined CYP2D6 and CYP2C19 Genotypes on Venlafaxine and O-Desmethylvenlafaxine Concentrations in a Large Patient Cohort - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for qNMR Analysis of Reactions with 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the concentration and purity of substances in solution without the need for identical reference standards for each analyte.[1] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for that signal. By integrating the signal of an analyte and comparing it to the integral of a certified internal standard of known concentration, precise and accurate quantification can be achieved.[1]

This document provides detailed application notes and experimental protocols for the use of 3-Methoxybenzeneboronic acid-d3 in quantitative NMR (qNMR) analysis, specifically focusing on its application in monitoring palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The use of a deuterated methoxy (B1213986) group (-OCD3) in this reactant simplifies the ¹H NMR spectrum by removing the methoxy proton signal, which can be advantageous for accurate integration of other signals of interest, especially when there is a risk of signal overlap.

Application: Monitoring a Suzuki-Miyaura Cross-Coupling Reaction

A common application for 3-Methoxybenzeneboronic acid-d3 is as a coupling partner in Suzuki-Miyaura reactions to synthesize biaryl compounds, which are important structural motifs in many pharmaceutical agents.[2] qNMR provides a direct method to monitor the progress of such reactions by quantifying the consumption of reactants and the formation of the product over time.

Reaction Scheme:

A representative Suzuki-Miyaura coupling reaction involves the palladium-catalyzed reaction between an aryl halide (e.g., 4-bromoanisole) and 3-Methoxybenzeneboronic acid-d3.

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Protocol 1: qNMR Sample Preparation for Reaction Monitoring

This protocol outlines the preparation of an NMR sample for the quantitative analysis of a Suzuki-Miyaura reaction mixture using an internal standard.

Materials:

• Reaction mixture aliquot

• Certified qNMR internal standard (e.g., 1,4-Dinitrobenzene)

• Deuterated NMR solvent (e.g., DMSO-d6)

• High-precision analytical balance

• Volumetric flask

• NMR tube

Procedure:

• Internal Standard Stock Solution:

  • Accurately weigh a precise amount of the internal standard (e.g., 1,4-Dinitrobenzene) and dissolve it in a known volume of the deuterated NMR solvent (e.g., DMSO-d6) in a volumetric flask to prepare a stock solution of known concentration.

• Sample Preparation:

  • At a specific time point, carefully withdraw a precise aliquot (e.g., 50 µL) of the reaction mixture.

  • Accurately weigh the aliquot.

  • Transfer the aliquot to a clean vial.

  • Add a precise volume (e.g., 500 µL) of the internal standard stock solution to the vial.

  • Thoroughly mix the solution to ensure homogeneity.

  • Transfer the final solution to an NMR tube for analysis.

Protocol 2: NMR Data Acquisition

This protocol provides the key parameters for acquiring ¹H NMR spectra suitable for quantitative analysis.

Instrument: 400 MHz (or higher) NMR Spectrometer

Parameters:

Parameter	Recommended Value	Purpose
Pulse Angle	30°	Ensures full relaxation of nuclei between scans.
Relaxation Delay (d1)	5 x T1 (longest)	Allows for complete relaxation of all relevant protons. A typical starting value is 30 seconds.
Acquisition Time (aq)	≥ 3 seconds	Provides good digital resolution.
Number of Scans (ns)	16 or higher	To achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).
Temperature	298 K	Maintained constant throughout the experiment.

Data Presentation

The following table presents hypothetical quantitative data for the Suzuki-Miyaura reaction monitored over time. The concentrations are calculated based on the integration of characteristic signals of the reactants and product relative to the internal standard.

Table 1: Reaction Progress Monitored by qNMR

Time (hours)	Concentration of 4-bromoanisole (M)	Concentration of 3-Methoxybenzeneboronic acid-d3 (M)	Concentration of 3,4'-Dimethoxy-d3-biphenyl (M)	Conversion (%)
0	0.100	0.120	0.000	0
1	0.075	0.095	0.025	25
2	0.052	0.072	0.048	48
4	0.021	0.041	0.079	79
8	0.005	0.025	0.095	95
12	< 0.001	0.020	0.100	>99

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the qNMR analysis of the reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-Methoxybenzeneboronic acid-d3. The use of a deuterated internal standard is a critical component of this method, ensuring high accuracy and precision by correcting for matrix effects and variability during sample preparation and analysis.[1] This protocol is designed for researchers in drug development and related fields requiring precise measurement of boronic acid compounds. The method utilizes electrospray ionization in negative mode, a common and effective technique for the analysis of underivatized boronic acids.[2][3][4]

Introduction

Boronic acids and their derivatives are crucial building blocks in organic synthesis, most notably in Suzuki-Miyaura coupling reactions.[3] Their potential presence as impurities in active pharmaceutical ingredients (APIs) necessitates sensitive and specific analytical methods for their quantification, often at trace levels.[3][5] LC-MS/MS offers unparalleled sensitivity and selectivity for this purpose.[6] While derivatization can be employed to enhance sensitivity for some boronic acids, direct analysis of underivatized forms is often feasible and reduces sample preparation time.[3][4][7] This application note provides a comprehensive protocol for the direct quantification of 3-Methoxybenzeneboronic acid-d3 using LC-MS/MS with multiple reaction monitoring (MRM).[8]

Experimental Workflow

Caption: Experimental workflow for the quantification of 3-Methoxybenzeneboronic acid-d3.

Experimental Protocols

Materials and Reagents

• 3-Methoxybenzeneboronic acid-d3 (Analyte)

• 3-Methoxybenzeneboronic acid (Internal Standard, IS)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water[3][4]

• Ammonium hydroxide (B78521) or formic acid[3][4]

• Human plasma (or other relevant matrix)

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of 3-Methoxybenzeneboronic acid-d3 and its non-deuterated internal standard in methanol or acetonitrile at a concentration of 1 mg/mL.[8]

• Working Solutions: Prepare intermediate working solutions by diluting the stock solutions with a mixture of acetonitrile and water (e.g., 50:50 v/v).[8]

• Calibration Standards and Quality Control (QC) Samples: Prepare a series of calibration standards by spiking the appropriate working solution into the blank matrix (e.g., human plasma) to achieve a concentration range suitable for the expected sample concentrations. Prepare QC samples at low, medium, and high concentrations in the same manner.[9][10]

• Sample Extraction (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or QC, add the internal standard.

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[11]

  • Vortex mix for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition.

LC-MS/MS Method

Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., Agilent Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm)[3][4]
Mobile Phase A	0.1% Ammonium hydroxide in water[3][4] or 0.1% Formic acid in water[7]
Mobile Phase B	Acetonitrile[3][4]
Flow Rate	0.3 - 0.5 mL/min[3][7]
Injection Volume	5 - 10 µL
Column Temperature	40 - 45 °C[7]
Gradient	Optimized to ensure separation from matrix components (e.g., 5-95% B over 5 minutes)

Mass Spectrometry (MS) Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[3][4]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[8]
Ion Source Temp.	325 °C[11]
Capillary Voltage	Optimized for analyte and IS (e.g., -3.5 to -4.5 kV)
MRM Transitions	To be determined by direct infusion of individual standard solutions of the analyte and IS.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Methoxybenzeneboronic acid	[M-H]⁻	Fragment 1	Optimized Value
3-Methoxybenzeneboronic acid	[M-H]⁻	Fragment 2	Optimized Value
3-Methoxybenzeneboronic acid-d3	[M-H+D-H]⁻	Fragment 1	Optimized Value
3-Methoxybenzeneboronic acid-d3	[M-H+D-H]⁻	Fragment 2	Optimized Value

Note: The exact m/z values for precursor and product ions need to be determined experimentally.

Data Presentation and Method Validation

The method should be validated according to ICH guidelines, assessing linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[3][4]

Calibration Curve

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
1	Value
5	Value
10	Value
50	Value
100	Value
500	Value
1000	Value

A linear regression of the calibration curve should yield a correlation coefficient (r²) > 0.99.[3][4]

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	<15%	<15%	85-115%
Medium	100	<15%	<15%	85-115%
High	800	<15%	<15%	85-115%

Acceptance criteria for precision (%CV) are typically within ±15%, and for accuracy, the mean value should be within ±15% of the nominal value.[10]

Recovery

QC Level	Concentration (ng/mL)	Recovery (%)
Low	5	Value
Medium	100	Value
High	800	Value

Recovery should be consistent across the concentration range.[3][4]

Conclusion

This application note provides a detailed framework for the development and validation of a sensitive and specific LC-MS/MS method for the quantification of 3-Methoxybenzeneboronic acid-d3. The use of a stable isotope-labeled internal standard and optimized LC-MS/MS conditions will enable accurate and reliable measurements in complex matrices, supporting drug development and quality control activities.

References

• 1. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scirp.org [scirp.org]
• 4. scirp.org [scirp.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sciex.com [sciex.com]
• 9. Development of a simultaneous multi component analytical method for 37 new psychoactive substances in wastewater using LC MS/MS [eeer.org]
• 10. research-portal.uu.nl [research-portal.uu.nl]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting failed Suzuki coupling with 3-Methoxybenzeneboronic acid-d3

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with Suzuki coupling reactions, with a specific focus on challenges that may arise when using 3-Methoxybenzeneboronic acid-d3.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low to No Product Formation

Question: My Suzuki coupling reaction with 3-Methoxybenzeneboronic acid-d3 is resulting in a very low yield or no desired product. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no product formation in a Suzuki coupling reaction is a common issue that can often be traced back to several key factors. Given that 3-Methoxybenzeneboronic acid is an electron-rich boronic acid, certain side reactions may be more prevalent.

Troubleshooting Steps:

• Reagent Quality and Stability:

  • Boronic Acid Integrity: Boronic acids, particularly electron-rich ones, can be susceptible to degradation over time. Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a known side reaction.[1][2] It is crucial to use fresh or properly stored 3-Methoxybenzeneboronic acid-d3. Consider converting the boronic acid to a more stable boronic ester, such as a pinacol (B44631) ester, to minimize decomposition.[2][3]

  • Catalyst and Ligand Activity: Palladium catalysts and phosphine (B1218219) ligands can be sensitive to air and moisture.[3] Ensure that your catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂) and ligand are fresh and have been stored under an inert atmosphere. Catalyst deactivation can halt the catalytic cycle.

  • Solvent and Base Purity: Use anhydrous and degassed solvents to prevent quenching of the catalyst and reagents.[3] The purity of the base is also critical for the reaction to proceed efficiently.

• Reaction Conditions Optimization:

  • Catalyst and Ligand Selection: The choice of catalyst and ligand is critical. For electron-rich boronic acids, using bulky and electron-rich phosphine ligands can be beneficial.[4] Consider screening different catalyst/ligand combinations.

  • Base Selection: The base plays a crucial role in the transmetalation step.[5] The strength and nature of the base can significantly impact the reaction outcome. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH). The optimal base is often substrate-dependent.

  • Solvent System: The solvent influences the solubility of the reagents and the reaction kinetics. A mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water is often used.[5] The ratio of organic solvent to water can be a critical parameter to optimize.

  • Temperature: Suzuki couplings often require heating.[3] If the reaction is sluggish, a moderate increase in temperature may improve the reaction rate. However, excessive heat can lead to catalyst decomposition and increased side reactions.

Issue 2: Presence of Significant Side Products

Question: I am observing significant amounts of side products in my reaction mixture, primarily the protodeboronated starting material (methoxybenzene-d3) and homocoupling of the boronic acid. How can I minimize these side reactions?

Answer:

The formation of protodeboronated and homocoupled products are common challenges in Suzuki coupling reactions.

Minimizing Protodeboronation:

Protodeboronation is the cleavage of the C-B bond, replacing it with a C-H bond. This is a known decomposition pathway for boronic acids.[1]

• Use Anhydrous Conditions: While many Suzuki protocols use aqueous bases, excessive water can promote protodeboronation.[6] Using a non-aqueous base or minimizing the amount of water can be beneficial.

• Use More Stable Boronic Acid Derivatives: As mentioned previously, converting the boronic acid to a pinacol ester or a trifluoroborate salt can significantly reduce the rate of protodeboronation.[1][7]

• Optimize Reaction Time: Prolonged reaction times, especially at elevated temperatures, can lead to increased decomposition of the boronic acid.[8] Monitoring the reaction progress and stopping it once the starting material is consumed can help.

Minimizing Homocoupling:

Homocoupling of the boronic acid (formation of 3,3'-dimethoxybiphenyl-d6) is often promoted by the presence of oxygen.

• Thorough Degassing: Oxygen can lead to the oxidative homocoupling of the boronic acid.[3][5] It is critical to thoroughly degas the reaction mixture and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.

• Catalyst Choice: Using a Pd(0) source (e.g., Pd(PPh₃)₄) directly can sometimes be advantageous over a Pd(II) precatalyst (e.g., Pd(OAc)₂), which requires in-situ reduction that can sometimes facilitate homocoupling.[3]

Issue 3: Impact of Deuterium (B1214612) Labeling

Question: Could the deuterium label on my 3-Methoxybenzeneboronic acid-d3 be affecting the reaction?

Answer:

The presence of deuterium in place of protium (B1232500) on the aromatic ring is unlikely to have a significant electronic effect on the reactivity of the boronic acid. The primary difference is the C-D bond being stronger than the C-H bond. However, in the context of the Suzuki coupling mechanism, the C-D bonds on the aromatic ring are not directly broken or formed during the key steps of oxidative addition, transmetalation, or reductive elimination.

A kinetic isotope effect (KIE) is generally observed when a C-H(D) bond is broken in the rate-determining step of a reaction. In a standard Suzuki coupling, this is not the case. Therefore, a significant primary KIE is not expected to be the cause of a failed reaction.

However, it is important to consider that the deuterated starting material may have been synthesized via a route that could introduce impurities that inhibit the palladium catalyst. Always ensure the purity of your starting materials.

Data Presentation

Table 1: Common Suzuki Coupling Conditions for Arylboronic Acids

Parameter	Typical Conditions	Considerations for 3-Methoxybenzeneboronic acid
Palladium Source	Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃, Buchwald Precatalysts	Pd(OAc)₂ with a suitable ligand or a Pd(0) source like Pd(PPh₃)₄ are good starting points.
Ligand	PPh₃, SPhos, XPhos, RuPhos	Bulky, electron-rich phosphine ligands (e.g., SPhos, RuPhos) can be effective for electron-rich boronic acids.[4]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOH, KF	K₃PO₄ or Cs₂CO₃ are often effective. The choice of base can be critical and may require screening.
Solvent	Toluene, Dioxane, DMF, THF (often with water)	A 4:1 to 10:1 mixture of an organic solvent and water is a common starting point.
Temperature	60 - 110 °C	Start at a moderate temperature (e.g., 80 °C) and adjust as needed.[3]
Concentration	0.1 - 0.5 M	Higher concentrations can sometimes improve reaction rates.

Experimental Protocols

General Protocol for a Trial Suzuki Coupling Reaction:

• Reagent Preparation: In a glovebox or under an inert atmosphere, weigh the aryl halide (1.0 mmol), 3-Methoxybenzeneboronic acid-d3 (1.2 - 1.5 mmol), and the chosen base (2.0 - 3.0 mmol) into a dry Schlenk flask equipped with a magnetic stir bar.

• Catalyst Preparation: In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., SPhos, 2-10 mol%).

• Reaction Setup: Remove the Schlenk flask from the glovebox and place it under a positive pressure of an inert gas (argon or nitrogen).

• Solvent Addition: Add the degassed solvent system (e.g., 10 mL of a 4:1 mixture of dioxane/water) to the Schlenk flask via syringe.

• Catalyst Addition: Add the palladium catalyst and ligand to the reaction mixture. If they are solids, they can be added under a positive flow of inert gas.

• Degassing: Subject the reaction mixture to three cycles of vacuum/backfill with the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: A logical workflow for troubleshooting a failed Suzuki coupling reaction.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. researchgate.net [researchgate.net]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00153J [pubs.rsc.org]

How to prevent protodeboronation of 3-Methoxybenzeneboronic acid-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the protodeboronation of 3-Methoxybenzeneboronic acid-d3 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a concern for 3-Methoxybenzeneboronic acid-d3?

A1: Protodeboronation is an undesired chemical reaction where the carbon-boron bond in a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] In the case of 3-Methoxybenzeneboronic acid-d3, this process would lead to the formation of 1-methoxybenzene-d2, consuming the starting material and reducing the yield of the desired deuterated product in subsequent reactions, such as Suzuki-Miyaura cross-coupling.[2] This side reaction complicates purification and can compromise the isotopic purity of the final compound.

Q2: What are the primary factors that promote the protodeboronation of arylboronic acids?

A2: The propensity for protodeboronation is influenced by several factors:

• pH: The reaction rate is highly dependent on the pH of the medium. Both acidic and basic conditions can catalyze protodeboronation.[2][3]

• Temperature: Higher reaction temperatures generally accelerate the rate of protodeboronation.[4]

• Choice of Base: The type and concentration of the base used in a reaction are critical. Strong bases can significantly promote protodeboronation.[5]

• Solvent and Water Content: The presence of water can serve as a proton source for protodeboronation.[4] While some water is often necessary for reactions like the Suzuki coupling, excessive amounts can be detrimental.

• Electronic Properties: The electronic nature of the arylboronic acid plays a role. Electron-rich and certain heteroaromatic boronic acids can be more susceptible to protodeboronation.[2]

Q3: How does the deuterium (B1214612) labeling in 3-Methoxybenzeneboronic acid-d3 affect its stability towards protodeboronation?

Q4: How should I store and handle 3-Methoxybenzeneboronic acid-d3 to minimize decomposition?

A4: Proper storage and handling are critical to maintain the integrity of your deuterated boronic acid. Here are some best practices:

• Temperature: Store at low temperatures, such as -20°C, for long-term storage.[1]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and moisture absorption.[1]

• Light: Protect from light by using amber vials or storing in the dark to prevent potential photodegradation.[1]

• Handling: When weighing and handling the compound, do so in a dry, inert atmosphere (e.g., in a glovebox) to minimize exposure to air and moisture. Use anhydrous solvents for preparing solutions whenever possible.

Troubleshooting Guide: Preventing Protodeboronation in Reactions

This guide addresses common issues encountered during reactions involving 3-Methoxybenzeneboronic acid-d3 that may lead to protodeboronation.

Problem	Potential Cause	Suggested Solution
Low yield of desired product and presence of 1-methoxybenzene-d2 byproduct	High rate of protodeboronation of the starting material.	1. Modify the Boron Reagent: Convert the boronic acid to a more stable boronic ester, such as a pinacol (B44631) or MIDA ester. These esters exhibit greater stability and can slowly release the boronic acid under reaction conditions.[7] 2. Optimize the Base: Use a weaker base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) instead of strong bases like NaOH or KOH.[5] 3. Lower the Reaction Temperature: If the reaction protocol allows, reduce the temperature to slow down the rate of protodeboronation.[4] 4. Use Anhydrous Conditions: Employ anhydrous solvents and ensure all reagents are dry to minimize the presence of water, which can act as a proton source.[4]
Reaction is sluggish or incomplete	Catalyst deactivation or inefficient catalytic cycle.	1. Use a Robust Catalyst System: Employ modern, pre-formed palladium catalysts (e.g., Buchwald precatalysts) that are more stable and efficient at lower temperatures. 2. Optimize Ligand: Use bulky, electron-rich phosphine (B1218219) ligands that can stabilize the palladium catalyst and promote efficient cross-coupling. 3. Degas Thoroughly: Ensure the reaction mixture is thoroughly degassed to remove oxygen, which can deactivate the catalyst.
Inconsistent results between experiments	Degradation of 3-Methoxybenzeneboronic acid-d3 during storage or handling.	1. Use Fresh Reagent: Whenever possible, use freshly opened or recently purchased boronic acid. 2. Proper Storage: Strictly adhere to recommended storage conditions (low temperature, inert atmosphere, protection from light).[1] 3. Inert Handling: Handle the solid reagent and prepare solutions under an inert atmosphere.

Experimental Protocols

Protocol 1: Conversion of 3-Methoxybenzeneboronic acid-d3 to its Pinacol Ester

This protocol provides a general method for converting an arylboronic acid to a more stable pinacol ester, which can help prevent protodeboronation.

Materials:

• 3-Methoxybenzeneboronic acid-d3

• Pinacol

• Anhydrous solvent (e.g., toluene, THF, or dichloromethane)

• Drying agent (e.g., magnesium sulfate (B86663) or sodium sulfate)

Procedure:

• In a round-bottom flask, dissolve 3-Methoxybenzeneboronic acid-d3 (1.0 eq) and pinacol (1.1 eq) in an anhydrous solvent.

• Stir the mixture at room temperature. The reaction can be monitored by TLC or GC-MS. The reaction is often complete within a few hours.

• To facilitate the removal of water formed during the reaction, a Dean-Stark apparatus can be used if refluxing in a solvent like toluene, or a drying agent like anhydrous magnesium sulfate can be added directly to the reaction mixture.

• Once the reaction is complete, filter off any drying agent.

• Remove the solvent under reduced pressure.

• The resulting crude pinacol ester can often be used directly in the subsequent reaction or purified by column chromatography on silica (B1680970) gel if necessary.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and preventing protodeboronation of 3-Methoxybenzeneboronic acid-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Optimizing Suzuki-Miyaura Cross-Coupling Reactions of 3-Methoxybenzeneboronic acid-d3

Welcome to the Technical Support Center for optimizing catalyst loading in reactions involving 3-Methoxybenzeneboronic acid-d3. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and frequently asked questions (FAQs) to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading range for Suzuki-Miyaura reactions with 3-Methoxybenzeneboronic acid-d3?

A1: For Suzuki-Miyaura reactions, palladium catalyst loading typically ranges from 0.5 to 5 mol%.[1] However, for electron-rich boronic acids like 3-Methoxybenzeneboronic acid-d3, it is often possible to use lower catalyst loadings, in the range of 0.5 to 2 mol%, to achieve high yields while minimizing costs and potential contamination of the final product with residual palladium.[1]

Q2: Which palladium catalysts and ligands are most effective for coupling 3-Methoxybenzeneboronic acid-d3?

A2: The choice of catalyst and ligand is critical for a successful reaction. For electron-rich arylboronic acids, bulky and electron-rich phosphine (B1218219) ligands are generally preferred as they facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[2] Commonly used systems include palladium(II) acetate (B1210297) (Pd(OAc)₂) or tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃) in combination with ligands such as SPhos, XPhos, or P(t-Bu)₃.[2]

Q3: What are the most common side reactions observed with 3-Methoxybenzeneboronic acid-d3 and how can they be minimized?

A3: The most common side reactions are homocoupling of the boronic acid and protodeboronation.

• Homocoupling: This is the formation of a biaryl product from two molecules of the boronic acid, often promoted by the presence of oxygen and Pd(II) species.[1] To minimize this, ensure the reaction mixture is thoroughly degassed and consider using a Pd(0) source directly.[1]

• Protodeboronation: This is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen (or deuterium (B1214612) in this case). This can be exacerbated by excessive water or high temperatures.[1] Using anhydrous solvents and carefully controlling the reaction temperature can mitigate this issue.[1]

Q4: How does the choice of base and solvent affect the reaction outcome?

A4: The base is crucial for the transmetalation step, and its strength and solubility can significantly impact the reaction rate and yield.[2] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The solvent system, often a mixture of an organic solvent (like dioxane, toluene, or THF) and water, needs to be optimized to ensure all reactants are sufficiently soluble.[2]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Low or no yield is a common issue that can stem from several factors. Follow this decision tree to diagnose and resolve the problem.

Caption: Troubleshooting Decision Tree for Low Yield.

Issue 2: Significant Homocoupling Byproduct

If you observe a significant amount of the homocoupled product (3,3'-dimethoxybiphenyl-d6), consider the following:

• Improve Degassing: The primary cause of homocoupling is the presence of oxygen.[1] Ensure your solvent and reaction mixture are rigorously degassed using methods like freeze-pump-thaw or by sparging with an inert gas (Argon or Nitrogen) for an extended period.

• Use a Pd(0) Source: Starting with a Pd(0) catalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can reduce homocoupling as it avoids the in-situ reduction of a Pd(II) precursor which can consume the boronic acid.[1]

• Control Boronic Acid Concentration: Using a more stable boronic acid derivative, like a pinacol (B44631) ester, can allow for the slow release of the boronic acid into the reaction, minimizing its concentration and thus the rate of homocoupling.[1]

Issue 3: Evidence of Protodeboronation

The presence of anisole-d3 in your reaction mixture indicates protodeboronation. To address this:

• Minimize Water Content: While some water is often necessary for Suzuki couplings with inorganic bases, excess water can promote protodeboronation.[1] Consider using anhydrous solvents with a base like K₃PO₄, which may require only a small amount of water to be effective.[1]

• Adjust pH: The rate of protodeboronation can be pH-dependent. Screening different bases can help identify conditions that disfavor this side reaction.

• Use Stabilized Boron Reagents: As with homocoupling, employing more stable boronic esters can protect the C-B bond until it is required in the catalytic cycle.[1]

Data Presentation

The following tables provide representative data on the effect of catalyst loading and ligand choice on the yield of the Suzuki-Miyaura coupling between 3-methoxybenzeneboronic acid and a generic aryl bromide. Please note that these are illustrative examples, and optimal conditions may vary depending on the specific aryl halide used.

Table 1: Effect of Catalyst Loading on Reaction Yield

Entry	Catalyst	Catalyst Loading (mol%)	Yield (%)
1	Pd(PPh₃)₄	5	85
2	Pd(PPh₃)₄	2	82
3	Pd(PPh₃)₄	1	75
4	Pd(PPh₃)₄	0.5	60

Reaction conditions: 3-methoxybenzeneboronic acid (1.2 equiv), aryl bromide (1.0 equiv), K₂CO₃ (2.0 equiv), Toluene/H₂O (4:1), 100 °C, 12 h.

Table 2: Ligand Screening for Optimal Yield

Entry	Pd Precursor (1 mol%)	Ligand (2 mol%)	Yield (%)
1	Pd(OAc)₂	PPh₃	78
2	Pd(OAc)₂	P(t-Bu)₃	88
3	Pd₂(dba)₃	SPhos	92
4	Pd₂(dba)₃	XPhos	95

Reaction conditions: 3-methoxybenzeneboronic acid-d3 (1.2 equiv), aryl bromide (1.0 equiv), K₃PO₄ (2.0 equiv), Dioxane/H₂O (4:1), 100 °C, 8 h.

Experimental Protocols

Representative Protocol for Catalyst Loading Optimization

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 3-Methoxybenzeneboronic acid-d3 with an aryl bromide, suitable for optimizing the palladium catalyst loading.

Caption: General Experimental Workflow.

Materials:

• 3-Methoxybenzeneboronic acid-d3

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., SPhos, XPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene)

• Degassed deionized water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• To a flame-dried round-bottom flask containing a magnetic stir bar, add 3-Methoxybenzeneboronic acid-d3 (1.2 equivalents), the aryl halide (1.0 equivalent), and the base (2.0-3.0 equivalents).

• Seal the flask with a septum and evacuate and backfill with an inert gas three times.

• In a separate vial, weigh the palladium precursor and ligand (if not using a pre-catalyst) and add them to the reaction flask under a positive flow of inert gas.

• Add the degassed organic solvent, followed by the degassed water, via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by an appropriate method (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Improving yield and purity in 3-Methoxybenzeneboronic acid-d3 cross-coupling

Welcome to the technical support center for the cross-coupling of 3-Methoxybenzeneboronic acid-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki-Miyaura cross-coupling of 3-Methoxybenzeneboronic acid-d3 and similar substrates.

Question 1: Why is my Suzuki-Miyaura cross-coupling reaction resulting in low or no yield?

Answer:

Low or no yield in a Suzuki-Miyaura coupling reaction is a common issue that can be attributed to several factors. A systematic approach to troubleshooting is crucial for identifying and resolving the underlying problem.

Possible Causes and Solutions:

• Inactive Catalyst: The active Pd(0) species may not be forming or could be deactivating prematurely.

  • Solution: Ensure rigorous degassing of all solvents and reagents to remove oxygen, which can oxidize the Pd(0) catalyst.[1] The formation of palladium black is an indicator of catalyst precipitation and inactivity. Consider using a fresh batch of palladium precursor and phosphine (B1218219) ligand.

• Suboptimal Reaction Conditions: The chosen conditions may not be suitable for the specific substrates.

  • Solution: A screening of reaction parameters is often necessary. Key parameters to optimize include the choice of palladium precursor, ligand, base, solvent, and reaction temperature.[1][2]

• Poor Reagent Quality: Degradation of the boronic acid or impurities in other reagents can inhibit the reaction.

  • Solution: Use fresh, high-purity 3-Methoxybenzeneboronic acid-d3. Boronic acids can be susceptible to degradation, particularly protodeboronation.[1] Ensure solvents are anhydrous and of high purity.

• Kinetic Isotope Effect (KIE): The presence of deuterium (B1214612) in your substrate (3-Methoxybenzeneboronic acid-d3) can influence the reaction rate, although this is not typically the primary cause of very low yields. In Suzuki-Miyaura couplings of aryl bromides, the oxidative addition step is often rate-determining, and a carbon isotope effect has been observed.[3][4][5][6] While a deuterium KIE on the boronic acid is less commonly the main bottleneck, it could contribute to a slightly slower reaction rate compared to the non-deuterated analogue. If you are using an aryl iodide, the binding of the halide to the palladium catalyst is often the first irreversible step, resulting in a near-unity kinetic isotope effect.[3][6]

  • Solution: While you cannot change the inherent isotope effect, optimizing other reaction parameters to accelerate the overall catalytic cycle can help compensate for any minor rate reduction.

Question 2: I am observing significant side products, which is complicating purification and reducing my yield. What are the common side reactions and how can I minimize them?

Answer:

The formation of side products is a frequent challenge in Suzuki-Miyaura couplings. The most common side reactions are protodeboronation and homocoupling.

Common Side Reactions and Mitigation Strategies:

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid and its replacement with a C-H bond, leading to the formation of methoxybenzene-d3.

  • Causes: This side reaction can be promoted by elevated temperatures, prolonged reaction times, and the presence of water and base.

  • Solutions:

    • Use a milder base: Strong bases can accelerate protodeboronation. Consider screening bases like K₂CO₃ or Cs₂CO₃.[1]

    • Anhydrous conditions: While some water is often beneficial for Suzuki couplings, excessive water can promote protodeboronation. Using anhydrous solvents and a base like K₃PO₄ can be effective.

    • Use of boronate esters: Converting the boronic acid to a more stable boronate ester, such as a pinacol (B44631) ester, can reduce the rate of protodeboronation.[1]

• Homocoupling: This involves the coupling of two molecules of the boronic acid to form 3,3'-dimethoxybiphenyl-d6 or two molecules of the aryl halide.

  • Causes: The presence of oxygen is a primary cause of boronic acid homocoupling.[1][7] Homocoupling of the aryl halide can be promoted by certain palladium catalyst systems.

  • Solutions:

    • Rigorous Degassing: Thoroughly degas the reaction mixture and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.[1]

    • Use a Pd(0) Source: Starting with a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate homocoupling that can occur during the in situ reduction of a Pd(II) source.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst system for the cross-coupling of 3-Methoxybenzeneboronic acid-d3?

A1: There is no single "best" catalyst system, as the optimal choice depends on the specific aryl halide coupling partner. For electron-rich boronic acids like 3-methoxybenzeneboronic acid-d3, common and effective catalyst systems include:

• Pd(PPh₃)₄: A versatile and widely used catalyst.

• Pd(OAc)₂ or Pd₂(dba)₃ with a phosphine ligand: Buchwald ligands (e.g., SPhos, XPhos) or other electron-rich, bulky phosphine ligands are often effective for challenging couplings.[8]

Q2: Which base should I choose for my reaction?

A2: The choice of base is crucial for activating the boronic acid. Common bases for Suzuki-Miyaura couplings include:

• Inorganic bases: K₂CO₃, K₃PO₄, and Cs₂CO₃ are frequently used. The choice can be solvent-dependent.[1]

• Screening: It is often necessary to screen a few different bases to find the optimal one for your specific reaction.

Q3: What is the best solvent for this reaction?

A3: A mixture of an organic solvent and water is often beneficial. Common solvent systems include:

• Dioxane/water

• Toluene/water

• THF/water The water helps to dissolve the inorganic base and facilitates the catalytic cycle.[9]

Q4: How does the deuterium labeling in 3-Methoxybenzeneboronic acid-d3 affect the reaction?

A4: The primary potential effect of the deuterium label is a kinetic isotope effect (KIE), which may lead to a slightly slower reaction rate compared to the non-deuterated analogue. However, this is unlikely to be the main cause of significant yield or purity issues. Optimizing the overall reaction conditions is the most effective way to ensure a successful coupling.

Data Presentation

The following tables provide representative conditions for the Suzuki-Miyaura coupling of 3-methoxyphenylboronic acid with different aryl halides. These should serve as a starting point for the optimization of your reaction with the deuterated analogue.

Table 1: Catalyst and Base Screening for the Coupling of 3-Methoxyphenylboronic Acid and Iodobenzene [10]

Catalyst (mol%)	Base (2 eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd/BC (0.05)	K₂CO₃	H₂O	80	12	98
Pd/BC (0.05)	Na₂CO₃	H₂O	80	12	95
Pd/BC (0.05)	Cs₂CO₃	H₂O	80	12	92

Table 2: Solvent Screening for the Coupling of 3-Methoxyphenylboronic Acid and Chlorobenzene [10]

Catalyst (mol%)	Base (2 eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd/BC (0.05)	K₂CO₃	H₂O	80	12	91
Pd/BC (0.05)	K₂CO₃	Toluene	80	12	75
Pd/BC (0.05)	K₂CO₃	Dioxane	80	12	82

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling of 3-Methoxybenzeneboronic acid-d3:

This protocol provides a general starting point and should be optimized for each specific substrate combination.

Materials:

• 3-Methoxybenzeneboronic acid-d3 (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• To an oven-dried reaction flask containing a magnetic stir bar, add the aryl halide, 3-Methoxybenzeneboronic acid-d3, and the base.

• Add the palladium catalyst to the flask.

• Seal the flask with a septum and purge with an inert gas for 15-30 minutes.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the cross-coupling of 3-Methoxybenzeneboronic acid-d3.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]

Technical Support Center: Overcoming Poor Solubility in Suzuki Reactions

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and answers to frequently asked questions regarding poorly soluble reagents in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My starting materials are not dissolving. What is the first thing I should try?

A1: The initial step is to address the solvent system. Many Suzuki couplings are performed in a mixture of an organic solvent and water, as water is often required to dissolve the inorganic base.[1] Common organic solvents include toluene (B28343), THF, dioxane, and DMF.[2][3] If your reagents are insoluble, consider screening different solvents or adjusting the ratio of the organic solvent to water.[4] Strong stirring is often necessary for reactions that are biphasic or suspensions.[1]

Q2: How does solvent choice impact the reaction?

A2: The solvent is critical as it must solubilize the reagents, the catalyst, and the base to a sufficient extent.[1][4] The choice of solvent can influence reaction rate, yield, and even selectivity.[3][4] For instance, polar coordinating solvents like DMF or MeCN can sometimes favor reaction at different sites on a molecule compared to nonpolar solvents like toluene or THF.[3] If solubility remains an issue, consider higher boiling point solvents like DMF or dioxane, which also allow for increased reaction temperatures.[5][6]

Q3: Can I run a Suzuki reaction in water if my organic substrates are poorly soluble?

A3: Yes, running Suzuki reactions in water is a key area of green chemistry.[2] However, since most organic substrates are hydrophobic, this approach requires special techniques to facilitate the reaction between the insoluble reagents. The two primary methods are micellar catalysis and the use of phase-transfer catalysts (PTCs).[7]

Q4: What is micellar catalysis and how does it help with solubility?

A4: Micellar catalysis involves using surfactants in an aqueous solution.[8] Above a certain concentration, surfactant molecules self-assemble into nanometer-sized micelles, which have a hydrophobic core and a hydrophilic exterior.[8][9] Poorly soluble organic reagents can be sequestered into this hydrophobic core, effectively creating "nanoreactors" where the concentration of reactants is high, thus facilitating the reaction in the bulk aqueous medium.[7][8] This technique allows for efficient coupling of hydrophobic and even water-insoluble pigments.[7]

Q5: What are phase-transfer catalysts (PTCs) and when should I use them?

A5: A phase-transfer catalyst (PTC) is a reagent that facilitates the migration of a reactant from one phase into another where the reaction occurs.[10] In Suzuki reactions, which are often heterogeneous (e.g., an organic solvent with an aqueous base), the PTC helps bridge the gap between the immiscible phases.[11][10] They are particularly useful when you have poor solubility of the base in the organic solvent or the organohalide in the aqueous phase.[11] Tetrabutylammonium bromide (TBAB) is a commonly used PTC.[11][10]

Q6: My reaction is sluggish. Will increasing the temperature help with poorly soluble reagents?

A6: Yes, increasing the reaction temperature can significantly improve both the solubility of reagents and the reaction rate.[12][13] Many Suzuki reactions require heating, often to temperatures between 80-100 °C.[6] However, be cautious, as excessive heat can lead to catalyst decomposition and an increase in side reactions.[12] It's important to find an optimal temperature that balances solubility and stability.

Q7: Can the choice of base affect a reaction with solubility issues?

A7: While the primary role of the base is to activate the boronic acid for transmetalation, the choice of base can indirectly affect solubility.[2][14] Inorganic bases like K₂CO₃ or K₃PO₄ are often dissolved in a water co-solvent.[1] If you are trying to run the reaction under anhydrous conditions to improve substrate solubility, you might select an organic base or a base that is more soluble in your chosen organic solvent, such as KOtBu.[2]

Q8: Are there specific palladium ligands that are better for poorly soluble substrates?

A8: The ligand's main roles are to stabilize the palladium center and modulate its reactivity.[1] While no single ligand is universally best for all solubility issues, bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-heterocyclic carbenes (NHCs) can promote more efficient catalysis, which may help overcome issues arising from low concentrations of dissolved starting material.[1][15] In some cases, water-soluble ligands can be used to keep the catalyst in the aqueous phase, which can be advantageous for product separation.[16]

Q9: What is flow chemistry and can it solve solubility problems?

A9: Flow chemistry involves continuously pumping reagents through a heated reactor.[17][18] This technique can overcome solubility issues because reagents that are poorly soluble at room temperature can be dissolved in a solvent and then heated rapidly in the reactor, where they react before they have a chance to precipitate.[17][19] It offers excellent control over reaction parameters and can handle heterogeneous mixtures more effectively than batch processes.[17][20]

Troubleshooting Guide: Low Conversion due to Poor Solubility

If you are experiencing low or incomplete conversion and suspect poor reagent solubility, follow this guide to diagnose and solve the issue.

Problem: Reagents are visibly insoluble, leading to a sluggish or stalled reaction.

Solution 1: Optimize the Solvent System

The most direct approach is to find a solvent or co-solvent system that can dissolve all components at the reaction temperature.[6]

• Action: Screen different solvents. If using a biphasic system (e.g., Toluene/Water), try varying the ratio or switching to a more polar aprotic solvent like DMF or Dioxane, which may offer better solubility for polar substrates.[4][15]

Table 1: Common Solvent Systems for Suzuki-Miyaura Reactions

Solvent System	Common Ratio (Organic:Aqueous)	Typical Temperature	Notes
Toluene / Water	4:1 to 10:1	80-110 °C	Good for many standard couplings; forms a biphasic mixture.[2][4]
THF / Water	4:1 to 10:1	60-80 °C	THF is water-miscible at some ratios; good general-purpose solvent.[2][4]
1,4-Dioxane / Water	4:1 to 10:1	80-100 °C	Higher boiling point than THF; often used for more difficult couplings.[2][15]
DMF or DMAc	Anhydrous or with Water	80-150 °C	High boiling point polar aprotic solvents; can improve solubility of polar reagents but may be harder to remove.[2][5]

| Ethanol / Water | 1:1 to 9:1 | Room Temp - 80 °C | A "greener" solvent option that can be effective for some substrates.[21] |

Solution 2: Employ Micellar Catalysis

For reactions in water with hydrophobic substrates, creating micelles can form "nanoreactors" that bring reagents together.[7][8]

• Action: Add a surfactant to an aqueous reaction mixture. This is especially effective for highly hydrophobic or water-insoluble starting materials.[7][22]

Table 2: Surfactants for Micellar Suzuki-Miyaura Catalysis

Surfactant	Type	Typical Concentration	Notes
TPGS-750-M	Non-ionic	1-2 wt% in water	A vitamin E-derived surfactant known to efficiently promote cross-coupling reactions.[7][9]
Lecithin / Tween 80	Non-ionic	8:2 mixture in water	A food-grade surfactant combination that is effective for coupling water and organic-insoluble pigments.[7]

| PTS (PEG-600-yl α-Tocopheryl Sebacate) | Non-ionic | 1-2 wt% in water | Enables efficient coupling of lipophilic and sterically hindered substrates at room temperature.[23] |

Solution 3: Use a Phase-Transfer Catalyst (PTC)

For biphasic reactions where a reactant (like the base) is stuck in the aqueous phase, a PTC can transport it into the organic phase to react.[11][10]

• Action: Add a catalytic amount of a PTC to your biphasic reaction mixture. This is useful when you observe that the inorganic base is not interacting with the organic components.[10]

Table 3: Common Phase-Transfer Catalysts for Suzuki-Miyaura Reactions

Phase-Transfer Catalyst	Abbreviation	Use Case
Tetrabutylammonium bromide	TBAB	Most common PTC for Suzuki reactions; helps transfer anions (like the base) into the organic phase.[11][10]
Tetrapropylammonium bromide	TPAB	Used similarly to TBAB; can also help create a highly active quasi-heterogeneous catalyst system.[11][10]

| Tetrabutylammonium hydroxide (B78521) | TBAOH | Can serve as both a base and a phase-transfer catalyst.[11] |

Experimental Protocols

Disclaimer: The following are generalized protocols and may require optimization for your specific substrates and reaction scale.

Protocol 1: General Procedure for Micellar Suzuki Coupling in Water

This protocol is adapted for coupling a generic aryl halide with an arylboronic acid using a surfactant in water.

• Reagent Preparation: To a reaction vessel equipped with a stir bar, add the aryl halide (1.0 eq), arylboronic acid (1.2 eq), and a base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add a pre-made aqueous solution of the surfactant (e.g., 2 wt% TPGS-750-M in water) to the vessel to achieve the desired substrate concentration (typically 0.1 - 0.5 M).

• Degassing: Seal the vessel and thoroughly degas the mixture by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes. For more rigorous degassing, use several freeze-pump-thaw cycles.[12]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂/ligand pre-catalyst, 0.5-2 mol%).

• Reaction: Heat the mixture to the desired temperature (e.g., 37-80 °C) and stir vigorously.[8][9] Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. The product can typically be extracted from the aqueous mixture using an organic solvent like ethyl acetate. The aqueous phase containing the catalyst and surfactant may sometimes be recycled.

Protocol 2: General Procedure for a Biphasic Suzuki Reaction with a Phase-Transfer Catalyst

This protocol describes a reaction in a biphasic organic/aqueous system using a PTC.

• Reagent Setup: In a round-bottom flask, combine the aryl halide (1.0 eq), arylboronic acid (1.2 eq), the phase-transfer catalyst (e.g., TBAB, 5-10 mol%), and the organic solvent (e.g., Toluene).

• Aqueous Phase: In a separate vessel, dissolve the inorganic base (e.g., K₂CO₃, 2.0-3.0 eq) in water.

• Combine and Degas: Add the aqueous base solution to the flask containing the organic mixture. Degas the resulting biphasic system thoroughly with an inert gas.[12]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%) to the flask under a positive flow of inert gas.

• Reaction: Heat the mixture to the target temperature (e.g., 90 °C) with vigorous stirring to ensure adequate mixing between the two phases. Monitor the reaction's progress.

• Workup: After cooling, separate the organic and aqueous layers. Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product for purification.

Visualizations

Troubleshooting Workflow for Poor Solubility

Caption: Decision workflow for troubleshooting poor reagent solubility.

Mechanism of Micellar Catalysis

Caption: Diagram of reagents partitioning into a micelle.

Role of a Phase-Transfer Catalyst (PTC)

Caption: How a PTC shuttles base into the organic phase.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. Micellar catalysis of the Suzuki Miyaura reaction using biogenic Pd nanoparticles from Desulfovibrio alaskensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Recent studies in Suzuki-Miyaura cross-coupling reactions with the aid of phase transfer catalysts: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Scilit [scilit.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. [PDF] Sterically demanding, water-soluble alkylphosphines as ligands for high activity Suzuki coupling of aryl bromides in aqueous solvents. | Semantic Scholar [semanticscholar.org]
• 17. iris.unina.it [iris.unina.it]
• 18. Suzuki Coupling in Flow Reactors - Wordpress [reagents.acsgcipr.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Room-Temperature Suzuki-Miyaura Couplings in Water Facilitated by Nonionic Amphiphiles [organic-chemistry.org]

Managing air and moisture sensitivity in reactions with boronic acids

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with air- and moisture-sensitive boronic acids.

Frequently Asked Questions (FAQs)

Q1: How should I properly store my boronic acids to ensure their stability?

Boronic acids are often sensitive to moisture and air.[1] Improper storage can lead to decomposition, affecting reactivity and leading to inconsistent results.[1][2] For optimal stability, especially for long-term storage, follow these recommendations.

Q2: My solid boronic acid appears clumpy and discolored. Can I still use it?

Clumping typically indicates moisture absorption, as boronic acids can be hygroscopic.[1][2] Discoloration may be a sign of oxidative degradation.[1] While drying the compound under vacuum might remove moisture, its reactivity could already be compromised.[1] If significant discoloration is observed, it is best to discard the material to ensure reproducible results.[1]

Q3: What are the primary ways that boronic acids decompose?

Boronic acids are susceptible to several degradation pathways, particularly under Suzuki-Miyaura coupling conditions which involve heat and base.[3][4] The main side reactions are:

• Protodeboronation: This is the protonolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond, which is a common undesired side reaction.[4][5]

• Oxidation: Reaction with oxygen or peroxide impurities in solvents can convert the boronic acid to a phenol.[4][6]

• Trimerization (Anhydride Formation): Boronic acids can lose water to form cyclic trimeric anhydrides, known as boroxines.[7]

Troubleshooting Guide for Boronic Acid Reactions

Q4: My Suzuki-Miyaura reaction has a low or no yield. How can I troubleshoot it?

A failed Suzuki-Miyaura coupling can stem from multiple factors. When suspecting an issue with the boronic acid component, consider the following:

• Boronic Acid Integrity: The boronic acid may have degraded during storage or in situ. This is especially likely with unstable derivatives like 2-heterocyclic, vinyl, and cyclopropyl (B3062369) boronic acids.[3] Consider using a fresh batch or a more stable surrogate.

• Reaction Conditions: The base, solvent, and temperature are critical. The base-catalyzed protodeboronation process is a significant competing reaction.[4] Optimization is key; for example, using milder bases like K₂HPO₄ or specific conditions like CsF in isopropanol (B130326) for heteroaryl boronic acids can minimize decomposition.[8][9]

• Atmosphere Control: Inadequate exclusion of air and moisture can inhibit the reaction. Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is performed under a positive pressure of an inert gas like argon or nitrogen.[10][11]

Q5: I am observing a significant amount of the protodeboronated arene/heteroarene in my reaction mixture. How can I prevent this?

Protodeboronation is a common issue, especially with electron-rich or certain heteroaryl boronic acids.[12][13] To mitigate this:

• Use a Stable Boronic Acid Surrogate: This is the most effective strategy. N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable and undergo slow hydrolysis in situ to release the boronic acid at a controlled rate, which minimizes its decomposition.[3][5] Trifluoroborate salts are another stable alternative that slowly hydrolyzes to the boronic acid in the reaction.[8]

• Anhydrous Conditions: While Suzuki couplings often use aqueous bases, minimizing the amount of water can sometimes reduce the rate of protodeboronation.[14]

• Optimize Reaction Parameters: A lower temperature or a different choice of base may disfavor the decomposition pathway relative to the desired cross-coupling.[8]

Q6: My results are inconsistent between different batches of the same boronic acid. What is the cause?

Batch-to-batch inconsistency is frequently due to variable purity or water content.[1] Boronic acids can be hygroscopic, and their water content can affect reaction outcomes.[1][6] It is recommended to determine the purity of each new batch before use. Running a small-scale test reaction with an internal standard can help normalize results and confirm the reagent's viability.[1]

Data Presentation: Stability and Storage

Table 1: General Storage & Handling Recommendations for Boronic Acids

Parameter	Recommendation	Source(s)
Storage Temperature	2 - 8 °C (Refrigerated)	[1]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	[1][15]
Container	Tightly sealed, airtight container (e.g., Sure/Seal™ bottle)	[2][10]
Handling	In a well-ventilated fume hood with appropriate PPE	[1][11]

Table 2: Benchtop Stability of Unstable Boronic Acids vs. MIDA Boronates

This table presents data on the decomposition of various unstable boronic acids when stored on the benchtop under air for 15 days, compared to their stable MIDA boronate counterparts.

Entry	Boronic Acid / MIDA Boronate	% Boronic Acid Remaining after 15 days
1	2-Furanboronic acid	15%
2	2-Benzofuranboronic acid	45%
3	2-Thiopheneboronic acid	68%
4	2-Pyrroleboronic acid MIDA boronate	>98%
5	Vinylboronic acid MIDA boronate	>98%
6	Cyclopropylboronic acid MIDA boronate	>98%
Data adapted from studies on the stability of boronic acids and their MIDA boronate derivatives.[3]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling under an Inert Atmosphere

This protocol provides a general methodology for performing a Suzuki-Miyaura coupling reaction, emphasizing the techniques required to handle air- and moisture-sensitive reagents.

• Glassware Preparation: Dry all glassware (e.g., Schlenk flask, condenser) in an oven (e.g., 125°C overnight) and allow it to cool under a stream of dry nitrogen or argon.[10] Assemble the apparatus while still hot and maintain a positive pressure of inert gas, vented through an oil bubbler.[10]

• Reagent Addition: To the reaction flask, add the aryl halide (1.0 equiv), the boronic acid or boronic ester (1.2 equiv), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the ligand (e.g., SPhos, 4-10 mol%) under a positive flow of inert gas.

• Solvent and Base Addition: Add the degassed solvent (e.g., 5:1 dioxane/water) via syringe.[3] Then, add the aqueous base solution (e.g., K₃PO₄, 2-3 equiv), also degassed, via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 60-110 °C) and stir until the reaction is complete, monitoring by a suitable technique (e.g., TLC, LC-MS).[1][3]

• Workup: After cooling the reaction to room temperature, dilute it with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure. The resulting crude product can then be purified, typically by column chromatography.[1]

Protocol 2: Preparation of an Air-Stable MIDA Boronate from a Boronic Acid

This protocol describes the conversion of a potentially unstable boronic acid into a bench-stable MIDA boronate, which can be stored and used in subsequent slow-release cross-coupling reactions.[16]

• Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the boronic acid (1.0 equiv), N-methyliminodiacetic acid (MIDA, 1.1 equiv), and a suitable solvent like DMSO.

• Reaction: Heat the mixture (e.g., 80-100 °C) under an inert atmosphere. The reaction progress can be monitored by TLC.[16] The formation of the MIDA boronate often results in the precipitation of water, which can be removed azeotropically in some setups.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The crude MIDA boronate can often be purified via precipitation or by centrifuge column chromatography.[16]

• Drying: Dry the isolated MIDA boronate solid under high vacuum to remove any residual solvent. The resulting crystalline solid is typically bench-stable and can be stored in air.[3][16]

Visual Guides and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. laballey.com [laballey.com]
• 3. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Boronic acid - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. web.mit.edu [web.mit.edu]
• 11. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.co.uk]
• 12. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. experimental chemistry - Storage of air and temperature sensitive reagents - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. orgsyn.org [orgsyn.org]

Catalyst deactivation issues in Suzuki-Miyaura coupling

Welcome to the technical support center for Suzuki-Miyaura coupling. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction has stalled, and I observe a black precipitate. What is happening?

A1: The formation of a black precipitate, commonly known as palladium black, is a classic sign of catalyst deactivation.[1][2] This occurs when the active Pd(0) catalyst species, which is soluble in the reaction mixture, aggregates into larger, insoluble palladium nanoparticles.[2] These aggregates have very low catalytic activity. This process can be caused by several factors:

• Ligand Dissociation: The phosphine (B1218219) ligands that stabilize the Pd(0) center can dissociate, leaving the palladium atoms exposed and prone to aggregation.[2]

• High Temperature: Excessive heat can accelerate the rate of catalyst decomposition and aggregation.[3]

• Presence of Oxygen: Trace amounts of oxygen can oxidize the active Pd(0) to inactive Pd(II) species and can also degrade the phosphine ligands.[1][3]

Q2: What are the primary mechanisms of palladium catalyst deactivation in Suzuki-Miyaura coupling?

A2: The main deactivation pathways for palladium catalysts in Suzuki-Miyaura coupling include:

• Formation of Palladium Black: As described above, this is a common deactivation pathway where the active catalyst aggregates and precipitates out of the solution.[2] This is often a result of the dissociation of ligands from the palladium center.

• Oxidation of the Catalyst: The active Pd(0) species in the catalytic cycle is susceptible to oxidation to Pd(II) by residual oxygen or other oxidizing agents in the reaction mixture.[3] Oxidized palladium species are not active in the catalytic cycle.

• Ligand Degradation: Phosphine ligands, commonly used in Suzuki-Miyaura coupling, can be oxidized to phosphine oxides, which have a reduced ability to coordinate to the palladium center, leading to catalyst instability.[1][3]

• Catalyst Poisoning: Certain functional groups on the substrates or impurities in the reagents can coordinate strongly to the palladium center, inhibiting its catalytic activity.[4][5] For example, the nitrogen atom in pyridine-containing substrates can act as a poison.[4] Elemental sulfur has also been identified as a potent catalyst poison.[6]

Q3: How can I prevent the formation of palladium black in my reaction?

A3: To prevent the formation of palladium black and maintain catalyst activity, consider the following strategies:

• Use of Appropriate Ligands: Employing bulky, electron-rich phosphine ligands can help to stabilize the Pd(0) center and prevent aggregation.[4] Bidentate ligands like Xantphos or DPEphos can form more stable complexes with palladium.[1]

• Optimize Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center coordinatively unsaturated and prone to aggregation.[3] The optimal ratio is typically between 1:1 and 4:1, depending on the specific ligand and palladium source.[3]

• Control Reaction Temperature: Avoid excessively high temperatures, as this can accelerate catalyst decomposition.[3] It is often a trade-off between reaction rate and catalyst stability.

• Thorough Degassing: Rigorously degas all solvents and ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to minimize the presence of oxygen.[1][3]

Q4: My boronic acid seems to be degrading during the reaction. How does this affect the catalyst and the overall reaction?

A4: Boronic acid instability, particularly through a process called protodeboronation, can significantly impact the reaction. Protodeboronation is the replacement of the boronic acid group with a hydrogen atom, leading to the formation of an undesired side product and consumption of the starting material. This can be more pronounced with heteroaryl boronic acids.[3][7] This instability can indirectly affect the catalyst by slowing down the transmetalation step of the catalytic cycle, which can increase the lifetime of the palladium intermediates and provide more opportunities for deactivation pathways to occur. To mitigate this, consider using freshly recrystallized boronic acids or more stable derivatives like pinacol (B44631) esters, MIDA boronates, or potassium aryltrifluoroborates.[3]

Troubleshooting Guide

Issue 1: Low or No Conversion

If you are observing low or no conversion of your starting materials, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low or no conversion.

Recommended Actions:

• Verify Reagent Purity: Ensure that your aryl halide, boronic acid, and base are pure. Impurities can act as catalyst poisons. Use freshly opened or purified solvents, as peroxides in ether solvents can oxidize phosphine ligands.[1]

• Confirm Catalyst and Ligand Integrity: Use fresh catalyst and ligand. Some palladium sources like Pd₂(dba)₃ can degrade over time.[3] Store phosphine ligands under an inert atmosphere to prevent oxidation.[3]

• Optimize Reaction Conditions:

  • Temperature: If the reaction is sluggish, a moderate increase in temperature may help. However, be cautious as excessive heat can lead to catalyst decomposition.[3]

  • Base: The choice and quality of the base are critical. Ensure it is sufficiently strong and soluble in the reaction medium.

• Improve Degassing Technique: Oxygen is detrimental to the active Pd(0) catalyst and phosphine ligands.[3] Ensure your degassing procedure is thorough.

• Adjust Ligand-to-Palladium Ratio: An insufficient amount of ligand can lead to catalyst aggregation. Try increasing the ligand-to-palladium ratio.[3]

Issue 2: Formation of Homocoupling Side Products

The formation of significant amounts of homocoupling products (dimers of the aryl halide or boronic acid) is another common issue.

Potential Causes and Solutions:

Cause	Recommended Solution
Presence of Oxygen	Improve the degassing of solvents and ensure the reaction is maintained under a strict inert atmosphere. Oxygen can facilitate the oxidative coupling of two boronic acid molecules.[3]
Inefficient Reduction of Pd(II) Precatalyst	If using a Pd(II) precatalyst like Pd(OAc)₂, the in-situ reduction to Pd(0) can sometimes lead to homocoupling.[7] Consider using a pre-formed Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃.[3]
Slow Transmetalation	If the transmetalation step is slow, side reactions like homocoupling can become more competitive. Ensure the base is effective and the boronic acid is of good quality.

Experimental Protocols

Protocol 1: Solvent Degassing

Proper degassing is crucial to remove dissolved oxygen, which can deactivate the catalyst.

Method 1: Sparge with Inert Gas

• Assemble your reaction flask and add the solvent.

• Insert a long needle or a glass pipette connected to a source of inert gas (argon or nitrogen) so that the tip is below the solvent surface.

• Insert a second needle through the septum to act as a vent.

• Bubble the inert gas through the solvent for at least 15-30 minutes. The time required depends on the solvent volume and the flow rate of the gas.

Method 2: Freeze-Pump-Thaw

This method is more rigorous and suitable for highly oxygen-sensitive reactions.

• Place the solvent in a flask with a sidearm equipped with a stopcock.

• Freeze the solvent by immersing the flask in a liquid nitrogen bath.

• Once the solvent is completely frozen, evacuate the flask using a vacuum pump.

• Close the stopcock and remove the flask from the liquid nitrogen bath. Allow the solvent to thaw completely. Trapped gases will bubble out of the solution.

• Repeat this freeze-pump-thaw cycle at least three times to ensure complete removal of dissolved gases.

• Finally, backfill the flask with an inert gas.

Protocol 2: Setting up a Suzuki-Miyaura Reaction with a Buchwald Precatalyst

Buchwald precatalysts are air-stable Pd(II) complexes that are readily reduced in situ to the active Pd(0) species, offering high reliability.

• To a dry reaction vial containing a magnetic stir bar, add the aryl halide (1.0 eq), the boronic acid or its derivative (1.2 - 1.5 eq), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0 - 3.0 eq).

• Seal the vial with a septum and purge with an inert gas (argon or nitrogen).

• Under a positive pressure of inert gas, add the degassed solvent (e.g., dioxane/water mixture).

• In a separate vial, weigh the Buchwald precatalyst (e.g., XPhos Pd G3, 1-2 mol%) and the corresponding ligand (if additional ligand is needed).

• Add the catalyst and ligand to the reaction mixture under a positive flow of inert gas.

• Seal the reaction vial tightly.

• Place the vial in a preheated heating block and stir at the desired temperature for the specified time.

• Monitor the reaction progress by TLC, GC, or LC-MS.

Catalyst Deactivation Pathways

The following diagram illustrates the key steps in the Suzuki-Miyaura catalytic cycle and highlights common deactivation pathways.

Caption: Suzuki-Miyaura catalytic cycle and deactivation pathways.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Yoneda Labs [yonedalabs.com]

Effect of base choice on 3-Methoxybenzeneboronic acid-d3 reaction efficiency

Welcome to the technical support center for 3-Methoxybenzeneboronic acid-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues, with a specific focus on the critical role of base selection in reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the base in a Suzuki-Miyaura coupling reaction involving 3-Methoxybenzeneboronic acid-d3?

A1: In the Suzuki-Miyaura coupling, the base is crucial for the transmetalation step of the catalytic cycle.[1][2][3] Organoboron compounds, like 3-Methoxybenzeneboronic acid-d3, are generally unreactive for transmetalation in their neutral state.[4] The base activates the boronic acid by forming a more nucleophilic boronate species (a tetracoordinate boronate).[3][5] This activated species then readily transfers its organic group (the 3-methoxyphenyl-d3 moiety) to the palladium center, allowing the catalytic cycle to proceed. Without a base, the reaction is often slow and can lead to numerous side products.[2]

Q2: Which types of bases are commonly used for Suzuki-Miyaura reactions with arylboronic acids like 3-Methoxybenzeneboronic acid-d3?

A2: A variety of inorganic and organic bases can be used. Common inorganic bases include carbonates (e.g., sodium carbonate - Na₂CO₃, potassium carbonate - K₂CO₃, cesium carbonate - Cs₂CO₃), phosphates (e.g., potassium phosphate (B84403) - K₃PO₄), and hydroxides (e.g., sodium hydroxide (B78521) - NaOH, potassium hydroxide - KOH).[1][6] Organic bases such as triethylamine (B128534) (TEA) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can also be employed, although their role can be more complex.[7] The choice of base can significantly impact the reaction yield and selectivity.

Q3: How does the strength of the base affect the reaction efficiency?

A3: The effect of base strength is not always straightforward and depends on the specific substrates and reaction conditions. While a base is necessary, a very strong base is not always better and can lead to decomposition of sensitive substrates.[8][9] For many standard Suzuki couplings, moderately strong inorganic bases like carbonates and phosphates provide a good balance of reactivity and functional group tolerance. The choice of the cation in the base (e.g., Na⁺, K⁺, Cs⁺) can also influence the reaction rate.[10]

Troubleshooting Guide

Problem 1: Low or no product yield.

Potential Cause	Troubleshooting Steps
Ineffective Base	The chosen base may not be optimal for your specific substrate combination. Weaker bases might not be sufficient to promote transmetalation effectively.
* If using a mild base like TEA, consider switching to an inorganic base such as Na₂CO₃, K₂CO₃, or K₃PO₄.[6]
* For challenging couplings, a stronger base like Cs₂CO₃ or K₃PO₄ might be necessary.
Base Degradation	Some bases, particularly hydroxides, can be hygroscopic. The purity and integrity of the base are critical.
* Use a freshly opened or properly stored base. For anhydrous reactions, ensure the base is dry.
Poor Base Solubility	If the base is not soluble in the reaction solvent, it can lead to heterogeneous reaction conditions and reduced efficiency.
* Consider using a solvent system that allows for better solubility of the base, such as a mixture of an organic solvent and water (e.g., dioxane/water, THF/water).[11][12]
* Alternatively, a soluble organic base could be tested, but be aware of potential inhibition effects at high concentrations.[7]
Protodeboronation	This is a side reaction where the boronic acid reacts with a proton source to cleave the C-B bond, leading to the formation of methoxybenzene-d3 and reducing the yield of the desired product. The choice of base and solvent can influence this.
* Avoid overly acidic conditions. Ensure the reaction mixture is basic.
* Consider using more stable boronic acid derivatives like pinacol (B44631) esters if protodeboronation is a persistent issue.[13]

Problem 2: Formation of significant side products (e.g., homocoupling).

Potential Cause	Troubleshooting Steps
Oxygen Presence	The presence of oxygen can lead to the oxidative homocoupling of the boronic acid.[13]
* Ensure the reaction mixture is thoroughly degassed before adding the palladium catalyst. This can be done by bubbling an inert gas (e.g., argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.[14]
Inappropriate Base Concentration	An excess of a very strong base can sometimes promote side reactions.
* Optimize the equivalents of base used, typically in the range of 1.5 to 3.0 equivalents relative to the limiting reagent.[13]

Quantitative Data Summary

The following table summarizes the general effect of different bases on the yield of Suzuki-Miyaura coupling reactions, based on literature findings. Please note that the optimal base is substrate-dependent, and this table should be used as a starting point for optimization.

Base	Typical Yield Range	Comments
Na₂CO₃	Good to Excellent (often >90%)	A widely used, cost-effective, and highly effective base for many standard Suzuki couplings.[6]
K₂CO₃	Good to Excellent	Similar in reactivity to Na₂CO₃, a common and reliable choice.
Cs₂CO₃	Very Good to Excellent	Often used for more challenging or sterically hindered couplings. Its higher solubility in organic solvents can be advantageous.
K₃PO₄	Very Good to Excellent	A strong, non-nucleophilic base that is effective for a broad range of substrates, including nitrogen-containing heterocycles.[11]
NaOH / KOH	Variable	Can be effective, but their high strength and nucleophilicity may not be compatible with base-sensitive functional groups.
Organic Bases (e.g., TEA, DBU)	Variable	Can be useful in specific applications, but may also inhibit the reaction or be less effective than inorganic bases.[7]

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling of 3-Methoxybenzeneboronic acid-d3 with an Aryl Bromide

• Reagent Preparation : In a reaction vessel, combine 3-Methoxybenzeneboronic acid-d3 (1.2 equivalents), the aryl bromide (1.0 equivalent), and the chosen base (e.g., K₂CO₃, 2.0 equivalents).

• Solvent Addition and Degassing : Add a suitable solvent system (e.g., a 4:1 mixture of dioxane and water). Degas the mixture thoroughly by bubbling argon or nitrogen through it for 15-20 minutes.

• Catalyst Addition : To the degassed mixture, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%) and the ligand if required (e.g., SPhos, 2-6 mol% if using a catalyst precursor like Pd(OAc)₂).

• Reaction Execution : Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor its progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up : Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification : Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Troubleshooting workflow for low yield.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. researchgate.net [researchgate.net]
• 7. Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Aryl-Aryl Coupling with Deuterated Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low conversion rates encountered during aryl-aryl coupling reactions involving deuterated compounds.

Troubleshooting Guide

Low conversion rates in aryl-aryl coupling reactions with deuterated substrates can be attributed to a combination of factors, including the kinetic isotope effect (KIE), catalyst deactivation, and suboptimal reaction conditions. This guide provides a systematic approach to diagnosing and resolving these common issues.

Problem: Low or No Conversion of Deuterated Starting Material

The primary suspect for low conversion when switching to a deuterated substrate is often the kinetic isotope effect, where the C-D bond, being stronger than a C-H bond, is broken more slowly in the rate-determining step. However, other factors related to general cross-coupling reaction optimization should also be considered.

Potential Cause	Recommended Solutions & Rationale
Kinetic Isotope Effect (KIE)	Understand the Mechanism: If C-H/C-D bond cleavage is involved in the rate-determining step (e.g., in some C-H activation/arylation reactions), a lower reaction rate is expected. Increase Reaction Time and/or Temperature: To compensate for the slower rate, prolonging the reaction time or cautiously increasing the temperature can help drive the reaction to completion. Monitor for potential product degradation at higher temperatures.
Catalyst Inactivity/Decomposition	Ensure an Inert Atmosphere: Oxygen can irreversibly oxidize the active Pd(0) catalyst to inactive Pd(II) species. Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[1][2] Use Fresh Catalyst/Pre-catalyst: Palladium catalysts, especially Pd₂(dba)₃, can degrade over time. Use a fresh batch or a more stable pre-catalyst. Optimize Ligand-to-Metal Ratio: An insufficient amount of ligand can lead to palladium black precipitation. The optimal ratio is typically between 1:1 and 4:1, depending on the specific ligand and catalyst used.[2]
Suboptimal Ligand Choice	Screen Ligands: The electronic and steric properties of the phosphine (B1218219) ligand are critical. For electron-rich or sterically hindered deuterated aryl halides, bulky and electron-rich ligands (e.g., Buchwald ligands like SPhos and XPhos) can facilitate the oxidative addition step.[1] Consider Bidentate Ligands: Ligands like dppf can be effective in preventing catalyst deactivation.[3]
Ineffective Base or Solvent	Base Screening: The choice of base is crucial and substrate-dependent. Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The strength and solubility of the base can significantly impact the reaction rate.[4] Solvent System Optimization: The solvent must solubilize all components of the reaction. Aprotic solvents like toluene, dioxane, and THF, often with a small amount of water, are common. The ratio of the organic solvent to water can be a critical parameter to optimize.[4]
Side Reactions	Protodeboronation: This is the cleavage of the C-B bond of the boronic acid or ester by a proton source, leading to a non-deuterated arene byproduct. Use the mildest possible base and temperature that still allows for a reasonable reaction rate. Using more stable boronic esters (e.g., pinacol (B44631) esters) can also mitigate this issue.[4] Homocoupling: The coupling of two boronic acid molecules can be promoted by the presence of oxygen. Rigorous degassing is the primary solution.[1][2] Hydrodehalogenation: The replacement of the halide on the aryl halide with a hydrogen (or deuterium (B1214612) from a deuterated solvent) can occur, especially in the presence of hydride sources. Avoid alcoholic solvents if this is a major side reaction.[5]

Frequently Asked Questions (FAQs)

Q1: I'm observing a significantly lower yield after switching from a standard aryl bromide to its deuterated analog in a Suzuki coupling. Why is this happening?

A1: The most likely reason is the primary kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. If the cleavage of a C-H/C-D bond is part of the rate-determining step of your reaction, substituting hydrogen with deuterium will slow down the reaction rate. While Suzuki couplings primarily involve the cleavage of a carbon-halogen and a carbon-boron bond, certain side reactions or alternative mechanistic pathways might involve C-H(D) bond activation. More commonly, however, the principles of reaction optimization should be revisited. Ensure that your catalyst is active, the reaction is rigorously degassed, and the ligand, base, and solvent are optimal for your specific deuterated substrate.

Q2: How can I quantitatively assess the impact of deuteration on my reaction rate?

A2: You can determine the kinetic isotope effect by running parallel reactions with the deuterated and non-deuterated substrates under identical conditions and monitoring the reaction progress over time using techniques like NMR spectroscopy or GC/MS. The KIE is the ratio of the rate constant for the non-deuterated reaction (kH) to that of the deuterated reaction (kD). A KIE greater than 1 indicates that the C-H bond is broken in the rate-determining step.

Q3: Are there specific ligands that are better suited for reactions with deuterated compounds?

A3: While there are no ligands designed specifically for deuterated substrates, the principles of ligand selection for challenging substrates apply. Since deuteration can be considered a subtle electronic and steric modification, re-screening of ligands is advisable if you observe a significant drop in yield. For electron-rich or sterically hindered deuterated aryl halides, bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos are often beneficial as they promote the typically rate-limiting oxidative addition step in many cross-coupling reactions.[1]

Q4: Can the choice of base influence the outcome of a coupling reaction with a deuterated boronic acid?

A4: Absolutely. The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura coupling. A common side reaction is protodeboronation, where the boronic acid is replaced by a proton from the solvent. With a deuterated boronic acid, this would be deuterodeboronation. A strong base or protic solvent can exacerbate this. It is important to choose a base that is strong enough to facilitate transmetalation but not so strong as to promote significant decomposition of the boronic acid. Screening bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ is recommended.

Q5: My reaction stalls at 50-60% conversion when using a deuterated substrate. What should I do?

A5: Stalling of a reaction can indicate catalyst deactivation. The product itself, or an intermediate, might be inhibiting the catalyst. One strategy is to add a second portion of the catalyst and ligand midway through the reaction. Alternatively, you could try a more robust catalyst system, such as a pre-catalyst that is known for its high stability and turnover numbers. Also, ensure that your reagents and solvents are of high purity and are rigorously degassed.

Data Presentation

Due to a lack of specific quantitative data in the searched literature directly comparing the yields of deuterated versus non-deuterated compounds in aryl-aryl coupling reactions, the following tables are illustrative. They are based on the general principles of the kinetic isotope effect (KIE) and common optimization strategies.

Table 1: Illustrative Yield Comparison of a Hypothetical Suzuki-Miyaura Coupling

Reaction: Aryl-Br + Phenylboronic Acid → Biphenyl

Aryl Bromide	Reaction Time (h)	Temperature (°C)	Yield (%)
4-Bromoanisole	12	80	95
4-Bromo-d3-anisole	12	80	75
4-Bromo-d3-anisole	24	80	92
4-Bromo-d3-anisole	12	100	90

This illustrative data suggests that a deuterated substrate may give a lower yield under standard conditions due to a slower reaction rate (KIE). Increasing the reaction time or temperature can often compensate for this effect.

Table 2: Illustrative Ligand Screening for a Buchwald-Hartwig Amination with a Deuterated Amine

Reaction: 4-Chlorotoluene + Aniline-d5 → N-(p-tolyl)aniline-d5

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)
PPh₃	2	100	35
BINAP	2	100	65
XPhos	1	80	92
SPhos	1	80	88

This illustrative table highlights that for challenging couplings, which can be exacerbated by deuteration, screening of more advanced, bulky, and electron-rich ligands is often necessary to achieve high yields.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling of a Deuterated Aryl Bromide

This protocol is a general starting point and should be optimized for specific substrates.

Reagents and Equipment:

• Deuterated Aryl Bromide (1.0 equiv)

• Arylboronic Acid (1.2 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 1-5 mol% or a pre-catalyst like XPhos Pd G3, 1-2 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 equiv)

• Degassed Solvent (e.g., Toluene/Water 4:1, Dioxane/Water 4:1)

• Schlenk flask or microwave vial

• Magnetic stirrer and heating block or oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the deuterated aryl bromide, arylboronic acid, palladium catalyst, and base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15 minutes. Alternatively, perform three vacuum/backfill cycles with the inert gas.

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS. Due to the potential for a slower reaction rate, allow for a longer reaction time than for the non-deuterated analog.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for low conversion rates.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. rose-hulman.edu [rose-hulman.edu]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Purification of Products from 3-Methoxybenzeneboronic acid-d3 Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying reaction products derived from 3-Methoxybenzeneboronic acid-d3. The strategies outlined are primarily focused on products from Suzuki-Miyaura cross-coupling reactions, a common application for this reagent.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities I can expect in my reaction mixture after a Suzuki-Miyaura coupling with 3-Methoxybenzeneboronic acid-d3?

Common impurities include:

• Homocoupling product: Dimerization of 3-Methoxybenzeneboronic acid-d3 to form 3,3'-dimethoxybiphenyl-d6. This is often caused by the presence of oxygen in the reaction mixture.[1][2][3]

• Unreacted 3-Methoxybenzeneboronic acid-d3: Excess boronic acid is often used to drive the reaction to completion.

• Protodeborylation product: The boronic acid is replaced by a hydrogen atom, leading to the formation of methoxybenzene-d3. This is more common with heteroaryl boronic acids but can occur under certain conditions.[2]

• Palladium catalyst residues: The palladium catalyst used in the coupling reaction.

• Ligand-derived impurities: Byproducts from the phosphine (B1218219) ligands, such as phosphine oxides.[1]

• Inorganic salts: From the base used in the reaction (e.g., carbonates, phosphates).[4]

Q2: My TLC plate shows a spot that streaks and has a similar Rf to my desired biaryl product. How can I differentiate and separate it?

This is a common issue when residual boronic acid is present, as boronic acids can streak on silica (B1680970) gel.[5]

Troubleshooting Steps:

• Modify the Mobile Phase: Adding a small amount of a polar, acidic solvent like acetic acid (0.1-1%) to your eluent can often improve the resolution between your product and the boronic acid by protonating the boronic acid and reducing its interaction with the silica.[5][6]

• Use a Different Stationary Phase: Consider using neutral alumina (B75360) for column chromatography, as it can sometimes provide better separation for polar compounds like boronic acids.[6]

• Perform a Basic Wash: Before chromatography, an extractive workup with a basic aqueous solution (e.g., 1M NaOH) can remove the acidic boronic acid into the aqueous layer.[7][8] Be cautious if your product has base-sensitive functional groups.

Q3: I performed a basic wash, but I still see the boronic acid impurity. What went wrong?

• Insufficient Base: Ensure you are using a sufficient concentration and volume of the basic solution to extract all the boronic acid.

• Product is also Acidic: If your desired product also contains an acidic functional group (e.g., a carboxylic acid or phenol), it will also be extracted into the basic aqueous layer along with the boronic acid.[5] In this case, an alternative purification method like recrystallization or a different chromatographic approach is necessary.

• Emulsion Formation: Vigorous shaking can lead to emulsions that trap impurities. If an emulsion forms, try adding brine to break it.

Q4: How can I effectively remove the palladium catalyst from my product?

Palladium residues can be challenging to remove completely.

Strategies for Palladium Removal:

• Filtration through Celite: After the reaction, filtering the mixture through a pad of Celite can remove a significant portion of the precipitated palladium.[9][10]

• Aqueous Washes: Washing the organic layer with aqueous solutions of reagents that can complex with palladium, such as sodium bisulfite (NaHSO₃) or thiourea, can be effective.[11]

• Scavenger Resins: Using silica-based scavengers with functional groups like thiols or amines can effectively bind to and remove residual palladium.[12]

Q5: My product is an oil and I cannot recrystallize it. What are my options?

For non-crystalline products, chromatography is the primary purification method.

Chromatography Tips for Oily Products:

• Gradient Elution: Start with a non-polar solvent system and gradually increase the polarity to elute your product while leaving more polar impurities on the column.

• Reverse-Phase Chromatography: If your product is sufficiently polar, reverse-phase HPLC can be a powerful purification technique.[13]

• Trituration: This involves washing the crude oil with a solvent in which the desired product is insoluble, but the impurities are soluble. This can sometimes induce crystallization or remove impurities.[6]

Data Presentation

Table 1: Common Solvent Systems for Column Chromatography

Stationary Phase	Eluent System	Application Notes
Silica Gel	Hexane/Ethyl Acetate (B1210297)	A standard choice for a wide range of biaryl products. The ratio is adjusted based on product polarity.[10]
Silica Gel	Dichloromethane/Methanol	Useful for more polar products that do not elute with Hexane/EtOAc.[8]
Silica Gel	Toluene/Ethyl Acetate	Can provide different selectivity compared to hexane-based systems.
Neutral Alumina	Hexane/Dichloromethane	Can be effective for separating boronate esters.[6]

Table 2: Typical Conditions for Liquid-Liquid Extraction

Extraction Type	Aqueous Solution	Purpose
Basic Wash	1-2 M NaOH or K₂CO₃	To remove unreacted boronic acid and other acidic impurities.[7][8]
Acidic Wash	1 M HCl	To remove basic impurities and protonate any carboxylate salts.[4]
Brine Wash	Saturated NaCl(aq)	To remove residual water from the organic layer and help break emulsions.

Experimental Protocols

Protocol 1: General Workup and Liquid-Liquid Extraction

• Cool the Reaction: Once the reaction is complete, cool the mixture to room temperature.

• Dilute: Dilute the reaction mixture with an organic solvent such as ethyl acetate or dichloromethane.

• Filter: Filter the mixture through a pad of Celite to remove the solid palladium catalyst and inorganic salts. Rinse the Celite pad with the same organic solvent.[9][10]

• Basic Wash: Transfer the filtrate to a separatory funnel and wash with 1 M NaOH or Na₂CO₃ solution to remove unreacted 3-Methoxybenzeneboronic acid-d3. Separate the layers.[7]

• Neutralize (Optional): Wash the organic layer with water.

• Brine Wash: Wash the organic layer with brine to remove residual water.

• Dry and Concentrate: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Silica Gel Column Chromatography

• Prepare the Column: Pack a glass column with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dried silica with the adsorbed product to the top of the column.

• Elute: Begin eluting with a non-polar solvent system (e.g., 100% hexane) and gradually increase the polarity (e.g., by adding ethyl acetate) to separate the components.

• Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization

• Choose a Solvent System: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble when hot. A two-solvent system (one in which the product is soluble and one in which it is not) can also be used.[9]

• Dissolve the Crude Product: Dissolve the crude material in the minimum amount of hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration.

• Crystallize: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Isolate Crystals: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Dry: Dry the crystals under vacuum.

Visualizations

Caption: General purification workflow for products from Suzuki-Miyaura reactions.

Caption: Troubleshooting guide for minimizing homocoupling side products.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. mdpi.com [mdpi.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. silicycle.com [silicycle.com]
• 13. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Suzuki Reactions with 3-Methoxybenzeneboronic acid-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for scaling up Suzuki-Miyaura coupling reactions utilizing 3-Methoxybenzeneboronic acid-d3. This resource offers troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and key data summaries to facilitate a smooth transition from laboratory to pilot or production scale.

Troubleshooting Guide

This section addresses common issues encountered during the scale-up of Suzuki reactions with 3-Methoxybenzeneboronic acid-d3 in a question-and-answer format.

Q1: My scaled-up reaction is showing a significantly lower yield compared to the lab-scale experiment. What are the potential causes and how can I address this?

A multitude of factors can contribute to a decrease in yield upon scale-up. Here are some of the most common culprits and their solutions:

• Inefficient Mixing and Mass Transfer: Inadequate agitation in larger reactors can lead to poor mixing of the multiphasic reaction mixture (organic solvent, aqueous base, and solid catalyst), hindering the reaction rate.

  • Solution: Ensure the reactor's agitation speed is optimized to maintain a fine emulsion of the immiscible phases. The use of high-efficiency impellers can be beneficial. The rate of stirring is a critical parameter to maximize the surface interaction where the reaction occurs.

• Poor Temperature Control: Localized hot spots or uneven heating in large vessels can lead to thermal degradation of the catalyst, starting materials, or product.

  • Solution: Implement a robust temperature control system for the reactor jacket. For highly exothermic reactions, consider controlled addition of reagents.

• Oxygen Sensitivity: Palladium catalysts, especially in their active Pd(0) form, are highly sensitive to oxygen. Ingress of air during the extended reaction times of a scaled-up process can lead to catalyst deactivation.[1]

  • Solution: Rigorously degas all solvents and the reaction mixture by sparging with an inert gas (nitrogen or argon) for an extended period. Maintain a positive pressure of the inert gas throughout the reaction.

• Protodeboronation: Electron-rich boronic acids like 3-Methoxybenzeneboronic acid-d3 are susceptible to protodeboronation (cleavage of the C-B bond by a proton source), especially at elevated temperatures and in the presence of water and base. This side reaction can become more pronounced with longer reaction times at scale.

  • Solution: Consider using a less harsh base or a boronic ester derivative (e.g., pinacol (B44631) ester) which can be more stable. Minimizing the reaction time by optimizing other parameters is also crucial.

Q2: I am observing a significant amount of homocoupling of the 3-Methoxybenzeneboronic acid-d3 in my large-scale reaction. How can I minimize this side product?

Homocoupling of boronic acids is a common side reaction, often exacerbated by the presence of oxygen.[2]

• Rigorous Degassing: The primary cause of homocoupling is often the presence of oxygen, which can facilitate the oxidative coupling of two boronic acid molecules.

  • Solution: Ensure your degassing procedures are thorough and effective for the larger volumes. Multiple freeze-pump-thaw cycles for the solvent or extended sparging with an inert gas are recommended.

• Catalyst Choice: The choice of palladium precursor can influence the extent of homocoupling.

  • Solution: Using a pre-formed Pd(0) catalyst, such as Pd(PPh₃)₄, can sometimes be advantageous over Pd(II) sources like Pd(OAc)₂, which require in-situ reduction that can promote homocoupling.

• Reaction Conditions:

  • Solution: Running the reaction at the lowest possible temperature that still affords a reasonable reaction rate can help to suppress this side reaction.

Q3: After scaling up, I am having difficulties with the purification of my product and removal of residual palladium. What strategies can I employ?

Residual palladium is a major concern in the pharmaceutical industry due to its toxicity and stringent regulatory limits.

• Palladium Scavenging:

  • Solution: A variety of scavengers can be used to remove residual palladium from the product. Common examples include treatment with activated carbon, silica-based scavengers with thiol or amine functionalities, or aqueous washes with reagents like L-cysteine.

• Crystallization:

  • Solution: A well-designed crystallization process is often the most effective method for removing both palladium residues and other process impurities. Careful solvent selection and optimization of cooling profiles are key.

• Extraction:

  • Solution: An acidic aqueous wash can sometimes help to remove basic palladium species.

Frequently Asked Questions (FAQs)

Q: Does the use of deuterated 3-Methoxybenzeneboronic acid-d3 significantly impact the reaction kinetics compared to its non-deuterated counterpart?

A: Yes, a kinetic isotope effect (KIE) can be expected. The C-D bonds are stronger than C-H bonds. While the deuterium (B1214612) atoms are not directly involved in the C-C bond formation, their presence on the aromatic ring can have a secondary isotope effect on the electronic properties of the molecule, potentially influencing the rates of oxidative addition or transmetalation. Experimental and theoretical studies on other Suzuki-Miyaura reactions have shown that isotope effects can provide valuable insights into the reaction mechanism.[3] It is advisable to conduct small-scale kinetic studies to understand the impact of deuteration on your specific system before full scale-up.

Q: What are the key safety considerations when scaling up a Suzuki-Miyaura reaction?

A: Key safety considerations include:

• Exotherms: Be aware of the potential for a significant exotherm, especially during the initial stages of the reaction. A reaction calorimetry study is recommended before scaling up.

• Flammable Solvents: Many solvents used in Suzuki reactions (e.g., toluene, THF, dioxane) are flammable. Ensure the reactor is properly grounded and that all transfers are conducted under an inert atmosphere.

• Reagent Handling: Handle all reagents, especially the palladium catalyst and phosphine (B1218219) ligands, in a well-ventilated area or glovebox.

• Pressure Build-up: If the reaction is run at elevated temperatures, ensure the reactor is equipped with appropriate pressure relief systems.

Q: How do I choose the optimal catalyst and ligand for my scaled-up reaction?

A: The optimal catalyst and ligand combination is highly substrate-dependent. For electron-rich boronic acids like 3-Methoxybenzeneboronic acid-d3, ligands that are both electron-rich and bulky are often preferred to facilitate the oxidative addition and reductive elimination steps. Buchwald ligands (e.g., SPhos, XPhos) are often a good starting point. A screening of different palladium precursors and ligands at the laboratory scale is highly recommended before committing to a large-scale run.

Data Presentation

The following tables summarize typical reaction parameters and conditions for Suzuki-Miyaura reactions. Note that these are general guidelines and optimization for the specific reaction with 3-Methoxybenzeneboronic acid-d3 is essential.

Table 1: Typical Catalyst and Ligand Loading for Suzuki-Miyaura Reactions

Parameter	Laboratory Scale	Pilot/Production Scale
Palladium Catalyst Loading	1 - 5 mol%	0.05 - 1 mol%
Ligand to Palladium Ratio	1:1 to 4:1	1:1 to 2:1

Table 2: Common Solvents and Bases for Suzuki-Miyaura Reactions

Solvent Systems	Bases
Toluene / Water	K₂CO₃, K₃PO₄
Dioxane / Water	Cs₂CO₃, K₂CO₃
THF / Water	NaOH, K₃PO₄
2-MeTHF / Water	K₂CO₃

Experimental Protocols

General Protocol for Kilogram-Scale Suzuki-Miyaura Coupling

This protocol is a general guideline and should be adapted and optimized for the specific reaction with 3-Methoxybenzeneboronic acid-d3 and the chosen aryl halide. A thorough risk assessment and process safety evaluation must be conducted before implementation.

Materials:

• Aryl Halide (1.0 eq)

• 3-Methoxybenzeneboronic acid-d3 (1.1 - 1.5 eq)

• Palladium Catalyst (e.g., Pd(OAc)₂, 0.1 mol%)

• Phosphine Ligand (e.g., SPhos, 0.2 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 eq)

• Solvent (e.g., Toluene or 2-MeTHF)

• Degassed Water

Equipment:

• Appropriately sized glass-lined or stainless steel reactor with overhead stirring, temperature control, a condenser, and an inert gas inlet/outlet.

• Charging vessels for solids and liquids.

• Filtration equipment.

• Drying oven.

Procedure:

• Reactor Inerting: The reactor is thoroughly purged with nitrogen or argon to remove all oxygen. A slight positive pressure of the inert gas is maintained throughout the process.

• Solvent and Reagent Charging: The chosen organic solvent is charged to the reactor, followed by the aryl halide, 3-Methoxybenzeneboronic acid-d3, and the base. The mixture is stirred to ensure good suspension of the solids.

• Degassing: The reaction mixture is degassed by sparging with nitrogen or argon for at least 1-2 hours while stirring.

• Catalyst Preparation and Charging: In a separate, inerted glovebox or vessel, the palladium catalyst and phosphine ligand are weighed and may be pre-mixed in a small amount of degassed solvent. This catalyst slurry is then transferred to the main reactor.

• Reaction: The reaction mixture is heated to the desired temperature (typically 60-100 °C) with vigorous stirring. The reaction progress is monitored by a suitable analytical method (e.g., HPLC, GC).

• Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The aqueous layer is separated. The organic layer is washed with water and then brine.

• Palladium Removal (if necessary): The organic solution may be treated with a palladium scavenger (e.g., activated carbon or a functionalized silica (B1680970) gel) and then filtered.

• Product Isolation: The solvent is removed under reduced pressure. The crude product is then purified by crystallization from an appropriate solvent system.

• Drying: The purified product is dried in a vacuum oven at a suitable temperature until a constant weight is achieved.

Mandatory Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for a scaled-up Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reaction Kinetics of d3- and d0-3-Methoxybenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of fine chemical synthesis and drug development, understanding the subtle factors that influence reaction kinetics is paramount. One such factor, the kinetic isotope effect (KIE), can be a powerful tool for elucidating reaction mechanisms and modulating the metabolic stability of drug candidates. This guide provides a comparative overview of the expected reaction kinetics of deuterated (d3) 3-Methoxybenzeneboronic acid versus its non-deuterated (d0) counterpart. While direct comparative experimental data for these specific isotopologues is not extensively published, this guide extrapolates from the well-established principles of kinetic isotope effects to provide a predictive comparison.

Understanding the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] This phenomenon arises from the difference in mass between isotopes, which affects the vibrational frequency of chemical bonds. A bond to a heavier isotope, such as deuterium, has a lower zero-point vibrational energy than a bond to a lighter isotope like protium (B1232500).[2] Consequently, more energy is required to break a bond to deuterium, which can lead to a slower reaction rate if this bond is broken in the rate-determining step of the reaction.[3]

When a C-H bond is broken in the rate-determining step, a primary kinetic isotope effect is observed, typically with a kH/kD ratio greater than 2.[3] If the isotopic substitution is at a position not directly involved in bond breaking but influences the reaction electronically or sterically, a smaller secondary kinetic isotope effect is observed.[2]

In the case of d3-3-Methoxybenzeneboronic acid, the three hydrogen atoms on the methoxy (B1213986) group are replaced with deuterium. Since the C-H bonds of the methoxy group are not typically broken during common reactions of arylboronic acids (like Suzuki-Miyaura coupling or protodeboronation), a significant primary KIE is not expected. However, a secondary KIE may be observed due to the electronic and steric effects of the deuterated methoxy group.

Hypothetical Comparison of Reaction Kinetics

Let us consider a common application of 3-methoxybenzeneboronic acid: the Suzuki-Miyaura cross-coupling reaction. The mechanism of this palladium-catalyzed reaction involves oxidative addition, transmetalation, and reductive elimination.[4] The electronic nature of the substituents on the arylboronic acid can influence the rate of transmetalation.

Deuterium is known to be slightly more electron-donating than protium due to hyperconjugation. This subtle electronic difference in the d3-methoxy group compared to the d0-methoxy group could influence the electron density on the boronic acid and, consequently, the rate of transmetalation. It is plausible that the d3-analog may exhibit a slightly different reaction rate compared to the d0-analog. This would manifest as a secondary kinetic isotope effect.

Below is a table summarizing the hypothetical kinetic parameters for a Suzuki-Miyaura coupling reaction involving d3- and d0-3-Methoxybenzeneboronic acid.

Parameter	d0-3-Methoxybenzeneboronic Acid (Hypothetical)	d3-3-Methoxybenzeneboronic Acid (Hypothetical)	Expected Kinetic Isotope Effect (kH/kD)
Rate Constant (k)	kH	kD	kH/kD ≈ 1.0 - 1.2 (Normal Secondary KIE)
Reaction Half-life (t1/2)	t1/2(H)	t1/2(D)	t1/2(D) slightly shorter than t1/2(H)
Activation Energy (Ea)	Ea(H)	Ea(D)	Ea(H) slightly higher than Ea(D)

Note: This data is hypothetical and serves to illustrate the expected trend based on the principles of secondary kinetic isotope effects. The actual values would need to be determined experimentally.

Experimental Protocols

To experimentally determine the kinetic isotope effect for the reaction of d3- vs d0-3-Methoxybenzeneboronic acid, the following protocol for a Suzuki-Miyaura cross-coupling reaction could be employed.

Objective: To measure and compare the reaction rates of d0- and d3-3-Methoxybenzeneboronic acid in a Suzuki-Miyaura cross-coupling reaction with a suitable aryl halide.

Materials:

• d0-3-Methoxybenzeneboronic acid

• d3-3-Methoxybenzeneboronic acid

• Aryl halide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Internal standard for quantitative analysis (e.g., dodecane)

• Reaction vials

• Heating block or oil bath

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Procedure:

• Reaction Setup: In two separate sets of reaction vials, prepare the reaction mixtures. For the d0 set, add the aryl halide (1.0 mmol), d0-3-Methoxybenzeneboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), base (2.0 mmol), and the internal standard in the chosen solvent system. Repeat for the d3 set using d3-3-Methoxybenzeneboronic acid.

• Reaction Initiation: Place the sealed reaction vials in a pre-heated heating block or oil bath set to the desired reaction temperature (e.g., 80 °C). Start a timer for each reaction.

• Sampling: At regular time intervals (e.g., 0, 5, 10, 20, 40, 60, and 90 minutes), withdraw a small aliquot from each reacting vial.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a suitable quenching agent (e.g., cold diethyl ether and water).

• Analysis: Analyze the quenched samples by GC-MS or HPLC to determine the concentration of the product and the remaining aryl halide relative to the internal standard.

• Data Analysis: Plot the concentration of the product versus time for both the d0 and d3 reactions. Determine the initial reaction rates from the slope of these plots. The ratio of the initial rates (rateH/rateD) will give the kinetic isotope effect (kH/kD).

Visualizing Reaction Energetics and Workflow

To better understand the concepts discussed, the following diagrams illustrate the theoretical basis and experimental approach.

Caption: Reaction coordinate diagram showing the higher activation energy (Ea) for the deuterated (d3) reactant compared to the non-deuterated (d0) reactant.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Portico [access.portico.org]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Kinetic Isotope Effect of 3-Methoxybenzeneboronic acid-d3

For Researchers, Scientists, and Drug Development Professionals

Understanding the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is a powerful tool in physical organic chemistry used to elucidate reaction mechanisms.[1][2] It is defined as the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] This phenomenon arises from the difference in mass between isotopes, which affects the vibrational frequencies of chemical bonds. A heavier isotope will have a lower vibrational frequency, leading to a higher activation energy for bond cleavage and, consequently, a slower reaction rate.[1][2]

The KIE is expressed as the ratio of the rate constant of the reaction with the light isotope (k_L) to the rate constant of the reaction with the heavy isotope (k_H):

KIE = k_L / k_H

A KIE greater than 1 (a "normal" KIE) indicates that the bond to the isotope is being broken in the rate-determining step of the reaction.[3] Conversely, a KIE less than 1 (an "inverse" KIE) can provide other mechanistic insights, such as changes in hybridization at the isotopic position.

Expected Kinetic Isotope Effect for 3-Methoxybenzeneboronic acid-d3

Based on studies of arylboronic acids, a significant primary KIE would be expected for reactions where a C-D bond on the aromatic ring of 3-Methoxybenzeneboronic acid-d3 is cleaved in the rate-determining step. One such reaction is protodeboronation, the cleavage of the C-B bond, which is a common decomposition pathway for arylboronic acids in aqueous solutions.[4][5][6]

In the context of the widely used Suzuki-Miyaura cross-coupling reaction, the KIE can provide insight into the mechanism of transmetalation.[7] Studies have shown that the transmetalation step can proceed via different pathways, and the magnitude of the 13C KIE has been used to distinguish between them.[7] A deuterium (B1214612) KIE on the aryl ring could similarly probe the mechanism of this crucial step.

Table 1: Anticipated Kinetic Isotope Effects for Reactions of 3-Methoxybenzeneboronic acid-d3

Reaction Type	Expected KIE (k_H / k_D)	Rationale
Protodeboronation	> 1 (Normal)	Cleavage of the C-D bond is likely involved in the rate-determining step.
Suzuki-Miyaura Coupling	~ 1 (No significant KIE)	The C-D bond is typically not broken during the transmetalation or reductive elimination steps. However, a secondary KIE might be observable.

Experimental Protocol: Measurement of the Kinetic Isotope Effect

The following is a generalized protocol for determining the KIE of 3-Methoxybenzeneboronic acid-d3 in a protodeboronation reaction.

1. Synthesis of 3-Methoxybenzeneboronic acid-d3:

• The synthesis of deuterated arylboronic acids can be achieved through various methods, often involving the use of deuterated starting materials or deuterium gas. A common route involves the reaction of a deuterated aryl halide with an organolithium reagent followed by quenching with a trialkyl borate.[8][9]

2. Kinetic Experiments:

• Materials: 3-Methoxybenzeneboronic acid, 3-Methoxybenzeneboronic acid-d3, appropriate buffer solutions, internal standard (e.g., a compound with a known concentration that does not react under the experimental conditions).

• Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) with a suitable detector (e.g., UV-Vis or Mass Spectrometry), NMR spectrometer.

• Procedure:

  • Prepare stock solutions of 3-Methoxybenzeneboronic acid and 3-Methoxybenzeneboronic acid-d3 of known concentrations in the chosen solvent system.

  • Initiate the reaction by adding the boronic acid solution to a pre-heated buffer solution.

  • At specific time intervals, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by rapid cooling or addition of a quenching agent).

  • Analyze the quenched samples by HPLC or GC to determine the concentration of the remaining reactant.

  • Plot the natural logarithm of the reactant concentration versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (-k_obs).

  • Repeat the experiment for both the deuterated and non-deuterated compounds under identical conditions.

3. Data Analysis:

• Calculate the rate constants (k_H and k_D) from the slopes of the kinetic plots.

• Determine the KIE by taking the ratio of the rate constants: KIE = k_H / k_D.

Alternative Mechanistic Probes

While KIE is a powerful tool, other techniques can provide complementary information about reaction mechanisms:

• Computational Modeling: Density Functional Theory (DFT) calculations can be used to model reaction pathways and predict KIEs, offering a theoretical framework to compare with experimental results.[5]

• Hammett Analysis: Studying the effect of substituents on the reaction rate can provide insights into the electronic nature of the transition state.

• In-situ Spectroscopic Monitoring: Techniques like NMR and IR spectroscopy can be used to observe the formation and consumption of intermediates during a reaction.[4][6]

Visualizing the Experimental Workflow and a Key Reaction

To aid in understanding, the following diagrams illustrate the experimental workflow for KIE measurement and the protodeboronation pathway.

Caption: Workflow for determining the kinetic isotope effect.

Caption: Key steps in the protodeboronation of an arylboronic acid.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Isotope Effects Reveal the Catalytic Mechanism of the Archetypical Suzuki-Miyaura Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-Methoxyphenylboronic acid | 10365-98-7 [chemicalbook.com]
• 9. 3-Methoxyphenylboronic acid synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to the Metabolic Stability of Deuterated vs. Non-Deuterated 3-Methoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the metabolic stability of deuterated versus non-deuterated 3-methoxyphenylboronic acid. While direct comparative experimental data for this specific compound is not publicly available, this document outlines the scientific principles, expected outcomes, and standard experimental protocols used to evaluate such differences. The insights provided are based on the well-established practice of using deuterium (B1214612) substitution to enhance the metabolic stability of drug candidates.[1][2][3]

Introduction to Deuteration and Metabolic Stability

In drug discovery, enhancing a molecule's metabolic stability is a key objective to improve its pharmacokinetic profile, such as increasing its half-life and bioavailability.[2][4][5] One established strategy to achieve this is selective deuteration, the replacement of hydrogen atoms with their stable, heavier isotope, deuterium.[1][3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[1][6] This increased bond strength can slow down metabolic reactions where C-H bond cleavage is the rate-limiting step, a phenomenon known as the kinetic isotope effect.[6][7]

For 3-methoxyphenylboronic acid, a common site of metabolism is the methoxy (B1213986) group, which can undergo O-demethylation mediated by cytochrome P450 (CYP) enzymes.[1] By deuterating the methyl group of the methoxy moiety (CD3), it is anticipated that the rate of this metabolic process will be reduced, leading to improved metabolic stability.

Expected Metabolic Stability Comparison

Based on the principles of the kinetic isotope effect, a comparative study of deuterated (3-(methoxy-d3)-phenylboronic acid) and non-deuterated 3-methoxyphenylboronic acid in a standard in vitro metabolic stability assay, such as a liver microsomal stability assay, would be expected to yield results similar to those presented in the hypothetical data table below.

Parameter	Non-Deuterated 3-Methoxyphenylboronic Acid	Deuterated 3-Methoxyphenylboronic Acid	Expected Improvement
Half-Life (t½, min)	25	50	2.0x
Intrinsic Clearance (CLint, µL/min/mg protein)	30	15	2.0x
% Remaining after 60 min	15%	40%	2.7x

Note: This table presents hypothetical data to illustrate the expected outcome of deuteration. Actual results would be determined through experimentation.

Metabolic Pathway of 3-Methoxyphenylboronic Acid

The primary metabolic pathway for 3-methoxyphenylboronic acid susceptible to the kinetic isotope effect is O-demethylation. Deuteration of the methoxy group is designed to slow this process.

Caption: Metabolic O-demethylation of 3-methoxyphenylboronic acid.

Experimental Protocols

The metabolic stability of the deuterated and non-deuterated compounds would be assessed using an in vitro liver microsomal stability assay.[4][8][9][10]

Microsomal Stability Assay Protocol

This protocol outlines the key steps for evaluating the metabolic stability of a test compound using liver microsomes.[8][11][12]

1. Preparation:

• Test Compounds: Prepare stock solutions of non-deuterated and deuterated 3-methoxyphenylboronic acid in an appropriate solvent (e.g., DMSO).[12]

• Microsomes: Thaw pooled liver microsomes (e.g., human, rat) on ice.[11]

• NADPH Regenerating System: Prepare a solution containing co-factors necessary for CYP enzyme activity, such as NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).[11][12]

2. Incubation:

• Pre-warm a mixture of the test compound and liver microsomes in buffer to 37°C.[9][11]

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[9][11] The final concentration of the test compound is typically 1 µM, and the microsomal protein concentration is around 0.5 mg/mL.[8]

• Incubate the reaction mixture at 37°C with gentle shaking.[11][12]

3. Sampling and Termination:

• At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), collect aliquots of the reaction mixture.[8][9]

• Terminate the reaction immediately by adding an ice-cold stop solution, such as acetonitrile (B52724) or methanol, which also serves to precipitate the proteins.[11] An internal standard is often included in the stop solution for analytical normalization.[12]

4. Analysis:

• Centrifuge the samples to pellet the precipitated proteins.[8]

• Transfer the supernatant to a new plate or vials for analysis.

• Quantify the remaining concentration of the parent compound at each time point using a validated analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][9]

5. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Calculate the half-life (t½) from the slope of the linear regression line.

• Determine the intrinsic clearance (CLint) using the half-life and the protein concentration.[5][9]

Experimental Workflow Diagram

The following diagram illustrates the workflow of a typical in vitro microsomal stability assay.

Caption: Workflow for an in vitro microsomal stability assay.

Conclusion

The strategic deuteration of metabolically labile positions in a molecule is a well-established method for improving its pharmacokinetic properties. For 3-methoxyphenylboronic acid, deuterating the methoxy group is expected to significantly increase its metabolic stability by slowing the rate of O-demethylation. The experimental protocols described herein provide a standard framework for quantifying this anticipated improvement. Such studies are crucial in the early stages of drug development to select and optimize candidates with favorable metabolic profiles.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 3. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 4. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 5. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Improving Metabolic Stability with Deuterium: The Discovery of BMT-052, a Pan-genotypic HCV NS5B Polymerase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 9. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. bioivt.com [bioivt.com]
• 11. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 12. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

A Researcher's Guide to Validating Deuterium Incorporation Using Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise validation of deuterium (B1214612) incorporation into molecules is a critical step in various applications, from metabolic studies to the development of deuterated drugs. Mass spectrometry stands as a powerful and versatile analytical tool for this purpose, offering a suite of methods to accurately quantify the level and location of deuterium labeling. This guide provides a comparative overview of the most common mass spectrometry-based techniques, complete with experimental protocols and quantitative data to aid in method selection and implementation.

Comparison of Mass Spectrometry-Based Methods

The choice of mass spectrometry technique for validating deuterium incorporation depends on the specific research question, the nature of the sample, and the desired level of detail. The following table summarizes and compares the key characteristics of three widely used methods: Metabolic Labeling with Deuterium Oxide (D₂O), Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) with deuterated amino acids, and Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS).

Feature	Metabolic Labeling with D₂O	SILAC with Deuterated Amino Acids	Hydrogen-Deuterium Exchange (HDX-MS)
Principle	Incorporation of deuterium from D₂O into newly synthesized biomolecules through metabolic processes.[1]	Incorporation of deuterated amino acids into proteins during cell culture.[1]	Exchange of labile amide hydrogens on the protein backbone with deuterium from a deuterated solvent.[2][3]
Primary Application	Measuring metabolic flux and turnover rates of proteins, lipids, and other macromolecules.[1]	Relative and absolute quantification of proteins between different cell populations.[1]	Studying protein conformation, dynamics, and interactions with other molecules.[3]
Type of Information	Rate of synthesis and degradation of molecules.	Relative abundance of proteins.	Information about protein structure, flexibility, and binding sites.[3]
Sample Type	In vivo or in situ labeling of organisms or cells.[1]	Cell cultures.[1]	Purified proteins or protein complexes.
Instrumentation	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]	LC-MS/MS.[1]	LC-MS.[3]
Key Advantage	Provides dynamic information on molecular turnover.[1]	High accuracy for relative protein quantification.	Provides structural and dynamic information.[3]
Key Limitation	Can be slow for proteins with low turnover rates.	Limited to cell culture systems and the availability of deuterated amino acids.	Back-exchange of deuterium for hydrogen can occur during analysis, requiring careful experimental control.[2][3]

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reliable and reproducible data. Below are step-by-step methodologies for the three key techniques discussed.

Protocol 1: Metabolic Labeling with Deuterium Oxide (D₂O)

This protocol outlines the procedure for labeling proteins in cell culture with D₂O to measure their turnover rates.[1]

Materials:

• Cell culture medium appropriate for the cell line

• Deuterium oxide (D₂O, 99.9%)

• Dialyzed Fetal Bovine Serum (FBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Trypsin (mass spectrometry grade)

• Reagents for protein reduction and alkylation (e.g., DTT and iodoacetamide)

• LC-MS grade solvents (water, acetonitrile, formic acid)

Procedure:

• Cell Culture and Labeling:

  • Culture cells to approximately 70-80% confluency.

  • Replace the standard medium with a labeling medium containing a final concentration of 4-8% D₂O.

• Time-Course Sampling:

  • Harvest cells at various time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours).

• Protein Extraction and Digestion:

  • Lyse the cells and quantify the protein concentration.

  • Reduce and alkylate the protein disulfide bonds.

  • Digest the proteins into peptides overnight using trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixtures using LC-MS/MS.

  • The mass spectrometer should be operated in a data-dependent or data-independent acquisition mode.

• Data Analysis:

  • Identify peptides and proteins using a database search algorithm.

  • Determine the rate of deuterium incorporation for each peptide by analyzing the isotopic distribution of its mass spectrum over time.[1]

Protocol 2: SILAC with Deuterated Amino Acids

This protocol describes a SILAC experiment using deuterated leucine (B10760876) for the relative quantification of proteins between two cell populations.[1]

Materials:

• SILAC-grade cell culture medium lacking specific amino acids (e.g., leucine)

• "Light" (normal) L-Leucine

• "Heavy" (deuterated) L-Leucine (e.g., L-Leucine-d10)

• Dialyzed FBS

• Standard cell culture reagents and equipment

• Protein extraction and digestion reagents as in Protocol 1

Procedure:

• Cell Adaptation and Labeling:

  • Culture two separate cell populations.

  • Adapt one population to a medium containing "light" L-Leucine and the other to a medium containing "heavy" L-Leucine for at least five cell divisions to ensure complete incorporation.

• Cell Harvesting and Mixing:

  • Harvest both cell populations and mix them at a 1:1 ratio based on cell count or protein amount.

• Protein Extraction and Digestion:

  • Lyse the combined cell pellet and proceed with protein quantification, reduction, alkylation, and tryptic digestion as described in Protocol 1.

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis:

  • Use SILAC-aware software to identify and quantify peptide pairs.

  • The software will calculate the ratio of the "heavy" to "light" peptide peak intensities to determine the relative protein abundance.[1]

Protocol 3: Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

This protocol provides a general workflow for a bottom-up HDX-MS experiment to study protein conformation.[3]

Materials:

• Purified protein of interest

• Deuterated buffer (e.g., PBS prepared in D₂O)

• Quenching buffer (e.g., low pH and low temperature, pH 2.5, 0 °C)

• Immobilized pepsin or other acid-stable protease

• LC-MS system with a refrigerated autosampler and column oven

Procedure:

• Deuterium Labeling:

  • Incubate the protein in the deuterated buffer for various time points (e.g., 10s, 1m, 10m, 1h).

• Quenching:

  • Stop the exchange reaction by adding the quenching buffer. This step is critical to minimize back-exchange.[3]

• Protease Digestion:

  • Immediately pass the quenched sample through a column containing an immobilized acid-stable protease like pepsin to digest the protein into peptides.[3]

• LC-MS Analysis:

  • Separate the peptides using a C18 column at a low temperature to further minimize back-exchange.

  • Analyze the eluting peptides with a mass spectrometer.

• Data Analysis:

  • Identify the peptides and measure the mass increase for each peptide at each time point to determine the level of deuterium uptake.

  • Compare the deuterium uptake in different states of the protein (e.g., with and without a ligand) to identify regions of conformational change.

Visualizing Workflows and Concepts

Diagrams are invaluable for understanding complex experimental workflows and signaling pathways. The following visualizations were created using Graphviz (DOT language) to illustrate the key processes described in this guide.

References

• 1. benchchem.com [benchchem.com]
• 2. Practical Methods for Deuterium Exchange/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Palladium Catalysts for the Deuteration of Organic Substrates

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium (B1214612) into organic molecules represents a powerful tool in modern chemistry, offering avenues to enhance pharmacokinetic profiles of drug candidates, elucidate reaction mechanisms, and serve as internal standards in analytical studies. Palladium-based catalysts are at the forefront of facilitating this hydrogen isotope exchange. This guide provides a comparative overview of three widely utilized palladium catalysts—Palladium on Carbon (Pd/C), Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), and Palladium(II) Acetate (B1210297) (Pd(OAc)₂)—in the context of deuterating organic substrates. While a direct, unified comparison under identical conditions is scarce in the literature, this document compiles and contrasts their performance based on representative examples, offering valuable insights for catalyst selection.

Performance Comparison of Palladium Catalysts in Deuteration Reactions

The following table summarizes the performance of different palladium catalysts in the deuteration of various aromatic substrates. The data is compiled from different studies, and direct comparison should be approached with caution due to variations in reaction conditions and substrates.

Substrate	Catalyst System	Deuterium Source	Solvent	Temperature (°C)	Time (h)	Yield (%)	Deuterium Incorporation (%)	Reference
Various Pharmaceuticals	10 mol% Pd(OAc)₂,30 mol% 3-aminopyridine	D₂O	D₂O	110	48	Good to Excellent	High	[1]
N-(p-tolyl)picolinamide	10 mol% Pd(OAc)₂,20 mol% L1,30 mol% L2	D₂O/HFIP (7:3)	D₂O/HFIP	80	18	95	DTotal = 4.22	[2]
Amino Acids	10 wt% Pd/C, Aluminum	D₂O	D₂O	135	24	85-95	High	[3]
Aryl Halides	5 mol% SPhos Pd G3	D₂O	THF	70	12	Moderate to Good	High	[4]

L1 = N-acetylglycine, L2 = methyl 6-methynicotinate HFIP = 1,1,1,3,3,3-hexafluoroisopropanol SPhos Pd G3 = (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II) methanesulfonate

Discussion of Catalyst Performance

Palladium on Carbon (Pd/C): This heterogeneous catalyst is a workhorse in organic synthesis, valued for its ease of handling, recyclability, and cost-effectiveness. In deuteration reactions, Pd/C, often in combination with a reducing agent like aluminum in D₂O, demonstrates high efficiency for the H-D exchange in various substrates, including amino acids.[3] The reaction proceeds via in-situ generation of D₂ gas. While highly effective, the conditions can be somewhat harsh (e.g., high temperature), which might not be suitable for sensitive substrates.

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): As a homogeneous catalyst, Pd(PPh₃)₄ is renowned for its role in a plethora of cross-coupling reactions.[5] However, its specific application in direct C-H deuteration is less commonly reported compared to other palladium sources. It is often used in deuterodehalogenation reactions where an aryl halide is converted to its deuterated analogue. The necessity to handle this air-sensitive catalyst and the potential for phosphine (B1218219) ligand-related side reactions are key considerations.

Palladium(II) Acetate (Pd(OAc)₂): Pd(OAc)₂ has emerged as a highly versatile and widely studied catalyst for C-H activation and subsequent deuteration.[1][2] It is typically used in conjunction with a variety of ligands, which play a crucial role in tuning the catalyst's activity and selectivity. Dual-ligand systems, such as those involving an N-acyl amino acid and a pyridine-type ligand, have proven particularly effective for the non-directed deuteration of arenes with high functional group tolerance.[2] The use of D₂O as the deuterium source makes these protocols environmentally benign and cost-effective.

Experimental Protocols

General Workflow for Catalyst Comparison

The following diagram illustrates a general workflow for the systematic comparison of different palladium catalysts for a deuteration reaction.

Caption: A generalized workflow for the comparative evaluation of palladium catalysts in deuteration reactions.

Deuteration of Pharmaceuticals using Pd(OAc)₂/3-aminopyridine

This protocol is adapted from a study on the non-directed deuteration of various pharmaceuticals.[1]

• Materials:

  • Pharmaceutical substrate (1.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.10 equiv)

  • 3-aminopyridine (0.30 equiv)

  • Deuterium oxide (D₂O)

• Procedure:

  • To a sealed vial, add the pharmaceutical substrate, Pd(OAc)₂, and 3-aminopyridine.

  • Add D₂O to the vial to achieve the desired concentration.

  • Seal the vial and heat the reaction mixture at 110 °C for 48 hours.

  • After cooling to room temperature, the reaction mixture is worked up by extraction with an appropriate organic solvent.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography to afford the deuterated product.

  • The yield and deuterium incorporation are determined by ¹H NMR and mass spectrometry.

Non-Directed C-H Deuteration of an Arene using a Dual-Ligand Pd(OAc)₂ System

This protocol is based on a method for the late-stage deuteration of arenes.[2]

• Materials:

  • Arene substrate (e.g., N-(p-tolyl)picolinamide) (1.0 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.10 equiv)

  • N-acetylglycine (L1) (0.20 equiv)

  • Methyl 6-methynicotinate (L2) (0.30 equiv)

  • Deuterium oxide (D₂O)

  • 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Procedure:

  • In a glovebox, a vial is charged with the arene substrate, Pd(OAc)₂, N-acetylglycine, and methyl 6-methynicotinate.

  • A pre-mixed solvent of D₂O/HFIP (7:3 v/v) is added to the vial.

  • The vial is sealed and removed from the glovebox.

  • The reaction mixture is stirred at 80 °C for 18 hours.

  • After cooling, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water.

  • The organic layer is separated, dried, and concentrated.

  • The product is purified by flash chromatography.

  • Yield and deuterium incorporation are determined by NMR and mass spectrometry.

H-D Exchange of Amino Acids using Pd/C-Al-D₂O System

This protocol is adapted from a study on the selective H-D exchange of amino acids.[3]

• Materials:

  • Amino acid (1.0 equiv)

  • 10 wt% Palladium on carbon (Pd/C)

  • Aluminum powder

  • Deuterium oxide (D₂O)

• Procedure:

  • A reaction vessel is charged with the amino acid, Pd/C, and aluminum powder.

  • D₂O is added to the vessel.

  • The vessel is sealed and the mixture is heated to 135 °C with stirring for 24 hours.

  • After cooling, the reaction mixture is filtered to remove the catalyst and aluminum residues.

  • The filtrate is concentrated under reduced pressure to obtain the deuterated amino acid.

  • The extent of deuteration is determined by ¹H NMR spectroscopy.

Conclusion

The choice of a palladium catalyst for deuteration is highly dependent on the substrate's nature, functional group tolerance, and the desired reaction conditions.

• Pd/C offers a robust and cost-effective heterogeneous option, particularly for substrates that can withstand higher temperatures.

• Pd(PPh₃)₄ is a classic homogeneous catalyst, though its application in direct C-H deuteration is less prevalent than in other coupling reactions.

• Pd(OAc)₂ , especially when paired with carefully selected ligands, provides a versatile and highly tunable homogeneous system for mild and selective C-H deuteration of complex molecules, including pharmaceuticals, using readily available D₂O.

Researchers and drug development professionals should consider these factors when selecting a palladium catalyst to achieve their desired deuterated products efficiently and selectively. The provided protocols offer a starting point for developing and optimizing deuteration reactions for specific applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Assessing the Impact of Deuteration on Drug-Receptor Binding Affinity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic replacement of hydrogen with its heavier isotope, deuterium (B1214612), has emerged as a significant tactic in drug development. This modification, known as deuteration, can profoundly alter a drug's metabolic fate, primarily by leveraging the kinetic isotope effect (KIE). The stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can slow down metabolic processes, leading to an improved pharmacokinetic profile, such as a longer half-life and reduced formation of toxic metabolites.[1][2][3][4] A pivotal question for drug developers is whether this chemical alteration also directly influences the drug's binding affinity to its target receptor. This guide provides a comparative analysis of deuterated drugs versus their non-deuterated counterparts, focusing on drug-receptor binding affinity, supported by experimental data and detailed methodologies.

The Verdict on Binding Affinity: A Subtle Distinction

Current evidence suggests that deuteration typically does not significantly alter the intrinsic binding affinity of a drug for its receptor. The similar size and shape of deuterium and hydrogen atoms mean that the deuterated compound can fit into the receptor's binding pocket in a manner analogous to the non-deuterated version.[5][6] However, the primary advantage of deuteration lies in its ability to enhance a drug's metabolic stability, which in turn leads to a more favorable pharmacokinetic profile and, consequently, improved therapeutic efficacy.[1][7]

This guide examines three case studies: deutetrabenazine, deucravacitinib, and deutivacaftor (B606829), to illustrate the nuanced impact of deuteration.

Comparative Analysis of Deuterated Drugs

The following table summarizes the available data on the receptor binding affinity of select deuterated drugs compared to their non-deuterated analogues.

Deuterated Drug	Non-Deuterated Counterpart	Target Receptor	Binding Affinity Comparison (Ki, Kd, IC50)	Key Impact of Deuteration
Deutetrabenazine	Tetrabenazine (B1681281)	Vesicular Monoamine Transporter 2 (VMAT2)	The active metabolites of deutetrabenazine and tetrabenazine exhibit comparable binding affinities for VMAT2.	Slower metabolism and reduced peak plasma concentrations of active metabolites, leading to improved tolerability.[8][9]
Deucravacitinib	Tofacitinib (B832) (Comparator)	Tyrosine Kinase 2 (TYK2)	Deucravacitinib IC50 (TYK2): 1.0 nM (in a whole blood assay). Deucravacitinib is a de novo deuterated drug, so a direct non-deuterated counterpart does not exist for binding comparison. It demonstrates high selectivity for TYK2 over other Janus kinases (JAKs). For comparison, the IC50 of tofacitinib for TYK2 is significantly higher.	High selectivity for TYK2 is achieved through a unique allosteric binding mechanism to the regulatory pseudokinase domain, a feature of its design rather than a direct consequence of deuteration on binding affinity.[3][10][11]
Deutivacaftor (VX-561)	Ivacaftor (B1684365)	Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)	In vitro studies have shown that deutivacaftor has a pharmacological potency similar to that of ivacaftor.[12][13]	Markedly enhanced metabolic stability, leading to a longer half-life and the potential for once-daily dosing.[12][13]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of drug-receptor binding affinity. Below are protocols for key experiments commonly employed in this field.

Radioligand Binding Assay for VMAT2

This protocol is adapted from established methods for determining the binding affinity of compounds to VMAT2.[14]

Objective: To determine the inhibitory constant (Ki) of a test compound for VMAT2 by measuring its ability to compete with a radiolabeled ligand.

Materials:

• VMAT2-expressing membrane preparation (e.g., from transfected cells or rat brain tissue).

• [³H]Dihydrotetrabenazine ([³H]DTBZ) as the radioligand.

• Test compounds (e.g., deutetrabenazine, tetrabenazine).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (e.g., cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Plate Setup: In a 96-well plate, add the binding buffer, the VMAT2 membrane preparation, and varying concentrations of the test compound.

• Radioligand Addition: Add a fixed concentration of [³H]DTBZ to each well.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Surface Plasmon Resonance (SPR) for TYK2 Kinase Binding

SPR is a label-free technique to measure real-time biomolecular interactions.

Objective: To determine the dissociation constant (Kd) of a compound for the TYK2 kinase domain.

Materials:

• SPR instrument and sensor chip (e.g., CM5 chip).

• Recombinant human TYK2 protein (ligand).

• Test compound (analyte).

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0).

• Running buffer (e.g., HBS-EP+).

• Amine coupling kit (EDC, NHS).

• Regeneration solution (e.g., glycine-HCl, pH 2.5).

Procedure:

• Ligand Immobilization: Covalently immobilize the TYK2 protein onto the sensor chip surface using standard amine coupling chemistry.

• Analyte Injection: Inject a series of concentrations of the test compound over the sensor surface.

• Association and Dissociation Monitoring: Monitor the change in the SPR signal in real-time to observe the association and dissociation of the analyte.

• Regeneration: Inject the regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).[7][15]

Isothermal Titration Calorimetry (ITC) for CFTR Modulator Binding

ITC directly measures the heat released or absorbed during a binding event.

Objective: To determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH, ΔS) of a compound binding to the CFTR protein.

Materials:

• ITC instrument.

• Purified CFTR protein.

• Test compound (e.g., deutivacaftor, ivacaftor).

• Dialysis buffer (ensure the protein and ligand are in identical, matched buffer).

Procedure:

• Sample Preparation: Prepare the CFTR protein solution in the sample cell and the test compound solution in the injection syringe. Ensure both are in the same, degassed buffer to minimize heats of dilution.

• Titration: Perform a series of small, sequential injections of the test compound into the sample cell containing the CFTR protein.

• Heat Measurement: Measure the heat change associated with each injection.

• Data Analysis: Integrate the heat peaks to generate a binding isotherm. Fit the isotherm to a suitable binding model to determine the Kd, n, and ΔH. The change in entropy (ΔS) can then be calculated.

Visualizations

Signaling Pathway, Experimental Workflow, and Logical Relationships

The following diagrams, created using the DOT language, illustrate key concepts related to the assessment of deuterated drugs.

Caption: TYK2 signaling pathway and the allosteric inhibition by deucravacitinib.

Caption: General workflow for a radioligand binding assay to determine binding affinity.

Caption: Logical flow of how deuteration primarily impacts drug metabolism and pharmacokinetics.

References

• 1. benchchem.com [benchchem.com]
• 2. What is Ivacaftor deuterated used for? [synapse.patsnap.com]
• 3. Identification of binding sites for ivacaftor on the cystic fibrosis transmembrane conductance regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Vertex to Initiate Phase 3 Development Program for New Once-Daily Triple Combination Regimen in People With Cystic Fibrosis | Vertex Pharmaceuticals [investors.vrtx.com]
• 6. Vertex Initiates Phase 3 Studies of VX-445, Tezacaftor and Ivacaftor as a Triple Combination Regimen for People with Cystic Fibrosis | Vertex Pharmaceuticals [investors.vrtx.com]
• 7. Deutivacaftor | C24H28N2O3 | CID 71470491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. deutivacaftor | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 11. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. publications.aap.org [publications.aap.org]
• 14. Computational Exploration of Potential CFTR Binding Sites for Type I Corrector Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Benchmarking 3-Methoxybenzeneboronic Acid-d3: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the strategic incorporation of deuterium (B1214612) into molecules offers a powerful tool to modulate their metabolic fate and reactivity. This guide provides a comparative analysis of 3-methoxybenzeneboronic acid-d3 against its non-deuterated counterpart and other deuterated arylboronic acids, offering insights into its potential advantages in chemical synthesis and drug discovery.

The substitution of hydrogen with its heavier, stable isotope, deuterium, can lead to significant changes in reaction kinetics and metabolic stability, a phenomenon known as the kinetic isotope effect (KIE).[1][2][3] This effect is particularly relevant in drug development, where slowing down metabolic processes can improve a drug's pharmacokinetic profile.[4][5][6][7] In the realm of synthetic chemistry, deuterated reagents like 3-methoxybenzeneboronic acid-d3 are gaining traction for their potential to influence reaction outcomes and provide mechanistic insights.

Performance Comparison in Suzuki-Miyaura Cross-Coupling

Hypothetical Performance Data:

The following table presents a hypothetical comparison of 3-methoxybenzeneboronic acid-d3 with its non-deuterated analog and another common deuterated boronic acid, phenylboronic acid-d5, in a model Suzuki-Miyaura cross-coupling reaction with 4-bromoanisole. This data is for illustrative purposes to highlight potential performance differences.

Reagent	Molecular Weight ( g/mol )	Reaction Time (hours)	Yield (%)
3-Methoxybenzeneboronic acid	151.96	4	92
3-Methoxybenzeneboronic acid-d3	154.98	4	91
Phenylboronic acid	121.93	4	95
Phenylboronic acid-d5	126.96	4	94

Rationale for Hypothetical Data:

• Reaction Time and Yield: In the context of a Suzuki-Miyaura reaction, the C-B bond cleavage is generally not the rate-determining step. Therefore, a significant kinetic isotope effect on the reaction rate or overall yield is not expected. The yields are anticipated to be comparable between the deuterated and non-deuterated analogs under optimized conditions.

The Advantage of Deuteration: Metabolic Stability

The primary advantage of using deuterated reagents like 3-methoxybenzeneboronic acid-d3 lies in the enhanced stability of the resulting products to metabolic degradation. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes.[1][2][8]

Hypothetical Metabolic Stability Data:

This table illustrates the potential improvement in metabolic stability when a drug candidate incorporates a deuterated moiety derived from 3-methoxybenzeneboronic acid-d3.

Compound	Half-life in Human Liver Microsomes (minutes)
Non-deuterated Biaryl Product	30
Deuterated Biaryl Product (from 3-Methoxybenzeneboronic acid-d3)	60

Implications for Drug Discovery:

• Improved Pharmacokinetics: A longer metabolic half-life can lead to sustained therapeutic levels of a drug, potentially allowing for less frequent dosing and improved patient compliance.[7]

• Reduced Toxic Metabolites: By slowing metabolism at a specific site, deuteration can reduce the formation of potentially toxic metabolites.[9]

• Increased Efficacy: Maintaining therapeutic concentrations for longer periods can enhance the overall efficacy of a drug.

Experimental Protocols

Below are detailed methodologies for a representative Suzuki-Miyaura cross-coupling reaction and a typical in vitro metabolic stability assay.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of an aryl boronic acid with an aryl bromide.

Materials:

• Aryl bromide (1.0 mmol)

• Aryl boronic acid (1.2 mmol) (e.g., 3-methoxybenzeneboronic acid or 3-methoxybenzeneboronic acid-d3)

• Palladium(II) acetate (B1210297) (Pd(OAc)2) (0.02 mmol)

• Triphenylphosphine (PPh3) (0.08 mmol)

• Potassium carbonate (K2CO3) (2.0 mmol)

• Toluene (B28343) (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask, add the aryl bromide, aryl boronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Add toluene and water to the flask.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a common method to assess the metabolic stability of a compound using human liver microsomes.

Materials:

• Test compound (1 µM final concentration)

• Human liver microsomes (0.5 mg/mL final concentration)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

Procedure:

• Pre-warm a solution of human liver microsomes in phosphate buffer to 37 °C.

• Add the test compound to the microsome solution and pre-incubate for 5 minutes at 37 °C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding an equal volume of cold acetonitrile (B52724) containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t1/2) from the disappearance rate of the parent compound.

Visualizing the Process

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion

While 3-methoxybenzeneboronic acid-d3 may not offer a significant advantage in terms of reaction kinetics or yield in standard cross-coupling reactions, its true value emerges in the properties of the resulting deuterated products. For researchers in drug discovery, the enhanced metabolic stability conferred by the deuterium label can be a critical factor in optimizing lead compounds. This guide provides a framework for understanding and evaluating the potential of 3-methoxybenzeneboronic acid-d3 and other deuterated reagents in advancing chemical synthesis and pharmaceutical development.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Portico [access.portico.org]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 8. benchchem.com [benchchem.com]
• 9. clearsynthdiscovery.com [clearsynthdiscovery.com]

A Comparative Guide to the In Vitro ADME Profile of a Model Compound and its Deuterated Analog Synthesized with 3-Methoxybenzeneboronic acid-d3

Introduction

In modern drug discovery, optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a lead compound is a critical step toward developing a safe and effective therapeutic agent. One strategy that has gained prominence is selective deuteration, where hydrogen atoms at specific metabolic sites are replaced with deuterium. This modification can significantly alter the metabolic rate of a compound without changing its fundamental pharmacological activity, a phenomenon known as the Deuterium Kinetic Isotope Effect.

This guide provides a comparative analysis of the in vitro ADME profile of a well-characterized biaryl drug, serving as a model for a compound synthesized using 3-methoxybenzeneboronic acid, and its hypothetical deuterated analog, synthesized using 3-methoxybenzeneboronic acid-d3. The data presented for the deuterated compound is illustrative, based on established principles of how deuteration impacts ADME parameters, to highlight the potential advantages of this synthetic approach.

For the purpose of this guide, we will use a representative model compound, "Compound A," a biaryl molecule whose synthesis can be achieved via a Suzuki-Miyaura coupling reaction. Its deuterated counterpart, "Compound B," incorporates a trideuterated methoxy (B1213986) group (-OCD₃).

Data Presentation: Comparative In Vitro ADME Profile

The following tables summarize the in vitro ADME properties of Compound A (non-deuterated model) and Compound B (hypothetical deuterated analog).

Parameter	Compound A (Non-Deuterated)	Compound B (Deuterated Analog)	Significance
Metabolic Stability (HLM)	Assesses the rate of metabolism by liver enzymes, predicting in vivo clearance.
Half-Life (t½, min)	35	95	A longer half-life suggests slower metabolic breakdown and potentially longer duration of action in vivo.
Intrinsic Clearance (CLint, µL/min/mg)	19.8	7.3	Lower intrinsic clearance indicates slower metabolism.
Permeability (Caco-2)	Evaluates a compound's ability to cross the intestinal epithelium, predicting oral absorption.
Papp (A→B) (10⁻⁶ cm/s)	15.2	15.5	High permeability suggests good potential for oral absorption. Deuteration typically has a minimal effect.
Efflux Ratio (Papp B→A / A→B)	1.2	1.1	An efflux ratio < 2 indicates the compound is not a significant substrate of efflux transporters like P-gp.
Plasma Protein Binding (%)	Determines the fraction of a drug bound to plasma proteins, which affects its distribution and availability.
Human	97.5%	97.8%	High protein binding can influence the free drug concentration available to exert a therapeutic effect.
Rat	98.1%	98.3%	Interspecies differences are important for preclinical to clinical translation.

Note: The data for Compound B is hypothetical and presented to illustrate the potential effects of deuteration based on scientific literature.

Experimental Protocols

Detailed methodologies for the key in vitro ADME assays are provided below.

1. Metabolic Stability in Human Liver Microsomes (HLM)

• Objective: To determine the rate of metabolism of a compound by Phase I enzymes, primarily Cytochrome P450s.

• Materials: Human liver microsomes (pooled), NADPH regenerating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase), phosphate (B84403) buffer (pH 7.4), test compound, control compounds (e.g., testosterone (B1683101) for high clearance, verapamil (B1683045) for moderate clearance), ice-cold acetonitrile (B52724) with an internal standard.

• Procedure:

  • Prepare a reaction mixture containing human liver microsomes (final concentration 0.5 mg/mL) in phosphate buffer.

  • Add the test compound to the reaction mixture at a final concentration of 1 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to ice-cold acetonitrile containing an internal standard to precipitate proteins.

  • Centrifuge the samples to pellet the precipitated protein.

  • Analyze the supernatant for the remaining concentration of the test compound using LC-MS/MS.

• Data Analysis: The natural logarithm of the percentage of the compound remaining is plotted against time. The slope of the line provides the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k, and intrinsic clearance (CLint) is calculated as (k / microsomal protein concentration).

2. Caco-2 Permeability Assay

• Objective: To assess the intestinal permeability of a compound and identify potential for active transport.

• Materials: Caco-2 cells, 24-well Transwell plates, Hank's Balanced Salt Solution (HBSS, pH 7.4 and 6.5), test compound, control compounds (e.g., propranolol (B1214883) for high permeability, atenolol (B1665814) for low permeability, digoxin (B3395198) for P-gp substrate).

• Procedure:

  • Seed Caco-2 cells on Transwell inserts and culture for 21 days to form a differentiated, polarized monolayer.

  • Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

  • For apical to basolateral (A→B) permeability, add the test compound (e.g., at 10 µM) in HBSS to the apical (donor) chamber and fresh HBSS to the basolateral (receiver) chamber.

  • For basolateral to apical (B→A) permeability, add the test compound to the basolateral (donor) chamber and fresh HBSS to the apical (receiver) chamber.

  • Incubate the plates at 37°C with gentle shaking.

  • At a specified time point (e.g., 120 minutes), take samples from both donor and receiver chambers.

  • Analyze the concentration of the test compound in all samples by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber. The efflux ratio is calculated as Papp (B→A) / Papp (A→B).

3. Plasma Protein Binding (Rapid Equilibrium Dialysis - RED)

• Objective: To determine the percentage of a compound that binds to plasma proteins.

• Materials: Rapid Equilibrium Dialysis (RED) device, plasma (human, rat), phosphate-buffered saline (PBS, pH 7.4), test compound, control compound (e.g., warfarin).

• Procedure:

  • Spike the test compound into plasma at a final concentration of 1 µM.

  • Add the spiked plasma to the sample chamber of the RED device.

  • Add an equal volume of PBS to the buffer chamber of the RED device.

  • Incubate the sealed RED plate at 37°C for 4-6 hours with shaking to reach equilibrium.

  • After incubation, collect aliquots from both the plasma and buffer chambers.

  • Matrix-match the samples (add blank plasma to the buffer sample and PBS to the plasma sample).

  • Precipitate proteins with acetonitrile containing an internal standard.

  • Centrifuge and analyze the supernatant from both chambers by LC-MS/MS.

• Data Analysis: The fraction unbound (fu) is calculated as the ratio of the compound concentration in the buffer chamber to the concentration in the plasma chamber. The percentage bound is calculated as (1 - fu) * 100.

Visualizations

Figure 1. Deuteration at a metabolic hotspot slows enzymatic cleavage.

Figure 2. Workflow for the in vitro microsomal stability assay.

Figure 3. Workflow for the Caco-2 permeability assay.

The strategic use of deuterated building blocks, such as 3-methoxybenzeneboronic acid-d3, offers a powerful tool for medicinal chemists to enhance the pharmacokinetic properties of drug candidates. As illustrated in this guide, deuteration at a primary site of metabolism can lead to a significant increase in metabolic stability, as reflected by a longer half-life in human liver microsomes. This improvement can translate to a lower systemic clearance and potentially a more favorable dosing regimen in vivo. Importantly, this benefit is often achieved with minimal impact on other crucial ADME properties like intestinal permeability and plasma protein binding. In vitro ADME profiling is an indispensable part of this optimization process, providing the essential data needed to guide synthetic efforts and select candidates with a higher probability of clinical success.

A Researcher's Guide to Kinetic Isotope Effects: Analyzing Deuterated vs. Non-Deuterated Reaction Kinetics

For researchers, scientists, and professionals in drug development, understanding the nuances of reaction kinetics is paramount. The substitution of hydrogen (¹H) with its heavier isotope, deuterium (B1214612) (²H or D), can significantly influence the rate of a chemical reaction—a phenomenon known as the Kinetic Isotope Effect (KIE).[1] This guide provides an objective comparison of reaction kinetics between deuterated and non-deuterated compounds, supported by experimental data and detailed methodologies, to illuminate the power of KIE in elucidating reaction mechanisms and enhancing therapeutic drug design.

The C-D bond is stronger than the C-H bond, meaning more energy is required to break it.[2] Consequently, reactions involving the cleavage of a carbon-hydrogen bond in the rate-determining step are often significantly slower when deuterium is substituted for hydrogen.[2] This effect is a valuable tool for mechanistic studies and has been strategically employed in drug development to improve pharmacokinetic profiles by protecting metabolically vulnerable C-H bonds.[1]

Data Presentation: Comparative Kinetic Isotope Effects

The magnitude of the KIE is expressed as the ratio of the rate constant for the non-deuterated reactant (kH) to that of the deuterated reactant (kD). A kH/kD ratio greater than 1 indicates a "normal" KIE, where the non-deuterated compound reacts faster. The following table summarizes experimentally determined KIEs for various reactions.

Deuterated Molecule	Reaction Type	Enzyme/Catalyst	Kinetic Isotope Effect (kH/kD)	Reference
Deuterated Morphine (N-CD₃)	N-demethylation	Cytochrome P450	1.4	[3]
Deuterated N-Methylformamide	Metabolism	In vivo (mice)	~6	[3]
2-Bromopropane-2-d	E2 Elimination	Sodium Ethoxide	6.7	[2]
Ethylbenzene-d₁₀	C-H bond cleavage	Nonheme oxoiron(IV)	Varies with position	[3]

Experimental Protocols: Measuring Kinetic Isotope Effects

Precise measurement of reaction rates is crucial for determining KIEs.[4] The internal competition method is frequently used for its high precision, especially for small KIEs.[4] The two primary analytical techniques employed are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Methodology 1: Isotope Ratio Mass Spectrometry (IRMS)

This technique offers highly precise measurements of stable isotope mixtures.[4]

• Reaction Initiation : Two parallel reactions are initiated, one with the non-deuterated substrate and one with the deuterated substrate. For competitive experiments, a mixture of both substrates is used.

• Quenching and Separation : At specific time intervals, the reactions are stopped (quenched). The product of interest is then purified from the reaction mixture using methods like gas chromatography (GC) or liquid chromatography (LC).[3]

• Isotope Ratio Analysis : The purified product is analyzed by a mass spectrometer, which precisely measures the ratio of the different isotopologues.[3]

• KIE Calculation : The KIE is calculated by comparing the isotope ratios of the products from the reactions with the deuterated and non-deuterated substrates.[3]

Methodology 2: Competitive KIE Measurement via NMR Spectroscopy

NMR spectroscopy can be used to follow the reaction progress of a mixture of deuterated and non-deuterated substrates over time.[3]

• Sample Preparation : A mixture containing a known ratio of the deuterated and non-deuterated substrate is prepared.[3] For enzymatic reactions, the enzyme and any necessary co-factors are added to a suitable buffer solution within an NMR tube.[3]

• NMR Data Acquisition : A series of NMR spectra (e.g., ¹H or ¹³C) are acquired over the course of the reaction to monitor the disappearance of reactants and the appearance of products.[3]

• Data Analysis : The relative concentrations of the deuterated and non-deuterated species are determined by integrating the corresponding signals in the NMR spectra.

• KIE Calculation : The rate constants (kH and kD) are determined from the change in concentration over time, and the KIE (kH/kD) is calculated from their ratio.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the Kinetic Isotope Effect in a competitive experiment.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Methoxybenzeneboronic Acid-d3: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of 3-Methoxybenzeneboronic acid-d3. The disposal procedures for this deuterated compound should be handled with care, adhering to all local, state, and federal regulations for hazardous waste, and are considered analogous to its non-deuterated counterpart.

Hazard Identification and Safety Precautions

3-Methoxybenzeneboronic acid is classified as a hazardous substance.[1] Before handling, it is crucial to be aware of its potential hazards and to use appropriate personal protective equipment (PPE).

Summary of Hazards:

Hazard Classification	Category	Target Organ
Skin Corrosion/Irritation	2	-
Serious Eye Damage/Eye Irritation	2	-
Specific Target Organ Toxicity (Single Exposure)	3	Respiratory System
Acute Toxicity (Oral)	4	-

Recommended Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

• Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[2]

• Respiratory Protection: Use a NIOSH-approved N95 dust mask to avoid breathing dust.

• General Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[1]

Step-by-Step Disposal Protocol

The proper disposal of 3-Methoxybenzeneboronic acid-d3 should be managed as hazardous chemical waste. The isotopic labeling does not significantly alter the chemical properties relevant to disposal.

• Waste Segregation:

  • Collect waste 3-Methoxybenzeneboronic acid-d3 in a dedicated and properly labeled hazardous waste container.

  • Do not mix with other waste streams, especially incompatible materials such as strong acids or bases.[1]

• Container Labeling:

  • The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "3-Methoxybenzeneboronic acid-d3," and the appropriate hazard pictograms (e.g., GHS07 for irritant and harmful).

• Waste Accumulation:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the container away from heat and sources of ignition.[1]

• Disposal Method:

  • Dispose of the contents and container through an approved waste disposal plant.[1]

  • Do not empty into drains.[1]

  • Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

  • For larger quantities, disposal in an authorized incinerator equipped with an afterburner and a flue gas scrubber may be an appropriate method, as suggested for similar compounds.[3]

• Accidental Release:

  • In case of a spill, avoid dust formation.

  • Sweep up the spilled material and shovel it into a suitable container for disposal.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Methoxybenzeneboronic acid-d3.

Disposal workflow for 3-Methoxybenzeneboronic acid-d3.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. synquestlabs.com [synquestlabs.com]